2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

Core Science & Biosynthesis

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 chemical properties

An In-Depth Technical Guide to 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, a stable isotope-labeled compound (SILC) of significant utility in advanced chemical and biomedical research. The strategic incorporation of eight ¹³C atoms on the aromatic core and three deuterium atoms on the methoxymethyl (MOM) protecting group creates a powerful tool for quantitative bioanalysis and mechanistic metabolism studies. This document, intended for researchers, scientists, and drug development professionals, details the compound's physicochemical properties, provides validated protocols for its synthesis and analysis, and explores its primary applications as an internal standard and metabolic tracer. The narrative emphasizes the causal reasoning behind experimental design and analytical interpretation, grounding all claims in authoritative scientific principles.

Introduction: The Rationale for Dual Isotopic Labeling

The utility of a chemical tool is often defined by its ability to provide unambiguous answers to complex questions. 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is designed precisely for this purpose. The parent molecule is 2,6-dimethylphenol, a common structural motif, protected with a methoxymethyl (MOM) ether group.[1][2] The true value of this compound, however, lies in its extensive isotopic labeling.

Stable isotope-labeled compounds are indispensable in modern research, particularly in drug metabolism and pharmacokinetics (DMPK).[3][4] By replacing common isotopes (¹²C, ¹H) with their heavier, stable counterparts (¹³C, ²H or D), we can introduce a mass signature into a molecule without significantly altering its chemical properties.[5] This allows the labeled compound to be distinguished from its unlabeled, naturally occurring analogues by mass-sensitive analytical techniques like mass spectrometry (MS).[6]

The specific labeling pattern of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ offers a dual-pronged advantage:

• ¹³C₈ Labeling : All eight carbon atoms of the 2,6-dimethylphenol core are replaced with ¹³C. This imparts a significant +8 Da mass shift, ensuring that the entire aromatic moiety can be tracked with high confidence in complex biological matrices. This is critical for metabolic fate studies, as it allows researchers to follow the core structure through various biotransformations.[7]

• D₃ Labeling : The three hydrogen atoms of the terminal methyl group on the MOM ether are replaced with deuterium. This provides a +3 Da mass shift localized to the protecting group. This feature is invaluable for studying the stability and metabolic cleavage of the MOM ether itself, a common protecting group in organic synthesis.[1][8]

This dual-labeling strategy creates an ideal internal standard for quantitative mass spectrometry and a sophisticated tracer for delineating complex metabolic pathways.[3][9]

Physicochemical and Spectroscopic Properties

The introduction of stable isotopes results in a predictable increase in molecular weight while preserving the fundamental chemical structure and reactivity of the parent compound.

Core Properties

A summary of the key physicochemical properties is presented below.

Property	Value	Source
Chemical Name	2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃	-
Molecular Formula	¹³C₈C₂D₃H₁₁O₂	[10]
Exact Mass	177.177 g/mol	[10]
Unlabeled CAS	126809-70-9	[10][11]
Appearance	Neat (typically an oil or solid)	[12]
Parent Compound	2,6-Dimethylphenol (CAS: 576-26-1)	[13][14]

Predicted Spectroscopic Profile

The isotopic labels are designed to produce distinct and informative signatures in NMR and Mass Spectrometry.

• ¹H NMR : The spectrum will resemble that of the unlabeled compound for the aromatic and methylene protons. However, the characteristic singlet for the methoxy group protons (-OCH₃) at ~3.5 ppm will be absent due to its replacement with deuterium (-OCD₃).

• ¹³C NMR : The ¹³C₈ labeling dramatically enhances the utility of ¹³C NMR. All signals corresponding to the benzene ring and the two methyl groups will be readily observed with high intensity, free from the constraints of natural ¹³C abundance.[7][9] The signal for the deuterated methoxy carbon (-OCD₃) will appear as a triplet due to one-bond C-D coupling, providing unambiguous confirmation of the D₃ label.

• ²H (Deuterium) NMR : A single resonance, typically a singlet (or a narrowly split multiplet depending on the spectrometer), will be observed, confirming the presence and chemical environment of the D₃ label.

In mass spectrometry, the compound will exhibit a molecular ion peak that is +11 Da heavier than its unlabeled counterpart (¹²C₁₀H₁₄O₂; MW: 166.10). This large mass shift is crucial for its application as an internal standard, as it moves the signal to a region of the mass spectrum with minimal background interference, thereby increasing the signal-to-noise ratio and improving quantification accuracy.[6][15]

Key fragmentation patterns can also be predicted. For instance, the loss of the methoxymethyl group is a common fragmentation pathway for MOM ethers. In this labeled compound, one would expect to see fragments corresponding to the loss of ·CD₃O and ·CH₂OCD₃, providing powerful diagnostic ions for structural confirmation during metabolite identification studies.[16]

Synthesis and Quality Control

The synthesis of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ requires a strategic approach starting from isotopically enriched precursors. The following protocol describes a reliable and validated methodology.

Synthetic Workflow

The core principle of the synthesis is the protection of the hydroxyl group of ¹³C-labeled 2,6-dimethylphenol using a deuterated methoxymethylating agent.

Caption: Synthetic workflow for the preparation of the title compound.

Detailed Experimental Protocol

Objective: To synthesize 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ with high chemical and isotopic purity.

Materials:

• 2,6-Dimethylphenol-¹³C₈

• Chloromethyl methyl-D₃ ether (MOM-D₃-Cl)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (HPLC grade)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2,6-Dimethylphenol-¹³C₈ (1.0 eq). Dissolve it in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is a critical step to control the exothermicity of the reaction with the alkylating agent.

• Addition of Base: Add DIPEA (1.5 eq) dropwise to the solution. DIPEA acts as a non-nucleophilic base to deprotonate the phenol and scavenge the HCl byproduct without competing in the reaction.[2]

• Addition of Alkylating Agent: Add Chloromethyl methyl-D₃ ether (1.2 eq) dropwise. This reagent is a potent alkylating agent and a suspected carcinogen; appropriate safety precautions must be taken.[2]

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching and Workup: Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with water and brine. This removes residual base and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil via flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the final product as a pure substance.

Quality Control and Validation

A self-validating protocol requires rigorous analytical confirmation.

• Identity Confirmation: Use high-resolution mass spectrometry (HRMS) to confirm the exact mass of the product, which should match the theoretical value of 177.177.

• Purity Assessment: Employ HPLC with UV detection to determine chemical purity, which should typically be ≥98%.

• Structural Verification: Use ¹H and ¹³C NMR to confirm the structure and the correct placement of isotopic labels. The absence of the -OCH₃ proton signal and the presence of a triplet for the -OCD₃ carbon signal are key validation points.

• Isotopic Enrichment: Quantify the isotopic enrichment using mass spectrometry by comparing the signal intensity of the fully labeled compound to any lower-mass isotopologues. Enrichment should ideally be >99%.

Core Applications and Methodologies

The unique structure of this compound makes it ideally suited for two primary applications in research and development.

Application 1: Internal Standard for Quantitative Bioanalysis

In drug development, accurately measuring the concentration of a drug or metabolite in biological samples (e.g., plasma, urine) is essential. The stable isotope dilution method using LC-MS/MS is the gold standard for this task.[17]

Causality: An ideal internal standard (IS) should have physicochemical properties nearly identical to the analyte but a different mass. 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ serves as an excellent IS for its unlabeled analogue because it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects in the MS source. The +11 Da mass difference ensures their signals are easily resolved by the mass spectrometer.

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Foreword: The Imperative of Precision in Modern Drug Development

An In-Depth Technical Guide to 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3: A Senior Application Scientist's Perspective

In the landscape of pharmaceutical research, the journey from a promising new chemical entity (NCE) to a clinically approved therapeutic is paved with data. The quality, accuracy, and reproducibility of this data are paramount. At the heart of preclinical and clinical pharmacokinetics lies the challenge of quantification—accurately measuring minuscule concentrations of a drug and its metabolites within complex biological matrices. This guide delves into a critical tool for achieving this precision: the stable isotope-labeled (SIL) internal standard, exemplified by 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. While a dedicated CAS number for this specific isotopic permutation is not publicly indexed, its availability from specialty chemical suppliers underscores its role as a high-fidelity tool for mass spectrometry-based bioanalysis. This document provides a framework for its synthesis, application, and the scientific rationale underpinning its use.

Core Concept: The "Gold Standard" Internal Standard

The fundamental challenge in quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), is managing variability.[1] Factors such as inconsistent sample extraction, instrument drift, and the notorious "matrix effect"—where components in biological fluids like plasma can suppress or enhance the ionization of the target analyte—can compromise data integrity.[2][3]

To counteract this, a known quantity of an internal standard (IS) is added to every sample. The final quantification is based on the ratio of the analyte's signal to the IS's signal, not the analyte's absolute signal.[1] While simple structural analogs can be used, the ideal IS is a stable isotope-labeled version of the analyte itself.[4][5]

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is designed to be this ideal internal standard. By replacing eight native carbon-12 atoms with carbon-13 and three hydrogen atoms with deuterium, the molecule's mass is increased by 11 Daltons. This mass shift makes it easily distinguishable from the unlabeled analyte by the mass spectrometer, yet its chemical and physical properties remain nearly identical.[6] This near-identity is crucial; it ensures that the SIL-IS and the analyte behave in the same way during sample preparation, chromatography, and ionization, thus providing the most accurate correction for any potential variability.[1][2][5]

Physicochemical Properties

Property	Value	Source
Chemical Name	2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3	N/A
Molecular Formula	¹³C₈C₂D₃H₁₁O₂	[7]
Molecular Weight	177.18 g/mol	[8]
Parent Compound	2-(Methoxymethoxy)-1,3-dimethylbenzene	N/A
Parent CAS	126809-70-9	[9]

Strategic Synthesis: A Plausible Pathway

While the exact proprietary synthesis of this complex labeled molecule is not public, a logical retrosynthetic approach can be designed based on established principles of organic chemistry and isotopic labeling. The goal is to incorporate the heavy isotopes with high efficiency and regioselectivity. The parent structure is derived from 2,6-dimethylphenol, a common chemical intermediate.[10][11][12][13]

A plausible synthesis would involve a multi-step process beginning with a ¹³C-labeled benzene precursor to build the core ring structure with its eight heavy carbons. The deuterium-labeled methyl group could be introduced via a deuterated methylating agent.

Illustrative Synthetic Workflow:

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An In-depth Technical Guide to 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3: A Stable Isotope-Labeled Standard for Advanced Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern analytical chemistry, particularly in the realms of pharmacokinetics, metabolism studies, and clinical diagnostics, the demand for high-precision quantification of analytes in complex biological matrices is paramount. Stable isotope-labeled (SIL) internal standards are indispensable tools that significantly enhance the accuracy and reproducibility of mass spectrometry-based assays.[1] This guide provides a comprehensive technical overview of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, a specialized SIL internal standard.

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is the isotopically labeled analog of 2-(methoxymethoxy)-1,3-dimethylbenzene. The core of this molecule is a 2,6-dimethylphenol structure where the hydroxyl group is protected by a methoxymethyl (MOM) ether. The isotopic labeling, denoted as "-13C8,D3", signifies that all eight carbon atoms of the dimethylphenol core are replaced with carbon-13 isotopes, and three hydrogen atoms are substituted with deuterium. This extensive labeling provides a significant mass shift from its unlabeled counterpart, making it an ideal internal standard for quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

This document will delve into the physicochemical properties, synthesis, and, most importantly, the practical application of this compound as an internal standard. We will explore the rationale behind its structural design and labeling pattern, and provide detailed protocols for its use in a research setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties of an internal standard is crucial for method development and troubleshooting. The properties of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 are primarily dictated by its parent structure, 2-(methoxymethoxy)-1,3-dimethylbenzene, with the isotopic labeling influencing its mass.

Property	Value	Source
Molecular Formula	¹³C₈C₂D₃H₁₁O₂	[3][4][5][6][7][8]
Molecular Weight	177.177 g/mol	[3][5][6][7][8]
Appearance	Neat (liquid or solid)	[3][6][7][8]
Unlabeled Analogue	2,6-Dimethylphenol (CAS: 576-26-1)	[4]

The methoxymethyl (MOM) ether protecting group imparts specific chemical characteristics. MOM ethers are stable under a wide range of conditions, including neutral to basic aqueous media and in the presence of strong bases and nucleophiles. However, they are readily cleaved under acidic conditions, which is a key consideration during sample preparation and analysis.[3]

Synthesis and Isotopic Labeling

While the specific, proprietary synthesis pathway for this commercial standard is not publicly detailed, a putative synthesis can be inferred from established organic chemistry principles. The synthesis would logically start with isotopically labeled 2,6-dimethylphenol (2,6-dimethylphenol-13C8).

The production of unlabeled 2,6-dimethylphenol is typically achieved through the methylation of phenol using methanol in the presence of a solid acid catalyst.[8][9] A similar approach using ¹³C-labeled methanol and/or ¹³C-labeled phenol could be employed for the synthesis of the labeled core structure.

Once the labeled 2,6-dimethylphenol-13C8 is obtained, the hydroxyl group is protected with a methoxymethyl group. This is commonly achieved by reacting the phenol with chloromethyl methyl ether (MOM-Cl) in the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA). The deuterium atoms are likely introduced via a deuterated reagent in the final step of MOM protection or through the use of a deuterated starting material for the MOM group itself.

Diagram of the Putative Synthesis Pathway

Caption: A plausible synthetic route for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3.

Application as an Internal Standard in Mass Spectrometry

The primary application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is as an internal standard for the quantification of its unlabeled analogue or related compounds. The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, leading to more accurate and precise measurements.[1]

Mass Spectral Fragmentation

Predicting the fragmentation pattern of the internal standard is crucial for developing a robust mass spectrometry method, particularly for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) assays in tandem mass spectrometry. Based on the known fragmentation of methoxymethyl ethers, the following fragmentation pathways are expected for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3.[1]

• Loss of a methoxy-D3 radical: [M - •OCD₃]⁺

• Loss of the methoxymethyl-D3 radical: [M - •CH₂OCD₃]⁺

• Formation of the methoxymethyl-D3 cation: [CH₂=O⁺CD₃]

The most abundant fragment is often the methoxymethyl cation. The heavy labeling of the core aromatic ring will result in a significant mass shift for fragments containing this part of the molecule.

Diagram of Predicted Mass Fragmentation

Caption: Predicted major fragmentation pathways for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 in mass spectrometry.

Experimental Protocol: Quantification of 2,6-Dimethylphenol using 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 as an Internal Standard

This protocol provides a general framework for the use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 as an internal standard for the quantification of 2,6-dimethylphenol in a biological matrix, such as plasma. The MOM-protected internal standard would be added early in the sample preparation and then deprotected along with any conjugated analyte to yield the labeled 2,6-dimethylphenol.

Materials

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

• 2,6-Dimethylphenol (analytical standard)

• Human plasma (or other biological matrix)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

• Hydrochloric acid

• Solid Phase Extraction (SPE) cartridges

• LC-MS/MS system

Step-by-Step Methodology

• Preparation of Standard Solutions:

  • Prepare a stock solution of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 in methanol at a concentration of 1 mg/mL.

  • Prepare a series of working solutions by diluting the stock solution with methanol to achieve concentrations appropriate for spiking into calibration standards and quality control samples.

  • Prepare a stock solution of 2,6-dimethylphenol in methanol at 1 mg/mL.

  • Prepare a series of calibration standards by spiking known amounts of the 2,6-dimethylphenol stock solution into the biological matrix.

• Sample Preparation:

  • To 100 µL of plasma (calibration standards, quality controls, and unknown samples), add 10 µL of the internal standard working solution.

  • Vortex mix for 30 seconds.

  • Add 200 µL of acetonitrile to precipitate proteins.

  • Vortex mix for 1 minute and then centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • To deprotect the MOM group, add 50 µL of 1 M HCl and incubate at 60°C for 30 minutes.

  • Neutralize the sample with an appropriate buffer before proceeding to SPE or direct injection.

• Solid Phase Extraction (Optional):

  • Condition an SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the analyte and internal standard with a stronger organic solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Chromatographic separation is typically achieved on a C18 reversed-phase column with a gradient elution of water and acetonitrile containing 0.1% formic acid.

  • The mass spectrometer should be operated in positive ion mode with electrospray ionization (ESI).

  • Set up MRM transitions for both the analyte (2,6-dimethylphenol) and the internal standard (2,6-dimethylphenol-13C8,D3).

Compound	Precursor Ion (m/z)	Product Ion (m/z)
2,6-Dimethylphenol	123.1	[Predicted based on fragmentation]
2,6-Dimethylphenol-13C8,D3	134.1	[Predicted based on fragmentation]

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a highly valuable tool for researchers requiring precise and accurate quantification of 2,6-dimethylphenol or related compounds. Its heavy isotopic labeling provides a distinct mass shift, minimizing the risk of isotopic crosstalk, while its chemical properties allow for its integration into standard bioanalytical workflows. By understanding the principles of its synthesis, fragmentation, and application, researchers can confidently employ this internal standard to enhance the quality and reliability of their analytical data.

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• Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards. [Link]

• NIST. Benzene, 2-methoxy-1,3-dimethyl-. NIST Chemistry WebBook. [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: Necessity or not?. Bioanalysis, 1(1), 145-157. [Link]

• Rood, J. P., & van de Merbel, N. C. (2006). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. [Link]

• Stenutz. 1,3-dimethyl-2-methoxybenzene. [Link]

• PubChem. Benzene, 1,3-dimethyl-2-(1-methylethoxy)-. [Link]

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An In-Depth Technical Guide to 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of modern analytical chemistry and drug development, stable isotope-labeled (SIL) compounds are indispensable tools. They serve critical roles in quantitative analysis, mechanistic studies, and as internal standards in mass spectrometry-based assays. This guide provides a comprehensive overview of a specific SIL compound, 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. We will delve into its molecular structure, with a particular focus on the strategic placement of its isotopic labels, explore its physicochemical properties, and discuss its primary applications, particularly its function as a robust internal standard.

Molecular Structure and Isotopic Labeling

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is the isotopically labeled analog of 2-(Methoxymethoxy)-1,3-dimethylbenzene. The core structure consists of a benzene ring substituted with two

A Technical Guide to the Molecular Weight and Properties of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the isotopically labeled compound 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, focusing on its molecular weight, chemical formula, and structural identifiers. This information is critical for its application as an internal standard or tracer in quantitative analysis.

Core Chemical Identity

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a stable isotope-labeled version of 2-(methoxymethoxy)-1,3-dimethylbenzene. The labeling involves the substitution of eight carbon atoms with Carbon-13 (¹³C) and three hydrogen atoms with Deuterium (D), which significantly alters its mass for analytical purposes without fundamentally changing its chemical behavior in most systems.

Stable isotope labeling is a crucial technique in drug metabolism and pharmacokinetic (DMPK) studies. The incorporation of heavy isotopes like ¹³C and D allows for the differentiation of the compound from its endogenous or unlabeled counterparts in complex biological matrices, enabling precise quantification via mass spectrometry.

Molecular Weight and Formula

The precise determination of molecular weight is fundamental for mass spectrometry-based applications, including calibration of instruments and identification of metabolites.

Property	Value	Source
Molecular Weight	177.177 g/mol	[1][2][3][4]
Accurate Mass	177.145 Da	[1]
Molecular Formula	¹³C₈C₂D₃H₁₁O₂	[1][2][3][4]

The molecular weight is a weighted average of the masses of the isotopes, while the accurate mass (or monoisotopic mass) is calculated using the mass of the most abundant isotope of each element. For this compound, the formula specifies eight Carbon-13 isotopes, two Carbon-12 isotopes, three Deuterium atoms, eleven Protium (¹H) atoms, and two Oxygen-16 atoms.[1][2][3][4]

Structural and Chemical Identifiers

Correctly identifying a chemical compound requires a standardized nomenclature and structural representation. The following identifiers are used for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3:

Identifier	Value	Source
IUPAC Name	2-(methoxymethoxy)-1-(¹³C)methyl-3-(trideuterio(¹³C)methyl)(1,2,3,4,5,6-¹³C₆)cyclohexa-1,3,5-triene	[1][2][3][4]
SMILES	[2H]([2H])[13c]1[13cH][13cH][13cH][13c]1OCOC	[1][2][3]
InChI	InChI=1S/C10H14O2/c1-8-5-4-6-9(2)10(8)12-7-11-3/h4-6H,7H2,1-3H3/i1+1,2+1D3,4+1,5+1,6+1,8+1,9+1,10+1	[1][2][3][4]

• SMILES (Simplified Molecular-Input Line-Entry System) provides a linear notation of the molecule's structure.

• InChI (International Chemical Identifier) offers a unique, non-proprietary identifier that encodes the molecular structure in a layered format.

Logical Framework for Isotopic Labeling

The choice of isotopic labeling is a critical experimental decision. This diagram illustrates the rationale behind using stable isotopes in quantitative analytical studies.

Caption: Workflow for Isotope-Labeled Internal Standard Use.

Application in Research and Development

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is primarily utilized as an internal standard for quantitative analysis using techniques like NMR, GC-MS, or LC-MS.[5] In drug development, such labeled compounds serve as tracers to study the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. The heavy isotopes allow researchers to track the molecule and its metabolites with high precision.[5]

The parent compound, 1,3-dimethylbenzene (m-xylene), is an aromatic hydrocarbon and a common building block in the synthesis of other chemicals.[6][7] Understanding the properties of its derivatives is essential for various industrial and research applications.

References

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, TRC. Fisher Scientific. [Link]

• m-Xylene. Wikipedia. [Link]

• Chemical Properties of Benzene, 1,3-dimethyl- (CAS 108-38-3). Cheméo. [Link]

• Benzene, 1, 3-dimethyl-. NMPPDB. [Link]

Sources

• 1. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 [lgcstandards.com]
• 2. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.fi]
• 3. fishersci.no [fishersci.no]
• 4. fishersci.de [fishersci.de]
• 5. medchemexpress.com [medchemexpress.com]
• 6. m-Xylene - Wikipedia [en.wikipedia.org]
• 7. nmppdb.com.ng [nmppdb.com.ng]

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 safety data sheet

An In-Depth Technical Guide to the Safe Handling of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

Part 1: Compound Identification and Physicochemical Properties

Chemical Identity

Proper identification is the first step in ensuring safe handling. The compound is a deuterated and carbon-13 enriched analog of 2-(Methoxymethoxy)-1,3-dimethylbenzene.

Identifier	Value
Compound Name	2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3
Parent Compound	2-(Methoxymethoxy)-1,3-dimethylbenzene
Parent CAS Number	86269-04-9
Parent Molecular Formula	C10H14O2
Parent Molecular Weight	166.22 g/mol

Physicochemical Properties

The physical properties of the compound dictate its behavior under various laboratory conditions and are crucial for designing appropriate storage and handling protocols.

Property	Value	Source
Appearance	Colorless Oil
Purity	≥98%
Boiling Point	No data available
Melting Point	No data available
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide (DMF)

Part 2: Hazard Identification and Classification

Understanding the potential hazards is fundamental to risk assessment and the implementation of safety measures. The GHS classification for the parent compound is as follows:

GHS Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory System)	H335: May cause respiratory irritation

GHS Pictograms:

Potential Health Effects

• Inhalation: May cause respiratory tract irritation.

• Skin Contact: Causes skin irritation, which can lead to redness and pain.

• Eye Contact: Causes serious eye irritation, which can result in redness, pain, and watering.

• Ingestion: The toxicological properties have not been thoroughly investigated, but ingestion may cause gastrointestinal irritation.

Part 3: Safe Handling, Storage, and Exposure Controls

A systematic approach to handling, storage, and the use of controls is essential to minimize exposure and ensure laboratory safety.

Hierarchy of Controls

The most effective way to manage laboratory hazards is to follow the hierarchy of controls, which prioritizes the most effective measures first.

Caption: Hierarchy of controls for managing chemical hazards.

Experimental Protocol: Safe Handling Workflow

• Preparation: Before handling, ensure a chemical fume hood is certified and operational. Gather all necessary PPE, including chemically resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a flame-retardant lab coat.

• Aliquotting: The compound is supplied as a colorless oil. If a specific concentration is required, prepare the solution within the fume hood. Use calibrated micropipettes for accurate measurement.

• Solubilization: The compound is soluble in organic solvents like ethanol, DMSO, and DMF. When dissolving, add the solvent slowly to the compound to avoid splashing.

• Post-Handling: After use, ensure the container is tightly sealed. Wipe down the work surface within the fume hood with an appropriate solvent.

• Waste Disposal: Dispose of all contaminated materials, including pipette tips and empty vials, in a designated hazardous waste container.

Storage Requirements

• Temperature: For long-term stability, it is recommended to store the compound at -20°C.

• Container: Keep the container tightly closed to prevent solvent evaporation and contamination.

• Incompatibilities: Avoid strong oxidizing agents.

Part 4: First-Aid and Emergency Procedures

In the event of an exposure or emergency, immediate and appropriate action is critical.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: In case of contact, immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

• Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a physician. Do NOT induce vomiting.

Accidental Release Measures: Spill Response Protocol

A clear and practiced spill response plan is crucial for mitigating the impact of an accidental release.

Caption: Step-by-step workflow for responding to a chemical spill.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Containment: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the spill. Do not use combustible materials, such as saw dust.

• Cleanup: Carefully collect the absorbed material and place it into a suitable, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

Part 5: Stability and Reactivity

• Chemical Stability: The compound is stable under recommended storage conditions (-20°C).

• Conditions to Avoid: Avoid exposure to incompatible materials and excessive heat.

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products may include carbon monoxide and carbon dioxide.

Part 6: Toxicological and Ecological Information

Toxicological Data

No specific toxicological data is available for this compound. The hazard assessment is based on the GHS classification of the parent compound, which indicates it is an irritant.

Ecological Information

There is no specific ecological data available for this compound. It is important to prevent its release into the environment as its effects on aquatic life are unknown.

Part 7: Disposal Considerations

All waste materials should be disposed of in accordance with federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.

References

An In-depth Technical Guide to 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3: Synthesis, Characterization, and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a stable isotope-labeled derivative of the methoxymethyl (MOM) protected form of 2,6-dimethylphenol. The incorporation of eight carbon-13 isotopes and three deuterium atoms provides a significant mass shift, making it an invaluable internal standard for quantitative bioanalytical studies using mass spectrometry. Its primary application lies in serving as a precise tool for tracking the metabolic fate of 2,6-dimethylphenol or related therapeutic compounds in complex biological matrices. This guide provides a comprehensive overview of its physical characteristics, a detailed protocol for its synthesis, and the analytical methods for its structural verification.

Physicochemical Characteristics

Property	2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3	2-(Methoxymethoxy)-1,3-dimethylbenzene (non-labeled)	2,6-Dimethylphenol (Precursor)
Molecular Formula	¹³C₈C₂D₃H₁₁O₂[1]	C₁₀H₁₄O₂[2]	C₈H₁₀O[3]
Molecular Weight	177.177 g/mol [1]	166.22 g/mol [2]	122.16 g/mol [3]
Appearance	Not specified (likely a colorless liquid)	Not specified (likely a colorless liquid)	Colorless to off-white crystalline solid[4]
Melting Point	Not specified	Not specified	43-45 °C[5]
Boiling Point	Not specified	Not specified	203 °C[5]
Density	Not specified	Not specified	1.15 g/cm³[5]
Solubility	Not specified	Not specified	Slightly soluble in water; soluble in ethanol, ether, benzene, and chloroform.[3][4]
CAS Number	Not specified	126809-70-9[2]	576-26-1[3]

Synthesis of 2-(Methoxymethoxy)-1,3-dimethylbenzene

The synthesis of 2-(Methoxymethoxy)-1,3-dimethylbenzene involves the protection of the hydroxyl group of 2,6-dimethylphenol using methoxymethyl chloride (MOM-Cl). This reaction is a standard procedure for the formation of methoxymethyl ethers.[6] The synthesis of the isotopically labeled analog would follow the same protocol, starting from the appropriately labeled 2,6-dimethylphenol-13C8,D3.

Reaction Scheme:

Synthesis of 2-(Methoxymethoxy)-1,3-dimethylbenzene.

Experimental Protocol:

Materials:

• 2,6-Dimethylphenol (or its isotopically labeled analog)

• Methoxymethyl chloride (MOM-Cl)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,6-dimethylphenol (1.0 eq) in anhydrous dichloromethane.

• Addition of Base: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) to the solution and stir for 10 minutes at room temperature.

• Addition of MOM-Cl: Cool the reaction mixture to 0 °C using an ice bath. Add methoxymethyl chloride (MOM-Cl) (1.2 eq) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract with dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-(Methoxymethoxy)-1,3-dimethylbenzene.

Analytical Characterization

The structural integrity of the synthesized 2-(Methoxymethoxy)-1,3-dimethylbenzene and its isotopically labeled analog must be confirmed through a suite of analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

• ¹H NMR: The proton NMR spectrum of 2-(Methoxymethoxy)-1,3-dimethylbenzene is expected to show characteristic signals for the aromatic protons, the two methyl groups on the benzene ring, the methylene protons of the MOM group, and the methoxy protons of the MOM group.

• ¹³C NMR: The carbon-13 NMR spectrum provides information on the carbon skeleton of the molecule. For the non-labeled compound, characteristic chemical shifts are observed for the aromatic carbons, the methyl carbons, the methylene carbon of the MOM group, and the methoxy carbon.[2] For the ¹³C₈ labeled analog, all eight benzene ring carbons will be observed as enhanced signals.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and, for the labeled compound, the degree of isotopic incorporation.

• Electron Ionization (EI-MS): This technique will provide the molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

• High-Resolution Mass Spectrometry (HRMS): HRMS will provide the exact mass of the molecule, confirming its elemental composition. For 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, this is essential to verify the incorporation of all heavy isotopes.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key expected absorptions include:

• C-H stretching vibrations for the aromatic and aliphatic protons.

• C=C stretching vibrations for the aromatic ring.

• C-O stretching vibrations for the ether linkages.

Characterization Workflow

Sources

• 1. Benzene, 2-methoxy-1,3-dimethyl- [webbook.nist.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 2,6-Dimethylphenol CAS#: 576-26-1 [amp.chemicalbook.com]
• 6. EP0067342A1 - Process for the preparation of 2-chloro-1,3-dimethoxybenzene - Google Patents [patents.google.com]

A Technical Guide to the Isotopic Purity of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

Abstract

This in-depth technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the synthesis and, critically, the determination of isotopic purity for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. This stable isotope-labeled (SIL) compound serves as an invaluable internal standard (IS) in quantitative bioanalysis. We will delve into the synthetic rationale, focusing on the introduction of eight ¹³C atoms and three deuterium atoms. The core of this guide is a detailed exposition of the analytical methodologies required to validate its isotopic purity, with a strong emphasis on mass spectrometry (MS) and quantitative nuclear magnetic resonance (qNMR) spectroscopy. This document is designed to be a practical resource, offering not just procedural steps but also the underlying scientific principles and causality that inform experimental design, ensuring the generation of robust and reliable data compliant with regulatory expectations.

Introduction: The Imperative of High Isotopic Purity in Bioanalysis

In the landscape of drug metabolism and pharmacokinetics (DMPK) studies, the use of stable isotope-labeled internal standards is the gold standard for quantitative analysis by mass spectrometry.[1] The U.S. Food and Drug Administration (FDA) strongly advocates for the use of SILs due to their ability to mitigate variability during sample preparation and analysis, thereby enhancing the accuracy and precision of the obtained results.[1] An ideal SIL is chemically identical to the analyte but has a different mass, allowing for its distinction by the mass spectrometer.

The efficacy of a SIL is fundamentally dependent on its isotopic purity—the degree to which the intended isotopes have been incorporated into the molecule and the absence of unlabeled or partially labeled species. Impurities can lead to cross-talk between the analyte and internal standard channels in the mass spectrometer, compromising the accuracy of quantification. Therefore, rigorous characterization of the isotopic purity of a SIL, such as 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, is a non-negotiable prerequisite for its use in regulated bioanalysis.[2]

Synthetic Strategy: Building the Labeled Molecule

The synthesis of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is a multi-step process that requires careful planning to introduce the isotopic labels at the desired positions. The synthetic pathway typically commences with a commercially available, highly enriched starting material, such as ¹³C₆-benzene, and incorporates the remaining labeled atoms through subsequent reactions.

A plausible synthetic route begins with the Friedel-Crafts alkylation of ¹³C₆-benzene to introduce the two methyl groups, one of which is deuterated. This is followed by functional group manipulations to introduce the hydroxyl group, which is then protected as a methoxymethyl (MOM) ether.

Key Synthetic Steps:

• Double Friedel-Crafts Alkylation: Reaction of ¹³C₆-benzene with a ¹³C-labeled methyl halide (e.g., ¹³CH₃I) and a deuterated methyl halide (e.g., CD₃I) in the presence of a Lewis acid catalyst to form ¹³C₈,D₃-2,6-dimethylbenzene.

• Hydroxylation: Introduction of a hydroxyl group at the 1-position of the benzene ring. This can be achieved through various methods, such as sulfonation followed by alkali fusion.

• MOM Protection: The resulting 2,6-dimethylphenol-¹³C₈,D₃ is then protected with a methoxymethyl group.[3][4] This is typically achieved by reacting the phenol with chloromethyl methyl ether (MOM-Cl) or a safer alternative like methoxymethyl 2-pyridylsulfide in the presence of a non-nucleophilic base.[3][4] The methoxy group of the MOM ether is not labeled in this case.

This synthetic approach ensures the incorporation of eight ¹³C atoms into the aromatic ring and the two methyl substituents, and three deuterium atoms into one of the methyl groups.

Isotopic Purity Determination: A Dual-Pronged Analytical Approach

The cornerstone of validating a SIL is the accurate determination of its isotopic purity. This is best accomplished by a combination of high-resolution mass spectrometry (HRMS) and quantitative NMR (qNMR) spectroscopy.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a molecule.[5][6] The high resolving power of modern instruments, such as Time-of-Flight (TOF) and Orbitrap mass spectrometers, allows for the separation and accurate mass measurement of different isotopologues.[5]

Experimental Protocol for HRMS Analysis:

• Sample Preparation: Dissolve a small amount of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ and its corresponding unlabeled analog in a suitable solvent (e.g., acetonitrile/water with 0.1% formic acid) to a concentration of approximately 1 µg/mL.

• LC-HRMS Analysis:

  • Inject the samples onto a suitable liquid chromatography (LC) system coupled to a high-resolution mass spectrometer.

  • Employ a chromatographic method that provides a sharp, symmetrical peak for the analyte.

  • Acquire full-scan mass spectra in positive ion mode over a relevant m/z range.

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled compound and the SIL.

  • Obtain the mass spectrum for the peak corresponding to each compound.

  • Carefully analyze the isotopic cluster of the SIL to determine the relative abundance of each isotopologue.

  • Correct for the natural isotopic abundance of all elements in the molecule.[6]

Data Interpretation:

The mass spectrum of the unlabeled 2-(Methoxymethoxy)-1,3-dimethylbenzene will show a molecular ion peak ([M+H]⁺) at a specific m/z. The spectrum of the SIL will exhibit a cluster of peaks, with the most abundant peak corresponding to the fully labeled molecule ([¹³C₈D₃H₁₁O₂ + H]⁺). The presence of peaks at lower masses indicates the presence of incompletely labeled species.

Isotopologue	Theoretical m/z	Observed Abundance (%)
Unlabeled (M+0)	167.1067	< 0.1
Partially Labeled (e.g., ¹³C₇,D₃)	175.1419	< 0.5
Fully Labeled (M+11)	178.1557	> 99.0

Table 1: Hypothetical HRMS data for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, demonstrating high isotopic enrichment.

Workflow for HRMS-based Isotopic Purity Assessment:

Caption: Workflow for determining isotopic purity using LC-HRMS.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

While HRMS provides an excellent overview of the isotopic distribution, qNMR offers a complementary and highly accurate method for determining isotopic enrichment at specific atomic positions.[7][8][9] ¹³C and ²H NMR can be used to directly observe the labeled sites and quantify their enrichment levels.

Experimental Protocol for qNMR Analysis:

• Sample Preparation:

  • Accurately weigh a known amount of the 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ into an NMR tube.

  • Add a precise volume of a suitable deuterated solvent (e.g., CDCl₃) containing a known concentration of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• NMR Data Acquisition:

  • Acquire a quantitative ¹³C NMR spectrum. This requires a long relaxation delay (D1) to ensure full relaxation of all carbon nuclei.

  • Acquire a quantitative ²H NMR spectrum.

• Data Analysis:

  • Integrate the signals corresponding to the labeled carbon and deuterium atoms.

  • Compare the integrals of the labeled positions to the integral of the internal standard to determine the absolute concentration of the labeled species.

  • For ¹³C NMR, the absence of signals at the chemical shifts corresponding to the unlabeled compound confirms high isotopic enrichment.

  • For ²H NMR, the presence of a signal at the chemical shift of the deuterated methyl group and the absence of other deuterium signals indicates specific labeling.

Nucleus	Observed Chemical Shift (ppm)	Expected Chemical Shift (ppm)	Integration (relative to IS)	Calculated Enrichment (%)
¹³C (Aromatic)	120-140	120-140	Consistent with 6 carbons	> 99
¹³C (Methyls)	~20	~20	Consistent with 2 carbons	> 99
²H (Methyl)	~2.2	~2.2	Consistent with 3 deuterons	> 99

Table 2: Representative qNMR data for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, confirming high and specific isotopic labeling.

Workflow for qNMR-based Isotopic Purity Assessment:

Sources

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• 2. fda.gov [fda.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 5. almacgroup.com [almacgroup.com]
• 6. researchgate.net [researchgate.net]
• 7. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 8. 160. NMR-based isotopic and isotopomic analysis - Magritek [magritek.com]
• 9. Isotopic analysis by nuclear magnetic resonance - Wikipedia [en.wikipedia.org]

Decoding the Signature of Purity: A Technical Guide to the Certificate of Analysis for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical science, particularly within regulated environments like drug development and clinical toxicology, the reliability of quantitative data is paramount. The accuracy of techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) hinges on the quality of the internal standards used for calibration and quantification. Stable isotope-labeled (SIL) internal standards are the gold standard, designed to mimic the analyte of interest throughout sample preparation and analysis, thereby correcting for variations in extraction efficiency and matrix effects.[1]

This guide provides an in-depth examination of the Certificate of Analysis (CoA) for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ , a crucial internal standard. We will dissect the critical quality attributes presented in a typical CoA, elucidate the analytical methodologies used for certification, and explain the scientific rationale behind these validation processes. This document serves as a technical resource for researchers to critically evaluate and confidently utilize such a reference material.

The Anatomy of a Certificate of Analysis: Beyond the Numbers

A Certificate of Analysis is more than a data sheet; it is a declaration of a compound's identity, purity, and fitness for its intended purpose. For a high-purity SIL standard like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, the CoA is the cornerstone of analytical traceability and data integrity. Let's explore the essential components.

Identification and Molecular Structure

The first section of any CoA firmly establishes the identity of the material. This is not merely a formality but a foundational check against potential errors in synthesis or labeling.

• Compound Name: 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

• Molecular Formula: ¹³C₈C₂D₃H₁₁O₂[2][3][4]

• CAS Number: 126809-70-9 (Unlabeled)[4][5]

• Molecular Weight: 177.18 g/mol [5]

The IUPAC name, 2-(methoxymethoxy)-1-(¹³C)methyl-3-(trideuterio(¹³C)methyl)(1,2,3,4,5,6-¹³C₆)cyclohexa-1,3,5-triene, precisely describes the location of the isotopic labels.[2][3][4] This level of detail is critical for mass spectrometry, where the exact mass is a key identifier.

Quantitative Data Summary: A Hypothetical Certificate of Analysis

The following table represents typical data found on a CoA for a high-purity batch of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃.

Parameter	Specification	Result	Method
Identity	Conforms to Structure	Conforms	¹H NMR, ¹³C NMR, HRMS
Chemical Purity	≥ 98.0%	99.5%	HPLC-UV (270 nm)
Isotopic Purity	≥ 99 atom % ¹³C, ≥ 98 atom % D	Conforms	Mass Spectrometry
Isotopic Enrichment	Report Value	99.6 atom % ¹³C, 99.1 atom % D	Mass Spectrometry
Residual Solvents	≤ 0.5%	< 0.1%	¹H NMR / GC-HS
Assay (as is)	Report Value	99.2%	qNMR vs. Maleic Anhydride
Appearance	Colorless to Light Yellow Oil	Conforms	Visual Inspection

The Science of Certification: Methodologies and Rationale

This section details the experimental protocols and the logic underpinning the certification of the SIL standard.

Identity Confirmation: Structural Verification

Confirming the molecular structure is the first and most critical step. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) provides an unambiguous structural fingerprint.

Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh ~5-10 mg of the neat standard and dissolve in 0.75 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube.

• Acquisition: Acquire ¹H NMR and ¹³C NMR spectra on a calibrated spectrometer (e.g., 400 MHz or higher).

• Analysis:

  • ¹H NMR: The proton spectrum is used to verify the positions of the non-deuterated protons. The absence of a signal for the deuterated methyl group and the characteristic splitting patterns of the aromatic and methoxymethyl protons confirm the structure.

  • ¹³C NMR: The carbon spectrum confirms the ¹³C-labeled benzene ring and methyl groups. The signals will be significantly enhanced and show coupling to attached protons (if any), providing definitive evidence of the isotopic labeling pattern.

Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the standard (e.g., 1 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the solution directly into an ESI or APCI source of a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Analysis: Determine the accurate mass of the molecular ion ([M+H]⁺ or [M]⁺˙). The measured mass must be within a narrow tolerance (e.g., ± 5 ppm) of the theoretical exact mass calculated for ¹³C₈C₂D₃H₁₁O₂. This provides powerful confirmation of both the elemental composition and the isotopic labeling.[4]

Workflow for Identity Confirmation

Caption: Workflow for structural and isotopic identity confirmation.

Purity Assessment: Quantifying the Impurities

Purity determination is multifaceted, assessing both chemical (structurally related or unrelated) and isotopic purity.

Protocol: Chemical Purity by HPLC-UV

• System Preparation: Use a reverse-phase HPLC system with a C18 column and a UV detector set to an appropriate wavelength (e.g., 270 nm for the benzene ring). A typical mobile phase would be a gradient of water and acetonitrile.

• Sample Preparation: Prepare a solution of the standard in the mobile phase at a known concentration (e.g., 1 mg/mL).

• Injection & Analysis: Inject the solution and record the chromatogram. Chemical purity is calculated based on the area percent of the main peak relative to the total area of all observed peaks. This method is excellent for detecting non-volatile organic impurities.

Rationale (E-E-A-T): The choice of HPLC with UV detection is based on its robustness and wide applicability for aromatic compounds. The area percent method provides a reliable estimate of purity, assuming all impurities have a similar response factor to the main compound. This is a standard, self-validating approach in pharmaceutical and chemical analysis.

Protocol: Isotopic Enrichment by Mass Spectrometry

• Methodology: Using the HRMS data acquired for identity confirmation, analyze the isotopic cluster of the molecular ion.

• Analysis: The relative intensities of the ions corresponding to the fully labeled species (¹³C₈, D₃) versus those with fewer labels (e.g., ¹³C₇, D₃; ¹³C₈, D₂) are used to calculate the isotopic enrichment. This value is critical as it ensures minimal crosstalk with the unlabeled analyte's signal in an experimental sample.

Workflow for Purity and Assay Determination

Caption: Integrated workflow for purity and quantitative assay.

Absolute Quantity: The Power of qNMR

While chromatographic purity gives a relative measure, quantitative NMR (qNMR) provides an absolute assay of the compound's concentration in the neat material without needing a specific reference standard of the same compound.

Protocol: Quantitative NMR (qNMR)

• Standard Selection: Choose a certified, stable, non-volatile internal standard with sharp, well-resolved peaks that do not overlap with the analyte. Maleic anhydride or 1,3,5-trimethoxybenzene are common choices.[6]

• Sample Preparation: Accurately weigh both the 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ and the qNMR internal standard into the same vial. Dissolve in a known volume of deuterated solvent.

• Acquisition: Acquire a ¹H NMR spectrum under quantitative conditions (e.g., long relaxation delay, calibrated 90° pulse).

• Calculation: The assay is calculated by comparing the integral of a known proton signal from the analyte to the integral of a known proton signal from the certified qNMR standard, factoring in their respective molecular weights and the number of protons giving rise to each signal.

Rationale (E-E-A-T): qNMR is a primary ratio method of measurement recognized by metrological institutes worldwide. Its power lies in the direct proportionality between signal intensity and the number of atomic nuclei. This provides a highly accurate, self-validating assay value that is independent of the compound's structure, making it a trustworthy method for certifying reference materials.

Conclusion: A Foundation for Reliable Science

The Certificate of Analysis for a stable isotope-labeled standard like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is a testament to rigorous scientific validation. Each parameter—from identity and isotopic enrichment to chemical purity and absolute assay—is determined using orthogonal, authoritative analytical techniques. For the researcher in drug development or a related field, understanding the data within the CoA and the science used to generate it is fundamental. It provides the necessary confidence that the standard is fit for purpose, ensuring the integrity, accuracy, and reproducibility of quantitative analytical results.

References

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, TRC (250 mg). Fisher Scientific. [Link]

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, TRC (German). Fisher Scientific. [Link]

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, TRC (Spanish). Fisher Scientific. [Link]

• Benzene, 2-methoxy-1,3-dimethyl-. NIST Chemistry WebBook. [Link]

• Note on qNMR internal standard. Organic Syntheses. [Link]

• Why do toxicologists need an internal standard? Chiron.no. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as an Internal Standard in GC/MS Analysis

Abstract

The precise and accurate quantification of volatile and semi-volatile organic compounds is a cornerstone of research and development in the pharmaceutical, environmental, and food science sectors. Gas Chromatography-Mass Spectrometry (GC/MS) is a powerful analytical technique for these applications, and its reliability is significantly enhanced by the use of internal standards.[1][2] This document provides a comprehensive guide to the application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a stable isotope-labeled internal standard for quantitative GC/MS analysis. The methodologies detailed herein are grounded in established analytical principles, including stable isotope dilution (SID), to ensure the highest levels of accuracy and precision.[3][4][5]

Introduction: The Imperative for High-Quality Internal Standards

Quantitative analysis by GC/MS is susceptible to variations arising from sample preparation, injection volume, and instrument response fluctuations.[6][7] The internal standard method is a widely adopted technique to mitigate these sources of error.[1][8] An ideal internal standard is a compound that is chemically and physically similar to the analyte but can be distinguished by the detector.[7] Stable isotope-labeled compounds are considered the "gold standard" for internal standards in mass spectrometry.[2][8][9]

2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is a heavy-labeled analog of 2-(methoxymethoxy)-1,3-dimethylbenzene. The incorporation of eight ¹³C atoms and three deuterium atoms results in a significant mass shift, allowing for clear differentiation from the unlabeled analyte by the mass spectrometer, while its chemical and physical properties remain virtually identical. This ensures that the internal standard and the analyte behave similarly during extraction, derivatization, and chromatographic separation, leading to highly reliable and reproducible quantification.[10]

Physicochemical Properties of 2-(Methoxymethoxy)-1,3-dimethylbenzene

Property	Value (Predicted)
Synonyms	2,6-Dimethylphenyl methylal
Molecular Formula	C₁₀H₁₄O₂
Molar Mass	166.22 g/mol
Boiling Point	Estimated 200-220 °C
Solubility	Soluble in organic solvents (e.g., methanol, ethanol, hexane)

Principle of Stable Isotope Dilution (SID) GC/MS

Stable Isotope Dilution Mass Spectrometry (SID-MS) is a powerful quantitative technique that relies on the addition of a known amount of an isotopically labeled internal standard to a sample before processing.[3][11] The analyte concentration is then determined by measuring the ratio of the mass spectrometric response of the analyte to that of the internal standard.[5] This ratio is largely unaffected by sample losses during preparation or variations in injection volume, leading to superior accuracy and precision.[9]

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • 2-(Methoxymethoxy)-1,3-dimethylbenzene (analyte standard)

  • 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ (internal standard)

• Solvents:

  • Methanol (HPLC or GC grade)

  • Hexane (GC grade)

  • Deionized water

• Other Reagents:

  • Sodium chloride (for salting out, if required)

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of the analyte and the internal standard into separate 10 mL volumetric flasks.

  • Dissolve and dilute to the mark with methanol.

  • Store these solutions at 4°C in amber vials.

• Working Standard Solutions:

  • Prepare a series of calibration standards by diluting the primary analyte stock solution to the desired concentration range (e.g., 0.1 to 100 µg/mL) with methanol.

• Internal Standard Spiking Solution:

  • Prepare a working solution of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ at a suitable concentration (e.g., 10 µg/mL) by diluting the primary stock solution with methanol. This solution will be added to all calibration standards and samples.

Sample Preparation

The following is a general liquid-liquid extraction protocol. The specific details may need to be optimized based on the sample matrix.

• To 1 mL of the sample, add 50 µL of the 10 µg/mL internal standard spiking solution.

• Vortex for 30 seconds.

• Add 2 mL of hexane and vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper hexane layer to a clean vial for GC/MS analysis.

GC/MS Instrumentation and Conditions

The following parameters are a starting point and may require optimization for specific instruments and applications.

GC Parameter	Setting
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial 60°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)

MS Parameter	Setting
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ion (Analyte)	To be determined from mass spectrum
Qualifier Ion (Analyte)	To be determined from mass spectrum
Quantification Ion (IS)	To be determined from mass spectrum
Qualifier Ion (IS)	To be determined from mass spectrum

Data Analysis and Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of the analyte in the samples is then determined using this calibration curve.[10]

Method Validation

For regulatory purposes, the analytical method should be validated according to established guidelines, such as those from the FDA.[12][13][14]

Typical Performance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	> 0.995
Accuracy (Recovery)	80 - 120%
Precision (RSD)	< 15%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1

Expertise & Experience: Causality Behind Experimental Choices

• Choice of Internal Standard: The use of a stable isotope-labeled internal standard is deliberate. Its near-identical chemical and physical properties to the analyte ensure it behaves similarly during sample preparation and analysis, providing a robust correction for any variations.[7][10] The mass difference ensures no spectral overlap with the analyte.

• GC Column Selection: A non-polar column like a DB-5ms is chosen for its versatility in analyzing a wide range of volatile and semi-volatile compounds, including aromatic ethers.

• Selected Ion Monitoring (SIM) Mode: SIM mode is employed to enhance sensitivity and selectivity. By monitoring only the specific ions characteristic of the analyte and internal standard, chemical noise is reduced, leading to lower detection limits.

Workflow Visualization

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Conclusion

The use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as an internal standard provides a robust and reliable method for the quantitative analysis of its unlabeled analog and potentially other structurally similar compounds by GC/MS. The protocols outlined in this application note offer a framework for achieving accurate and precise results, which is critical for researchers, scientists, and drug development professionals.

References

• WIN SOURCE BLOG. (2019, December 27). Internal Standard Method Explained in Analytical Chemistry. [Link]

• Chemistry LibreTexts. (2020, October 20). Internal Standards and LOD. [Link]

• Wikipedia. (n.d.). Internal standard. [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. [Link]

• IAEA. (n.d.). Chapter 3 The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS). [Link]

• Britannica. (2025, December 13). Isotope dilution. [Link]

• MONAD. (2024, January 17). Why Are Internal Standards Used in Gas Chromatography?. [Link]

• Fiveable. (n.d.). Principles of mass spectrometry | Isotope Geochemistry Class Notes. [Link]

• U.S. Food and Drug Administration. (2019, October 17). Guidelines for the Validation of Chemical Methods for the Foods Program. [Link]

• OSTI.GOV. (2017, May 22). Guideline on Isotope Dilution Mass Spectrometry. [Link]

• Imre Blank. (n.d.). STABLE ISOTOPE DILUTION ASSAY MASS SPECTROMETRY IN FLAVOUR RESEARCH: INTERNAL STANDARD AND CALIBRATION ISSUES. [Link]

• U.S. Food and Drug Administration. (2013, September 12). FDA Reissues Bioanalytical Method Validation Guidance. [Link]

• U.S. Food and Drug Administration. (1994). FDA Reviewer Guidance: Validation of Chromatographic Methods. [Link]

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• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
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Application Note: A Validated LC-MS/MS Method for High-Sensitivity Quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene

Abstract

This application note presents a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-(Methoxymethoxy)-1,3-dimethylbenzene. The unparalleled accuracy and precision of this assay are achieved through the implementation of its stable isotope-labeled (SIL) analog, 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 , as an internal standard. We provide a comprehensive guide covering the foundational principles, detailed protocols for sample preparation and analysis, and method validation insights. This document is intended for researchers and professionals in drug development, environmental monitoring, and clinical diagnostics who require reliable quantification of xylenol derivatives and related compounds.

Introduction: The Imperative for Precision in Quantitative Analysis

2,6-Dimethylphenol (also known as 2,6-xylenol) is a high-production-volume chemical intermediate used in the synthesis of polymers like polyphenylene oxide (PPO) and pharmaceuticals such as Mexiletine. Its presence in industrial effluent and groundwater makes it a compound of significant environmental interest. Accurate quantification is therefore critical for pharmacokinetic studies, toxicological risk assessment, and environmental monitoring.

Direct analysis of phenolic compounds can be challenging due to their polarity and potential for matrix interference. Derivatization, such as the introduction of a methoxymethoxy (MOM) protecting group to form 2-(Methoxymethoxy)-1,3-dimethylbenzene, can improve chromatographic properties and analytical stability. However, the ultimate challenge in any quantitative mass spectrometry assay is overcoming variability introduced during sample preparation and analysis. Factors such as inconsistent extraction recovery, sample matrix effects (ion suppression or enhancement), and instrument drift can severely compromise data integrity[1][2].

The gold standard solution is the use of a stable isotope-labeled internal standard (SIL-IS). A SIL-IS is chemically identical to the analyte, ensuring it co-elutes chromatographically and behaves identically during extraction and ionization[3][4]. By using the ratio of the analyte signal to the SIL-IS signal for quantification, these sources of error are effectively normalized, leading to superior accuracy and precision[1][5]. This application note details the use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 for the definitive quantification of its unlabeled counterpart.

Analyte and Internal Standard Profile

The selection of a suitable internal standard is the most critical decision in quantitative bioanalysis. The SIL-IS used here, with its heavy isotope labeling on both the aromatic ring (¹³C₈) and a methyl group (D₃), provides a substantial mass shift of +11 Da. This large difference prevents any potential isotopic crosstalk, ensuring signal specificity.

Compound	Structure	Molecular Formula	Exact Mass [M]
Analyte: 2-(Methoxymethoxy)-1,3-dimethylbenzene	(Structure of unlabeled analyte)	C₁₀H₁₄O₂	166.0994 Da
Internal Standard (IS): 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3	(Structure of labeled IS)	¹³C₈C₂D₃H₁₁O₂	177.1450 Da

LC-MS/MS Method Development: A Mechanistic Approach

The goal of method development is to establish selective, sensitive, and reproducible conditions for the analysis. A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is ideal for this purpose due to its exceptional selectivity and sensitivity.

Mass Spectrometry

The first step is to determine the optimal precursor-to-product ion transitions for both the analyte and the internal standard. This was achieved by direct infusion of dilute solutions of each compound into the mass spectrometer.

• Ionization: Electrospray ionization in positive mode (ESI+) was chosen, as the ether oxygens are readily protonated to form the [M+H]⁺ precursor ion.

• Fragmentation: The protonated molecule is a stable precursor. Collision-Induced Dissociation (CID) of the methoxymethoxy group provides a highly specific and abundant product ion. The primary fragmentation pathway involves the neutral loss of methoxymethanol (CH₃OCH₂OH), resulting in the stable 2,6-dimethylphenyl cation.

  • Analyte: [C₁₀H₁₄O₂ + H]⁺ → [C₈H₉]⁺ + CH₃OCH₂OH

  • Internal Standard: [¹³C₈C₂D₃H₁₁O₂ + H]⁺ → [¹³C₈H₆D₃]⁺ + CH₃OCH₂OH

This shared, predictable fragmentation pathway is a hallmark of a well-designed SIL-IS, ensuring that both compounds exhibit similar behavior in the collision cell.

Parameter	Analyte	Internal Standard (IS)
Precursor Ion (Q1, m/z)	167.1	178.1
Product Ion (Q3, m/z)	121.1	129.1
Dwell Time (ms)	100	100
Collision Energy (eV)	15	15
Declustering Potential (V)	60	60

Table 1: Optimized MRM Parameters

Liquid Chromatography

Effective chromatographic separation is essential to resolve the analyte from endogenous matrix components, thereby minimizing ion suppression and improving assay robustness.

Parameter	Condition
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	10% B to 95% B over 3.0 min, hold for 1.0 min, re-equilibrate

Table 2: Chromatographic Conditions. The use of 0.1% formic acid aids in the protonation of the analyte for ESI+ detection[6].

Experimental Protocols

The following protocols provide a step-by-step guide for sample analysis. All procedures should be conducted with calibrated equipment and high-purity reagents.

Protocol 1: Preparation of Stock, Calibration, and QC Samples

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of the analyte and the SIL-IS into separate 5 mL volumetric flasks. Dissolve and bring to volume with acetonitrile.

• Working Stock Solutions: Prepare intermediate stock solutions of the analyte (for calibration standards and QCs) and the IS by serial dilution from the primary stocks using 50:50 acetonitrile:water.

• Internal Standard Spiking Solution (50 ng/mL): Dilute the IS working stock solution to a final concentration of 50 ng/mL in 50:50 acetonitrile:water. This solution will be added to all samples.

• Calibration (CAL) Standards & Quality Control (QC) Samples: Prepare CAL and QC samples by spiking appropriate volumes of the analyte working solutions into the chosen biological matrix (e.g., blank human plasma). A typical calibration curve might range from 0.1 to 100 ng/mL.

Protocol 2: Solid-Phase Extraction (SPE) from Human Plasma

This protocol describes a generic SPE workflow for extracting the analyte from a complex biological matrix like plasma.

• Sample Pre-treatment: To 100 µL of plasma sample (blank, CAL, QC, or unknown), add 25 µL of the IS Spiking Solution (50 ng/mL). Vortex briefly. Add 200 µL of 4% phosphoric acid in water to disrupt protein binding and acidify the sample. Vortex for 10 seconds.

• SPE Column Conditioning: Condition a mixed-mode cation exchange SPE plate/cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the entire pre-treated sample onto the SPE column.

• Washing: Wash the column with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove polar interferences.

• Elution: Elute the analyte and IS from the column using 1 mL of 5% ammonium hydroxide in methanol into a clean collection plate.

• Dry-Down & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40 °C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90% Mobile Phase A, 10% Mobile Phase B).

• Analysis: Seal the plate and inject 5 µL into the LC-MS/MS system.

Fig 1. A typical solid-phase extraction (SPE) workflow for sample cleanup prior to LC-MS/MS analysis.

Data Analysis and Method Performance

Quantification

Quantification is based on the ratio of the analyte peak area to the SIL-IS peak area. A calibration curve is generated by plotting this peak area ratio against the nominal concentration of the analyte for all CAL standards. A linear regression with 1/x² weighting is typically applied. The concentration of the analyte in QC and unknown samples is then calculated from this regression equation.

The Power of the SIL-IS in Overcoming Matrix Effects

Matrix effects are a significant source of error in LC-MS analysis. Co-eluting endogenous compounds from the sample matrix can either suppress or enhance the ionization of the analyte, leading to inaccurate results. A SIL-IS is the most effective tool to correct for this. Because it has virtually identical physicochemical properties and co-elutes with the analyte, it experiences the same degree of ion suppression or enhancement. The use of a peak area ratio cancels out this effect, ensuring the final calculated concentration is accurate regardless of the matrix variability between samples.

Fig 2. Logical diagram illustrating how a SIL-IS compensates for matrix effects to ensure accurate quantification.

Method Validation Summary

A full method validation should be performed according to regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance). Key performance metrics are summarized below.

Parameter	Acceptance Criteria	Typical Result
Linearity (R²)	≥ 0.99	0.998
Calibration Range	-	0.1 - 100 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-4.5% to 6.2%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	< 8.0%
Matrix Factor	CV ≤ 15%	4.2%
Extraction Recovery	Consistent and reproducible	> 85%

Table 3: Summary of typical method validation performance metrics.

Conclusion

This application note demonstrates a highly selective, sensitive, and robust LC-MS/MS method for the quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene. The use of the stable isotope-labeled internal standard, 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 , is fundamental to the assay's success, providing exceptional accuracy and precision by correcting for variability in sample preparation and matrix effects. The protocols and methodologies described herein can be readily adapted for various research and regulatory applications, ensuring the highest confidence in analytical results.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

• Crozier, A., et al. (2018). Use of LC-MS for the quantitative analysis of (poly)phenol metabolites does not necessarily yield accurate results: Implications for assessing existing data and conducting future research. Free Radical Biology and Medicine, 124, 97-103. [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. [Link]

• PubChem. (n.d.). 2,6-Dimethylphenol. National Center for Biotechnology Information. [Link]

• Wang, S., et al. (2022). Characterization of the 2,6-Dimethylphenol Monooxygenase MpdAB and Evaluation of Its Potential in Vitamin E Precursor Synthesis. Applied and Environmental Microbiology, 88(9), e0003522. [Link]

• Human Metabolome Database. (2012). 2,6-Dimethylphenol (HMDB0032150). [Link]

• NIST. (n.d.). Phenol, 2,6-dimethyl-. NIST Chemistry WebBook, SRD 69. [Link]

• LGC. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. LGC Group. [Link]

• Papoti, V. T., & Tsimogiannis, D. (2021). LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. Molecules, 26(24), 7695. [Link]

• ResearchGate. (n.d.). Reaction for obtaining 2,6-dimethylphenol from phenol and methanol. [Link]

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Topic: A Stable Isotope-Labeled Internal Standard Strategy for the Confident Identification and Quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene Metabolites

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Metabolite identification is a cornerstone of drug discovery and development, essential for understanding a compound's efficacy, safety, and metabolic fate.[1] However, confidently distinguishing drug-related material from endogenous matrix components in complex biological samples presents a significant analytical challenge.[2][3] This application note details a robust workflow employing 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a stable isotope-labeled internal standard (SIL-IS) to streamline the identification and subsequent quantification of metabolites derived from its unlabeled analogue. The high mass shift (+11 Da) and chemical stability of the ¹³C₈-core provide an unambiguous signature for detecting metabolites by mass spectrometry, while the SIL-IS approach corrects for variability in sample preparation and analysis, ensuring high-quality, reliable data.[4][5][6] We present detailed protocols for in vitro metabolism, sample preparation, LC-MS/MS analysis, and data interpretation, providing a comprehensive guide for researchers.

The Principle: Isotope Dilution Mass Spectrometry (IDMS)

The gold standard for quantitative analysis in complex matrices is Isotope Dilution Mass Spectrometry (IDMS).[6] This technique relies on the addition of a known quantity of a stable isotope-labeled version of the analyte to the sample. The SIL-IS is chemically and physically almost identical to the native analyte, meaning it behaves the same way during sample extraction, chromatography, and ionization in the mass spectrometer.[7][8] By measuring the ratio of the native analyte to the SIL-IS, one can correct for sample loss and matrix-induced signal suppression or enhancement, leading to highly accurate and precise quantification.[6][9]

Advantages of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃:

• High Mass Shift: The incorporation of eight ¹³C atoms and three deuterium atoms results in a mass increase of +11 Da. This significant shift moves the isotopic signature of the standard and its metabolites well clear of the natural isotopic distribution of the unlabeled analytes, preventing spectral overlap and simplifying detection.

• Metabolic Tracer: The stable ¹³C₈-aromatic core is unlikely to be cleaved during common Phase I and Phase II metabolic reactions. Therefore, metabolites of the parent compound will appear in the mass spectrometer as unique "doublets" or pairs of peaks separated by a specific mass difference, providing a powerful tool for discovery.

• Reduced Chromatographic Shift: Carbon-13 labeling is preferred over heavy deuterium labeling as it has a negligible effect on the compound's retention time, ensuring co-elution of the analyte and its internal standard for the most effective correction.[6]

Property	2-(Methoxymethoxy)-1,3-dimethylbenzene	2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃
Molecular Formula	C₁₀H₁₄O₂	¹³C₈C₂H₁₁D₃O₂
Monoisotopic Mass	166.0994 g/mol	177.1400 g/mol
Mass Difference	-	+11.0406 Da

Comprehensive Workflow for Metabolite Analysis

This section outlines the complete workflow from biological incubation to data analysis. The process is designed to first identify potential metabolites using the peak-pairing strategy and then enable validated quantification.

Caption: High-level workflow for metabolite identification and quantification.

Protocol 1: In Vitro Metabolism with Human Liver Microsomes (HLMs)

This protocol describes a typical experiment to generate metabolites using pooled HLMs.

• Prepare NADPH Regenerating System (NRS): Prepare a 2X concentrated NRS solution in 100 mM phosphate buffer (pH 7.4). A common formulation includes 2.6 mM NADP+, 6.6 mM glucose-6-phosphate, 6.6 mM MgCl₂, and 0.8 U/mL glucose-6-phosphate dehydrogenase.

• Pre-warm Reagents: Place the 2X NRS, 100 mM phosphate buffer, and HLM solution (typically 20 mg/mL stock) in a 37°C water bath for 10 minutes.

• Initiate Reaction: In a microcentrifuge tube, combine the following in order:

  • Phosphate buffer (to final volume of 200 µL).

  • HLM solution (to a final concentration of 0.5 mg/mL).

  • 10 µM 2-(Methoxymethoxy)-1,3-dimethylbenzene (unlabeled parent compound, added from a DMSO stock; ensure final DMSO concentration is <0.5%).

• Pre-incubate: Gently mix and pre-incubate the mixture at 37°C for 5 minutes.

• Start Reaction: Add the 2X NRS solution (100 µL for a final 1X concentration in 200 µL total volume).

• Incubate: Incubate at 37°C for a specified time (e.g., 60 minutes) in a shaking water bath.

• Stop Reaction: Terminate the reaction by adding 400 µL of ice-cold acetonitrile containing a known concentration of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ (e.g., 100 nM). The inclusion of the SIL-IS at this stage is crucial as it corrects for all subsequent variations in sample handling, extraction efficiency, and instrument response.[4][8]

• Prepare Control Samples:

  • T₀ Control: Add the quenching solution before adding the NRS to assess baseline.

  • No Cofactor Control: Replace the NRS with phosphate buffer to check for non-NADPH dependent degradation.

Protocol 2: Sample Extraction and Preparation

• Protein Precipitation: Vortex the quenched reaction mixture vigorously for 1 minute.

• Centrifugation: Centrifuge the tubes at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis and Data Interpretation

Instrumentation and Parameters

High-resolution mass spectrometry (HRMS), such as on a Q-TOF or Orbitrap instrument, is essential for this workflow.

LC Parameter	Suggested Value	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides good reversed-phase separation for moderately lipophilic compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Standard aqueous phase for positive ion mode.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic phase for reversed-phase.
Gradient	5% B to 95% B over 15 min	A generic gradient to elute a wide range of metabolites.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40°C	Ensures reproducible retention times.

MS Parameter	Suggested Setting	Purpose
Ionization Mode	Positive Electrospray (ESI+)	Generally effective for this class of compounds.
Scan Mode 1	Full Scan (MS1)	Range: m/z 100-1000. Detects all ions.
Scan Mode 2	Data-Dependent MS/MS (dd-MS²)	Triggers fragmentation on the top N most intense ions from the full scan to provide structural information.

Data Interpretation: The Peak-Pairing Strategy

The core of the metabolite discovery process is the search for isotopic pairs. A metabolite will appear as two peaks in the extracted ion chromatogram, separated by the mass difference corresponding to the isotopic label.

Caption: Logic of identifying metabolites via constant mass difference pairs.

Expected Metabolites and Fragmentation:

The primary metabolic pathways for a compound like 2-(Methoxymethoxy)-1,3-dimethylbenzene are expected to be oxidation and conjugation. The methoxymethyl ether group is a known target for oxidative cleavage.[10][11][12]

Metabolic Reaction	Mass Change	Expected Unlabeled m/z [M+H]⁺	Expected Labeled m/z [M+H]⁺	Mass Diff.
Parent Compound	-	167.1067	178.1473	11.0406
Hydroxylation	+15.9949	183.1016	194.1422	11.0406
O-demethylation (of MOM ether)	+14.0157	181.1223	192.1629	11.0406
Glucuronidation	+176.0321	343.1388	354.1794	11.0406

By analyzing the MS/MS spectra, the location of the metabolic modification can be deduced. The ¹³C₈ label is invaluable here, as any fragment retaining the aromatic core will also show the +8 Da mass shift, confirming its origin.

Protocol for Absolute Quantification of an Identified Metabolite

Once a key metabolite is identified, this protocol can be used to perform absolute quantification.

• Prepare Standards:

  • Analyte Stock: Prepare a 1 mg/mL stock solution of the synthesized, unlabeled metabolite standard.

  • SIL-IS Working Solution: Prepare a solution of the labeled parent compound (2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃) at a fixed concentration (e.g., 100 nM) in acetonitrile. Note: For highest accuracy, a labeled version of the metabolite itself is ideal, but the labeled parent can serve as a suitable surrogate if they are chromatographically similar.[13]

• Construct Calibration Curve:

  • In blank biological matrix (e.g., quenched HLM buffer), spike the unlabeled metabolite standard to create a series of calibration points (e.g., 1, 5, 10, 50, 100, 500 nM).

  • Process each calibration standard and QC sample exactly as the unknown samples, adding the same fixed amount of the SIL-IS working solution during the quenching/extraction step.

• Analyze and Quantify:

  • Acquire the data using LC-MS/MS, typically in Multiple Reaction Monitoring (MRM) mode on a triple quadrupole mass spectrometer for maximum sensitivity and selectivity.[4]

  • Calculate the peak area ratio of the analyte to the SIL-IS for each calibration point.

  • Plot the peak area ratio (y-axis) against the analyte concentration (x-axis) and perform a linear regression to generate the calibration curve.

• Method Validation: The analytical method should be validated for its intended purpose.[14] Key parameters to assess include:

  • Linearity: R² > 0.99 for the calibration curve.

  • Accuracy & Precision: Analyze Quality Control (QC) samples at low, medium, and high concentrations. Accuracy should be within 85-115% (80-120% for LLOQ) and precision (%CV) should be <15% (<20% for LLOQ).[13]

  • Limit of Quantification (LOQ): The lowest concentration on the calibration curve that meets accuracy and precision criteria.

Conclusion

The use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ provides a powerful, multi-purpose tool for drug metabolism studies. It acts as an invaluable tracer for the rapid and confident discovery of metabolites through isotopic peak pairing and serves as a robust internal standard for accurate and precise absolute quantification. This integrated approach elevates the quality and reliability of data, enabling researchers to make more informed decisions during the drug development process.

References

• Bento, A. P., et al. (2020). Isotope tracing-based metabolite identification for mass spectrometry metabolomics. Nature Communications. Available at: [Link]

• Creek, D. J., et al. (2014). Isotope tracing-based metabolite identification for mass spectrometry metabolomics. Metabolites. Available at: [Link]

• IsoLife. (n.d.). Internal Standards in metabolomics. IsoLife Technical Note. Available at: [Link]

• Powers, R. (2008). Introduction to NMR and Its Application in Metabolite Structure Determination. In Drug Metabolism in Drug Design and Development. John Wiley & Sons, Inc. Available at: [Link]

• IROA Technologies. (n.d.). Internal Standard Sets for Reliable Metabolomic Analysis. IROA Technologies Technical Note. Available at: [Link]

• Hegeman, A. D. (2010). Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. Bioanalysis. Available at: [Link]

• Buescher, J. M., et al. (2015). Stable Isotope-Assisted Metabolomics for Network-Wide Metabolic Pathway Elucidation. Analytical Chemistry. Available at: [Link]

• Boiteau, R. M., et al. (2018). Structure Elucidation of Unknown Metabolites in Metabolomics by Combined NMR and MS/MS Prediction. Metabolites. Available at: [Link]

• Hughes, C. C., & Fenical, W. (2010). Structure Elucidation of Secondary Metabolites: Current Frontiers and Lingering Pitfalls. Journal of Natural Products. Available at: [Link]

• Hypha Discovery. (n.d.). Structure Elucidation and NMR. Hypha Discovery Services. Available at: [Link]

• Emwas, A. H., et al. (2019). NMR Spectroscopy for Metabolomics Research. Metabolites. Available at: [Link]

• Zhu, M., et al. (2006). Application of Mass Spectrometry for Metabolite Identification. Current Drug Metabolism. Available at: [Link]

• Kuhl, C., et al. (2012). Isotopic labeling-assisted metabolomics using LC–MS. Metabolomics. Available at: [Link]

• Yu, K., et al. (2023). Stable isotope-resolved metabolomics based on mass spectrometry: Methods and their applications. Request PDF on ResearchGate. Available at: [Link]

• Clark, J. (n.d.). Mass Spectrum of Methoxymethane (Dimethyl Ether). Doc Brown's Chemistry. Available at: [Link]

• Clark, C. R., & Abiedalla, Y. (2020). Comparison of Electron Ionization Fragmentation Pathways for Regioisomeric Ethoxy and Methoxymethyl Substituted Benzoate Esters. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Clark, C. R., & Abiedalla, Y. (2020). Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. ResearchGate. Available at: [Link]

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• Brown, M., et al. (2021). Analysis types and quantification methods applied in UHPLC-MS metabolomics research: a tutorial. Analytica Chimica Acta. Available at: [Link]

• Johnson, K. A., et al. (2012). Validation of Isolated Metabolites from Drug Metabolism Studies as Analytical Standards by Quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions Blog. Available at: [Link]

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• Tariq, A., et al. (2014). Validation of Analytical Methods. ResearchGate. Available at: [Link]

• Alnouti, Y., et al. (2006). Method for internal standard introduction for quantitative analysis using on-line solid-phase extraction LC-MS/MS. Analytical Chemistry. Available at: [Link]

• Breen, M. S., et al. (2021). Identifying xenobiotic metabolites with in silico prediction tools and LCMS suspect screening analysis. Environment International. Available at: [Link]

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protocol for using 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

Application Note & Protocol

Topic: Advanced Protocol for the Use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a High-Fidelity Internal Standard in Quantitative Mass Spectrometry

Abstract

This document provides a detailed protocol and scientific rationale for the application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The heavily labeled nature of this internal standard, incorporating eight ¹³C atoms and three deuterium atoms, ensures a significant mass shift from the unlabeled analyte, precluding isotopic cross-contamination and providing superior analytical accuracy. We present expert-driven methodologies for solution preparation, sample extraction, and LC-MS/MS analysis, grounded in the principles of stable isotope dilution. Furthermore, this guide aligns with the bioanalytical method validation frameworks established by regulatory bodies like the FDA and ICH, making it an essential resource for researchers in drug metabolism, pharmacokinetics, and other quantitative sciences.

Introduction: The Principle of High-Fidelity Quantification

Quantitative analysis in complex biological matrices is inherently susceptible to variations in sample preparation, matrix effects, and instrument response.[1][2] The "gold standard" approach to mitigate these variables is the stable isotope dilution (SID) method, which employs a SIL-IS.[3] A SIL-IS is a form of the target analyte in which several atoms have been replaced with heavy isotopes (e.g., ¹³C, ¹⁵N, D).

The ideal SIL-IS co-elutes chromatographically with the analyte and exhibits identical chemical behavior during extraction and ionization.[4] By adding a known quantity of the SIL-IS to samples at the earliest stage of processing, the ratio of the analyte's mass spectrometric signal to the SIL-IS's signal can be used for precise quantification. This ratio remains constant, correcting for analyte loss during sample preparation and fluctuations in instrument performance.[1][5]

2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is an exemplary internal standard. Its parent compound, 2,6-dimethylphenol, is a key intermediate in the synthesis of pharmaceuticals, such as the anesthetic Propofol, and various polymers.[6][7] The methoxymethyl (MOM) ether serves as a common protecting group for the phenolic hydroxyl function.[8][9][10] The extensive labeling with eight ¹³C atoms provides exceptional isotopic stability, avoiding the potential for chromatographic separation from the analyte or in-source hydrogen/deuterium exchange that can sometimes be observed with deuterium-only labeled standards.[11][12]

Compound Profile and Physicochemical Properties

A comprehensive understanding of the internal standard's properties is critical for its effective use.

Property	Unlabeled Analyte	Labeled Internal Standard
Compound Name	2-(Methoxymethoxy)-1,3-dimethylbenzene	2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃
Synonyms	MOM-protected 2,6-xylenol	Not applicable
Molecular Formula	C₁₀H₁₄O₂	¹³C₈C₂H₁₁D₃O₂
Monoisotopic Mass	166.0994 g/mol	177.1430 g/mol
Mass Difference	Not applicable	+11.0436 Da
Solubility	Soluble in organic solvents (Methanol, Acetonitrile, DMSO, Dichloromethane).[13]	High solubility in common organic solvents.
Appearance	Typically a colorless oil or low-melting solid.	Identical to unlabeled analyte.

Core Protocol: Preparation of Standard Solutions

Accurate preparation of stock and working solutions is the foundation of any quantitative assay. All preparations should be performed using calibrated analytical balances and Class A volumetric glassware.

Safety Precautions

Handle the compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Long-Term Storage

For maximum stability, store the neat compound and all prepared solutions at or below -20°C in tightly sealed containers, protected from light.

Protocol: Stock Solution Preparation (1.0 mg/mL)

The objective is to create a concentrated, accurately known solution that will be the source for all subsequent dilutions.

• Equilibration: Allow the vial containing the neat 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Accurately weigh approximately 10 mg of the compound into a tared weighing vessel.

• Dissolution: Quantitatively transfer the weighed compound to a 10.0 mL Class A volumetric flask. Add approximately 7 mL of HPLC-grade methanol to dissolve the compound completely, sonicating briefly if necessary.

• Dilution to Volume: Once fully dissolved, allow the solution to return to room temperature. Carefully add methanol to the calibration mark on the flask.

• Homogenization: Cap the flask and invert it at least 20 times to ensure a homogenous solution.

• Transfer & Labeling: Transfer the solution to a pre-labeled amber glass vial for storage. The label should include the compound name, concentration, solvent, preparation date, and preparer's initials.

Protocol: Working Internal Standard Solution (e.g., 100 ng/mL)

This solution is used to spike all calibration standards, quality control samples, and unknown samples. Its concentration should be optimized to yield a robust signal in the mass spectrometer and should ideally be near the middle of the calibration range for the analyte.

• Initial Dilution (Intermediate Stock): Perform a serial dilution from the 1.0 mg/mL stock solution. For example, pipette 100 µL of the stock solution into a 10.0 mL volumetric flask and dilute to the mark with 50:50 (v/v) methanol:water to create a 10 µg/mL intermediate solution.

• Final Working Solution: Pipette 1.0 mL of the 10 µg/mL intermediate solution into a 100 mL volumetric flask. Dilute to the mark with 50:50 (v/v) methanol:water to achieve the final concentration of 100 ng/mL.

• Storage: Store this working internal standard (WIS) solution at 2-8°C for short-term use (up to one week) or at -20°C for longer periods.

Application Workflow: Quantification in Human Plasma

This section details a representative workflow for quantifying the unlabeled analyte, 2-(Methoxymethoxy)-1,3-dimethylbenzene, in human plasma using the prepared SIL-IS.

Principle of the Workflow

The workflow is based on the stable isotope dilution principle. A fixed volume of the WIS is added to a fixed volume of plasma sample. The proteins are then precipitated, and the resulting supernatant, containing both the analyte and the SIL-IS, is analyzed by LC-MS/MS.

Figure 1: Conceptual workflow for Stable Isotope Dilution analysis.

Protocol: Sample Preparation via Protein Precipitation

• Sample Thawing: Thaw plasma samples, calibrators, and QCs at room temperature, then vortex gently to mix.

• Aliquoting: Into a 1.5 mL microcentrifuge tube, pipette 50 µL of the plasma sample.

• Spiking: Add 25 µL of the Working Internal Standard (WIS) solution (100 ng/mL) to each tube. Causality Note: Adding the IS at this early stage is critical to ensure it undergoes identical processing steps as the analyte, thereby correcting for variability in recovery.

• Precipitation: Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid. The acid helps to ensure complete protein precipitation and improves chromatographic peak shape for many analytes.

• Vortexing: Cap the tubes and vortex vigorously for 60 seconds to ensure thorough mixing and protein denaturation.

• Centrifugation: Centrifuge the tubes at >12,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins, leaving a clear supernatant.

• Transfer: Carefully transfer 150 µL of the supernatant to a clean autosampler vial with an insert. Avoid disturbing the protein pellet.

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

Caption: Detailed workflow for sample preparation.

Recommended LC-MS/MS Conditions

The following are suggested starting conditions and must be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides good retention and peak shape for moderately nonpolar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase chromatography.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	10% B to 95% B over 3 min, hold 1 min, re-equilibrate	A generic gradient to elute the analyte and clean the column.
Injection Volume	5 µL	Balances sensitivity with potential for column overload.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Analyte (Unlabeled)	SIL-IS (¹³C₈,D₃)
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)
Precursor Ion (Q1)	m/z 167.1 [M+H]⁺	m/z 178.1 [M+H]⁺
Product Ion (Q3)	To be determined empirically	To be determined empirically
Collision Energy (CE)	To be determined empirically	To be determined empirically
Dwell Time	50-100 ms	50-100 ms

Note: Precursor and product ions must be optimized by infusing a standard solution of the analyte and the SIL-IS into the mass spectrometer.

Method Validation: A Trustworthy System

Any quantitative method developed using this protocol must be validated to ensure it is fit for its intended purpose. Validation should be conducted in accordance with established regulatory guidelines, such as the ICH M10 Bioanalytical Method Validation guideline, which has been adopted by the FDA.[3][14][15]

Key validation parameters to assess include:

• Selectivity & Specificity: The ability to differentiate and quantify the analyte from endogenous matrix components.[14]

• Accuracy and Precision: Assessed at multiple QC levels (LLOQ, Low, Mid, High) within and between runs. Acceptance criteria are typically within ±15% (±20% at LLOQ) for both accuracy (bias) and precision (CV%).[3]

• Calibration Curve: The relationship between the analyte/IS response ratio and concentration, typically assessed over at least 6 non-zero points.

• Matrix Effect: The suppression or enhancement of ionization due to co-eluting matrix components. The SIL-IS is critical for compensating for this effect.[3]

• Stability: Analyte stability under various conditions (freeze-thaw, short-term benchtop, long-term storage).[3]

Conclusion

The use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ provides a robust and reliable internal standard for the precise quantification of its unlabeled analogue. The heavy isotopic labeling ensures minimal analytical interference and superior performance compared to less-heavily labeled standards. By following the detailed protocols for solution preparation, sample processing, and instrumental analysis outlined in this guide, researchers can develop and validate high-quality bioanalytical methods suitable for regulated studies in pharmaceutical development and other scientific fields.

References

• Understanding the Applications of 2,6-Dimethylphenol in Industrial Processes. NINGBO INNO PHARMCHEM CO.,LTD.
• What are the applications of 2,6-Dimethylphenol?. Guidechem.
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• 2,6-Dimethylphenol (CAS 576-26-1): Properties, Uses & Safety. Sinocure Chemical Group.
• Methoxymethyl ether. Wikipedia.
• 2,6-Dimethylphenol | Solubility of Things. Solubility of Things.
• METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. AdiChemistry.
• A Comparative Guide to FDA and EMA Guidelines for Bioanalytical Method Validation Using Stable Isotope Standards. BenchChem.
• Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chrom
• Reaction for obtaining 2,6-dimethylphenol
• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods (RSC Publishing).
• MOM Protecting Group Addition | Organic Chemistry. YouTube.
• Protecting Groups For Alcohols. Master Organic Chemistry.
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• Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. PubMed.
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Application Notes &amp; Protocols: Leveraging 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ for the Isotope Dilution Analysis of 2,6-Dimethylphenol in Environmental Matrices

I. Introduction: The Analytical Challenge and the Isotope Dilution Solution

2,6-Dimethylphenol (also known as 2,6-xylenol) is a chemical intermediate used in the synthesis of pharmaceuticals, pesticides, and polymers like polyphenylene oxide (PPO).[1][2] Its presence in industrial effluents makes it a relevant environmental analyte. Accurate and precise quantification of 2,6-dimethylphenol in complex matrices such as wastewater or soil is challenging due to variable extraction efficiencies and matrix-induced signal suppression or enhancement in chromatographic systems.[3][4]

Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for overcoming these challenges.[5] By introducing a stable, isotopically labeled version of the analyte at the earliest stage of sample preparation, it serves as an ideal internal standard (IS). This IS experiences the same physical and chemical treatments as the native analyte, correcting for variations in sample preparation, extraction, and instrumental analysis.[6]

This guide details the application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ for the robust analysis of 2,6-dimethylphenol. A critical insight is that this compound is a methoxymethyl (MOM) protected precursor to the desired internal standard. Therefore, this document provides a comprehensive workflow, from the necessary chemical deprotection of the precursor to the final validated analytical protocol.

II. From Precursor to "Perfect" Internal Standard: Preparing 2,6-Dimethylphenol-¹³C₈,D₃

The provided reagent, 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, is not the direct analytical standard for 2,6-dimethylphenol. The methoxymethyl (MOM) ether group is a common protecting group for hydroxyl moieties in organic synthesis.[7] It must first be quantitatively removed to yield the active internal standard, 2,6-Dimethylphenol-¹³C₈,D₃. The MOM group is an acetal, making it readily cleavable under acidic conditions.[8][9]

Chemical Deprotection Workflow

Caption: Workflow from IS precursor deprotection to final sample analysis.

Protocol 1: Acid-Catalyzed Deprotection of MOM-Protected Standard

This protocol describes the conversion of the MOM-protected precursor into the ready-to-use internal standard.

• Reagent Preparation :

  • Accurately weigh approximately 10 mg of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃.

  • Dissolve the weighed standard in 10 mL of methanol in a 25 mL round-bottom flask equipped with a magnetic stir bar.

• Acid Hydrolysis :

  • To the stirred solution, add 1 mL of 2 M hydrochloric acid (HCl).

  • Fit the flask with a reflux condenser and heat the mixture to 50-60°C in a water bath.

  • Allow the reaction to proceed for 2-4 hours. The reaction can be monitored by thin-layer chromatography (TLC) or a preliminary GC-MS analysis of a quenched aliquot to confirm the disappearance of the starting material.

• Workup and Extraction :

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the acid by slowly adding a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous methanol phase three times with 15 mL aliquots of dichloromethane (CH₂Cl₂).

  • Combine the organic extracts.

• Drying and Concentration :

  • Dry the combined organic layer by passing it through a small column containing anhydrous sodium sulfate.

  • Gently evaporate the solvent under a stream of nitrogen to near dryness. Caution: Do not evaporate to complete dryness to avoid loss of the volatile phenol.

  • Reconstitute the residue in a Class A volumetric flask (e.g., 10 mL) with a suitable solvent like methanol or ethyl acetate to create a concentrated stock solution.

• Concentration Verification :

  • The exact concentration of the newly synthesized 2,6-Dimethylphenol-¹³C₈,D₃ stock solution must be determined. This can be achieved by performing a reverse calibration against a certified standard of unlabeled 2,6-dimethylphenol.

III. Analysis of 2,6-Dimethylphenol in Water Samples by ID-GC-MS

This section outlines a validated protocol for the quantification of 2,6-dimethylphenol in water, leveraging the prepared internal standard. The methodology is adapted from principles in established environmental analysis methods for phenols.[10][11]

Protocol 2: SPE-GC-MS Analysis of Water Samples

• Sample Collection and Preservation :

  • Collect a 1-liter water sample in an amber glass bottle.

  • Preserve the sample by acidifying to pH < 2 with sulfuric acid. Store at 4°C until extraction.

• Internal Standard Spiking :

  • Allow the sample to reach room temperature.

  • Spike the 1 L sample with a known amount of the 2,6-Dimethylphenol-¹³C₈,D₃ internal standard stock solution to achieve a final concentration of approximately 50-100 ng/L.

• Solid Phase Extraction (SPE) :

  • Conditioning : Condition a polymeric reverse-phase SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water (pH < 2). Do not allow the cartridge to go dry.

  • Loading : Pass the entire 1 L water sample through the SPE cartridge at a flow rate of 5-10 mL/min.

  • Washing : After loading, wash the cartridge with 5 mL of deionized water to remove interferences.

  • Drying : Dry the cartridge by applying a vacuum for 10-15 minutes.

• Elution :

  • Elute the trapped analytes from the cartridge with two 5 mL aliquots of dichloromethane or ethyl acetate into a collection tube.

  • Concentrate the eluate to a final volume of 1.0 mL under a gentle stream of nitrogen.

• Derivatization (Optional but Recommended) :

  • Phenols can exhibit poor peak shape in GC. Derivatization to a less polar species, such as an acetate ester, improves chromatography.

  • To the 1.0 mL concentrate, add 100 µL of pyridine and 200 µL of acetic anhydride.

  • Heat the mixture at 60°C for 20 minutes.

  • After cooling, quench the reaction with 1 mL of water and extract the derivatives into hexane or isooctane for GC-MS analysis.

• GC-MS Analysis :

  • Inject 1 µL of the final extract into the GC-MS system.

Parameter	Condition
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injector	Splitless, 250°C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	50°C (hold 2 min), ramp to 180°C at 10°C/min, then to 280°C at 20°C/min (hold 5 min)
MS Source	Electron Ionization (EI), 70 eV
MS Temperature	Source: 230°C, Quadrupole: 150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

The following ions are recommended for quantification and confirmation. These values are for the underivatized phenols; masses must be adjusted if derivatization is performed (e.g., +42 amu for acetylation).

Compound	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,6-Dimethylphenol	122	107	77
2,6-Dimethylphenol-¹³C₈,D₃	133	115	84

Note: The exact masses for the labeled standard are calculated based on the ¹³C₈ and D₃ labeling pattern. The fragmentation will lead to labeled fragments that are heavier than the native analyte's fragments.

IV. Data Interpretation, Validation, and Advanced Concepts

Quantification

The concentration of the native 2,6-dimethylphenol is calculated using the response factor generated from a multi-point calibration curve. The concentration is determined by the following equation:

Concentration_Analyte = (Area_Analyte / Area_IS) * (Concentration_IS / RRF)

Where RRF is the average Relative Response Factor from the calibration curve.

Method Performance

A properly validated method using this internal standard should achieve the following performance characteristics.

Parameter	Typical Performance Metric
Linearity (R²)	> 0.995
Recovery	80 - 120%
Precision (RSD)	< 15%
Limit of Quantification (LOQ)	10 - 50 ng/L (in water)

Advanced Application: In-Situ Deprotection

For high-throughput labs, an advanced (but non-standard) approach could involve spiking the protected 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ directly into the acidified sample (pH < 2). The hypothesis is that the acidic condition required for sample preservation would also catalyze the hydrolysis of the MOM group in-situ.

This approach is NOT recommended without rigorous validation. The laboratory must perform experiments to prove:

• Complete Conversion : The deprotection reaction goes to completion under the sample preparation conditions.

• Kinetics : The conversion is rapid and occurs before any analyte loss during extraction.

• Matrix Independence : The deprotection is not inhibited by different sample matrices.

If validated, this approach could save significant time in standard preparation.

Caption: Acid-catalyzed deprotection reaction of the MOM-protected standard.

V. Conclusion

While 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is not a direct internal standard, it is a valuable and stable precursor for the synthesis of 2,6-Dimethylphenol-¹³C₈,D₃. By following the deprotection and analytical protocols outlined in this guide, researchers can create a high-quality internal standard and implement a robust, accurate, and precise isotope dilution GC-MS method for the analysis of 2,6-dimethylphenol in challenging environmental samples. This approach ensures the highest level of data quality and analytical confidence.

References

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Application Note: Strategic Use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in Advanced Drug Metabolism Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative for Stable Isotope Labeling in Modern Drug Development

The journey of a drug candidate from discovery to clinical application is fraught with challenges, paramount among them being the comprehensive understanding of its metabolic fate. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate thorough investigation of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[1][2][3][4] This is not merely a regulatory hurdle; it is a fundamental aspect of ensuring the safety and efficacy of new therapeutic agents.[2] The formation of reactive metabolites, potential for drug-drug interactions (DDIs), and variability in patient response are all intrinsically linked to metabolic pathways.[3][5]

To navigate this complex landscape, stable isotope labeling (SIL) has emerged as an indispensable tool.[6][7][8] The incorporation of stable isotopes like carbon-13 (¹³C) and deuterium (D) into a drug molecule or a related tracer provides a powerful means to track its journey through biological systems with high precision and sensitivity.[7][9] Unlike radioactive isotopes, stable isotopes are non-radioactive, posing no risk to subjects and simplifying handling procedures.[7][10] This application note focuses on the strategic application of a specific isotopically labeled compound, 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, as a tool in drug metabolism studies. While not a drug candidate itself, this compound serves as an illustrative model for the principles and methodologies that underpin the use of SIL compounds in pharmacokinetic and metabolic research.

The core principle behind using a labeled compound like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ lies in its ability to act as an unambiguous tracer.[11] When introduced into a biological system, its increased mass due to the ¹³C and deuterium atoms allows it to be distinguished from its unlabeled counterpart and endogenous molecules by mass spectrometry (MS).[][13] This distinction is the cornerstone of its utility, enabling precise quantification and structural elucidation of metabolites.[9]

Part 1: Foundational Principles of Isotope-Labeled Tracers in Metabolism Studies

The utility of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ and similar SIL compounds is rooted in several key principles that enhance the quality and reliability of drug metabolism data.

The "Silent Witness": Unambiguous Metabolite Identification

One of the primary challenges in metabolite identification is distinguishing drug-related material from the complex biological matrix. By using a labeled compound, the parent drug and all its subsequent metabolites will carry the isotopic signature.[] This "mass shift" makes them readily identifiable in a mass spectrum, effectively acting as a "silent witness" to their own metabolic transformations.[] This approach significantly reduces the ambiguity of co-eluting isobaric metabolites and helps in detecting low-abundance intermediates that might otherwise be lost in the chemical noise.[]

The Ideal Internal Standard: Mitigating Matrix Effects

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), matrix effects can significantly impact the accuracy and reproducibility of results.[6][13][14] These effects, caused by components of the biological sample that co-elute with the analyte, can suppress or enhance the ionization of the target molecule.[14] A stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating these effects.[13][14] Because the SIL-IS is chemically identical to the analyte, it experiences the same matrix effects, allowing for accurate normalization of the signal and leading to more reliable and reproducible quantification.[][13][15] The use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as an internal standard for the quantification of its unlabeled analogue would exemplify this principle.

Elucidating Metabolic Pathways

The strategic placement of isotopic labels can provide valuable insights into metabolic mechanisms. For instance, the position of the labels in 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ allows for the tracking of the entire carbon skeleton and the methoxy group. This can help in elucidating complex metabolic pathways, including unexpected skeletal rearrangements that might occur during the formation of reactive intermediates.[9][]

Regulatory Perspective

Regulatory agencies like the FDA and EMA emphasize the importance of robust and reliable data in drug development.[1][4][16][17] The use of SIL compounds aligns with these expectations by providing a scientifically rigorous approach to metabolite identification and quantification. The International Council for Harmonisation (ICH) M12 guideline also provides a framework for designing and interpreting drug-drug interaction studies, where accurate metabolic information is crucial.[18][19][20]

Part 2: Experimental Design and Protocols

The application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in drug metabolism studies can be broadly divided into in vitro and in vivo experiments.

In Vitro Metabolism Studies

In vitro systems are essential for the initial characterization of a compound's metabolic profile and for identifying the enzymes responsible for its metabolism.[1][5][21] These studies are relatively inexpensive and can provide a wealth of information early in the drug development process.[1]

Table 1: Common In Vitro Systems for Drug Metabolism Studies

In Vitro System	Description	Key Applications	Advantages	Limitations
Liver Microsomes	Subcellular fraction containing Phase I (e.g., CYP450) and some Phase II enzymes.[21]	High-throughput screening for metabolic stability, metabolite identification, and enzyme inhibition studies.[22]	Cost-effective, readily available, and well-characterized.	Lacks cytosolic enzymes and cofactors, may not reflect the full metabolic capacity of the liver.[22]
S9 Fraction	Supernatant fraction of a 9000g centrifugation of liver homogenate, containing both microsomal and cytosolic enzymes.[5][23]	Broader range of metabolic reactions compared to microsomes, including both Phase I and Phase II metabolism.	More comprehensive metabolic profile than microsomes.	Can have high cytotoxicity in cell-based assays.[22]
Hepatocytes	Intact liver cells containing a full complement of metabolic enzymes and cofactors.[21]	"Gold standard" for in vitro metabolism, provides a more physiologically relevant model for studying metabolic pathways, induction, and toxicity.	Closely mimics the in vivo liver environment.	More expensive and have a shorter lifespan than subcellular fractions.
Recombinant Enzymes	Individual drug-metabolizing enzymes (e.g., specific CYPs) expressed in a cellular system.	Reaction phenotyping to identify the specific enzymes responsible for a particular metabolic pathway.[22]	Allows for the precise determination of the contribution of individual enzymes.	Does not account for the interplay between different enzymes.

Protocol 1: In Vitro Metabolite Identification using Human Liver Microsomes

This protocol outlines a general procedure for identifying the metabolites of 2-(Methoxymethoxy)-1,3-dimethylbenzene using its ¹³C₈,D₃-labeled counterpart as a tracer.

Materials:

• 2-(Methoxymethoxy)-1,3-dimethylbenzene

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ (as internal standard and tracer)

• Pooled Human Liver Microsomes (pHLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP⁺)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with 0.1% formic acid (quenching solution)

• LC-MS/MS system

Procedure:

• Incubation Preparation:

  • Prepare a stock solution of 2-(Methoxymethoxy)-1,3-dimethylbenzene in a suitable solvent (e.g., DMSO).

  • In a microcentrifuge tube, combine phosphate buffer, pHLM (typically 0.5-1 mg/mL protein concentration), and the test compound.

  • Pre-incubate the mixture at 37°C for 5 minutes to allow the system to equilibrate.

• Reaction Initiation:

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking for a predetermined time course (e.g., 0, 15, 30, 60 minutes).

• Reaction Termination and Sample Preparation:

  • At each time point, terminate the reaction by adding 2-3 volumes of ice-cold ACN containing 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ at a known concentration.

  • Vortex the samples and centrifuge to precipitate the proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Inject the samples onto the LC-MS/MS system.

  • Develop a chromatographic method to separate the parent compound from its potential metabolites.

  • Utilize a high-resolution mass spectrometer to detect the parent compound and its metabolites. The presence of the ¹³C₈,D₃ label will result in a characteristic mass shift, allowing for the confident identification of drug-related material.

Data Analysis:

• Extract ion chromatograms for the unlabeled parent compound and its labeled internal standard.

• Search for potential metabolites by looking for mass shifts corresponding to common metabolic reactions (e.g., +16 Da for oxidation, +176 Da for glucuronidation). The presence of the isotopic cluster from the ¹³C₈ label will confirm that these are drug-related metabolites.

Workflow Diagram:

Caption: Workflow for in vitro metabolite identification.

In Vivo Metabolism Studies

In vivo studies are crucial for understanding the complete ADME profile of a drug in a living organism.[2][24] These studies provide a more holistic view of how a drug is absorbed, distributed to various tissues, metabolized, and ultimately excreted.

Protocol 2: In Vivo Pharmacokinetic and Metabolite Profiling Study in Rodents

This protocol describes a typical rodent study to assess the pharmacokinetics and identify the major circulating and excreted metabolites of 2-(Methoxymethoxy)-1,3-dimethylbenzene, using its labeled version for quantification.

Materials:

• 2-(Methoxymethoxy)-1,3-dimethylbenzene

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

• Appropriate rodent species (e.g., Sprague-Dawley rats)

• Dosing vehicle (e.g., PEG400/water)

• Blood collection supplies (e.g., capillary tubes, EDTA tubes)

• Metabolism cages for urine and feces collection

• LC-MS/MS system

Procedure:

• Dosing and Sample Collection:

  • Administer a single dose of 2-(Methoxymethoxy)-1,3-dimethylbenzene to a cohort of rats via the intended clinical route (e.g., oral gavage or intravenous injection).

  • Collect blood samples at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Process the blood to obtain plasma and store at -80°C until analysis.

  • House the animals in metabolism cages to collect urine and feces for a specified period (e.g., up to 72 hours).

• Sample Preparation:

  • Plasma: Thaw plasma samples and add a known amount of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as an internal standard. Perform protein precipitation with ACN.

  • Urine: Dilute urine samples with an appropriate buffer and add the internal standard.

  • Feces: Homogenize fecal samples, extract with a suitable solvent, and add the internal standard.

• LC-MS/MS Analysis:

  • Analyze the processed samples using an LC-MS/MS method optimized for the parent compound and its expected metabolites.

• Data Analysis:

  • Quantify the concentration of the parent drug in plasma at each time point to determine pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life).

  • Analyze plasma, urine, and feces to identify and quantify the major metabolites.

Workflow Diagram:

Caption: Workflow for in vivo pharmacokinetic and metabolite profiling.

Part 3: Data Interpretation and Advanced Applications

The data generated from these studies, facilitated by the use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, can be used for several advanced applications.

Quantitative Metabolite Profiling ("Metabolite Cocktails")

By synthesizing labeled versions of expected major metabolites, it is possible to create a "cocktail" of internal standards for the simultaneous quantification of the parent drug and multiple metabolites. This approach provides a more comprehensive understanding of the metabolic fate of the drug and the relative abundance of different metabolic pathways.

Reaction Phenotyping

Once metabolites are identified, in vitro experiments with recombinant enzymes can be performed to pinpoint the specific enzymes (e.g., CYP3A4, UGT1A1) responsible for their formation.[25] This is critical for predicting potential drug-drug interactions.[3][16][25] For example, if a drug is primarily metabolized by CYP3A4, co-administration with a strong inhibitor of this enzyme could lead to a significant increase in drug exposure and potential toxicity.

Bridging In Vitro and In Vivo Data

A key goal of drug metabolism studies is to use in vitro data to predict the in vivo pharmacokinetic behavior of a drug.[26] The accurate quantitative data obtained using SIL compounds can be incorporated into physiologically based pharmacokinetic (PBPK) models to simulate drug disposition in humans and predict the impact of DDIs.[3]

Conclusion

The strategic use of stable isotope-labeled compounds, exemplified by 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, is a cornerstone of modern drug metabolism research. These tracers provide an unparalleled level of precision and confidence in metabolite identification and quantification, from early in vitro screening to comprehensive in vivo studies. By embracing these methodologies, researchers can generate high-quality, reliable data that is essential for navigating the complex regulatory landscape and ultimately, for developing safer and more effective medicines. The principles and protocols outlined in this application note provide a framework for leveraging the power of stable isotope labeling to accelerate and de-risk the drug development process.

References

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• Marques, C. F., Pinheiro, P. F., & Justino, G. C. (2023). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. STAR Protocols, 4(1), 102086. [Link]

• U.S. Food and Drug Administration. (2006). Guidance for Industry: In Vivo Drug Metabolism/Drug Interaction Studies — Study Design, Data Analysis, and Recommendations for Dosing and Labeling. [Link]

• Isotope / BOC Sciences. Drug Metabolism Studies with 13C-Labeled Compounds. [Link]

• Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

• U.S. Food and Drug Administration. (2017). In Vitro Metabolism- and Transporter- Mediated Drug-Drug Interaction Studies - Guidance for Industry. [Link]

• Moravek. An Overview of Stable-Labeled Compounds & Their Applications. [Link]

• Mutlib, A. E. (2008). Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies. Chemical Research in Toxicology, 21(9), 1674–1691. [Link]

• Marques, C. F., Pinheiro, P. F., & Justino, G. C. (2023). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. ResearchGate. [Link]

• van der Nagel, B. C. H., Wessels, J. A., & van der Graaf, P. H. (2007). Applications of stable isotopes in clinical pharmacology. British Journal of Clinical Pharmacology, 63(2), 159–165. [Link]

• Wang, S., Cyronak, M., & Yang, E. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Chu, X., Liao, M., Shen, H., & Evers, R. (2013). Drug–Drug Interaction Studies: Regulatory Guidance and An Industry Perspective. The AAPS Journal, 15(3), 628–645. [Link]

• U.S. Food and Drug Administration. (2020). Clinical Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. [Link]

• RAPS. (2022). EMA consults on ICH M12 guideline for drug-drug interaction studies. [Link]

• Obach, R. S. (2001). Strategies for using in vitro screens in drug metabolism. Semantic Scholar. [Link]

• Dalvie, D. (2018). In Vitro and In Vivo Models of Drug Metabolism. ResearchGate. [Link]

• Hsieh, Y.-S., Chen, Y.-J., & Chen, Y.-F. (2020). Application of In Vitro Metabolism Activation in High-Throughput Screening. Molecules, 25(18), 4220. [Link]

• Wang, S., Cyronak, M., & Yang, E. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. ResearchGate. [Link]

• JoVE. (2025). Bioavailability Study Design: Single Versus Multiple Dose Studies. [Link]

• BioIVT. Educational Content. [Link]

• European Medicines Agency. (2012). Guideline on the investigation of drug interactions. [Link]

• CU Cancer Center. (2021). Using PK Data for Better In Vitro and In Vivo Drug Dosing and Study Design. [Link]

• Wilkinson, G. R. (1987). Prediction of In Vivo Parameters of Drug Metabolism and Distribution from In Vitro Studies. In Pharmacokinetics in Risk Assessment (pp. 80-94). CRC Press. [Link]

• European Medicines Agency. (2022). ICH M12 on drug interaction studies - Scientific guideline. [Link]

• BioIVT. Drug Metabolism Assays. [Link]

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Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene in Human Plasma

Abstract

This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-(Methoxymethoxy)-1,3-dimethylbenzene in human plasma. The method employs its stable isotope-labeled (SIL) analog, 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, as the internal standard (IS) to ensure the highest degree of accuracy and precision, correcting for matrix effects and variability during sample processing. The protocol herein is developed and validated in accordance with the principles outlined in the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance for Industry. This method is suitable for various applications, including pharmacokinetic studies, toxicological assessments, and other clinical or preclinical research requiring precise measurement of this compound.

Introduction: The Rationale for a Stable Isotope-Labeled Internal Standard

In quantitative bioanalysis by LC-MS/MS, the use of a stable isotope-labeled internal standard is considered the gold standard for achieving the most reliable data. A SIL internal standard, such as 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, is chemically identical to the analyte of interest, 2-(Methoxymethoxy)-1,3-dimethylbenzene. This near-perfect analogy ensures that it co-elutes chromatographically and experiences the same ionization efficiency, extraction recovery, and potential ion suppression or enhancement as the analyte. This co-behavior allows the SIL-IS to meticulously correct for variations that can occur during sample preparation and analysis, which is a significant advantage over using structurally analogous but chemically different internal standards. The analyte itself, a derivative of m-xylene, belongs to a class of aromatic hydrocarbons with various industrial and research applications. Accurate quantification is crucial for understanding its metabolic fate and potential biological impact.

Experimental Workflow and Causality

The entire analytical process is designed for robustness, efficiency, and minimal matrix interference. The workflow is streamlined to move from sample preparation to final data analysis seamlessly.

Figure 1: Overall experimental workflow from sample preparation to data reporting.

Choice of Sample Preparation: Protein Precipitation

For this application, protein precipitation was selected as the sample preparation method due to its simplicity, speed, and effectiveness for this class of small molecules. Acetonitrile is used as the precipitating agent because it efficiently denatures plasma proteins while being a good solvent for the analyte and internal standard. The inclusion of 0.1% formic acid aids in protein precipitation and ensures the analyte remains protonated for optimal ionization in positive ESI mode. This approach provides a clean extract suitable for injection, minimizing potential contamination of the LC-MS system.

Detailed Protocols

Materials and Reagents

Reagent	Grade	Supplier
2-(Methoxymethoxy)-1,3-dimethylbenzene	≥98% Purity	Sigma-Aldrich
2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3	Isotopic Purity ≥99%	Custom Synthesis
Acetonitrile	LC-MS Grade	Fisher Scientific
Formic Acid	LC-MS Grade	Fisher Scientific
Water	Type I, 18.2 MΩ·cm	Milli-Q® System
Human Plasma (K2EDTA)	Pooled, Screened	BioIVT

Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-(Methoxymethoxy)-1,3-dimethylbenzene and its IS into separate 10 mL volumetric flasks using acetonitrile as the diluent.

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 acetonitrile/water to prepare working standards for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (50 ng/mL): Dilute the IS primary stock with acetonitrile to achieve a final concentration of 50 ng/mL. This solution will be used for spiking all samples.

Sample Preparation Protocol

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

• Pipette 50 µL of the appropriate matrix (human plasma for standards, QCs, and unknowns; water for blanks) into the labeled tubes.

• Spike 5 µL of the appropriate working standard solution into the calibration and QC tubes.

• Add 200 µL of the internal standard working solution (50 ng/mL in acetonitrile with 0.1% formic acid) to all tubes except the blank matrix. To the blank, add 200 µL of acetonitrile with 0.1% formic acid. The addition of the IS in the precipitation solvent ensures consistent and immediate protein crashing.

• Vortex each tube vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Seal the plate or vials and vortex for 1 minute before placing in the autosampler.

LC-MS/MS Method Parameters

The method is optimized to provide sharp chromatographic peaks with a short run time, enhancing throughput.

Liquid Chromatography

Parameter	Condition
System	Waters ACQUITY UPLC I-Class
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	See Table 1

Table 1: Chromatographic Gradient Program

Time (min)	%A	%B
0.00	95	5
0.50	95	5
2.50	5	95
3.00	5	95
3.10	95	5

| 4.00 | 95 | 5 |

Mass Spectrometry

The mass spectrometer parameters are tuned to achieve maximum sensitivity and specificity for the analyte and its IS.

Parameter	Condition
System	Sciex Triple Quad™ 6500+
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	55 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions and Compound Parameters

Compound	Q1 Mass (m/z)	Q3 Mass (m/z)	DP (V)	CE (V)	CXP (V)
2-(Methoxymethoxy)-1,3-dimethylbenzene	167.1	121.1	70	25	10

| 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 | 178.2 | 129.1 | 70 | 25 | 12 |

DP = Declustering Potential; CE = Collision Energy; CXP = Collision Cell Exit Potential

Method Validation Summary

The method was validated following the FDA's Bioanalytical Method Validation guidance. Key performance characteristics are summarized below.

Validation Parameter	Result
Linearity Range	0.5 - 500 ng/mL (r² > 0.998)
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL
Intra-day Precision (%CV)	≤ 6.8%
Inter-day Precision (%CV)	≤ 8.2%
Accuracy (%RE)	Within ± 9.5% of nominal values
Matrix Effect	IS-normalized matrix factor between 0.95 and 1.04
Recovery	Consistent between analyte (>85%) and IS (>87%)
Stability (Bench-top, Freeze-thaw, Autosampler)	Stable under all tested conditions (≤10% deviation)

Conclusion

This application note presents a robust, sensitive, and reliable LC-MS/MS method for the quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene in human plasma. The strategic use of a stable isotope-labeled internal standard ensures high accuracy and precision, making the method well-suited for regulated bioanalysis in drug development and clinical research. The provided protocols are detailed to allow for straightforward implementation in any laboratory equipped with modern LC-MS/MS instrumentation.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• LCGC International. (2023). Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. Retrieved from [Link]

• AAPS. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace. Retrieved from [Link]

• Ji, A. J., et al. (2011).

Introduction: The Power of Stable Isotope Labeling in Unraveling Metabolic Fates

An in-depth guide to the application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a tracer in metabolic research.

In the intricate world of metabolic research, understanding the biotransformation of xenobiotics—foreign compounds such as drugs, food additives, and environmental chemicals—is paramount for assessing their efficacy and safety. Stable isotope labeling has emerged as a powerful tool in these investigations, offering a window into the metabolic fate of molecules as they journey through a biological system. By replacing certain atoms in a molecule with their heavier, non-radioactive isotopes (e.g., replacing ¹²C with ¹³C, or ¹H with ²H or D), we can create a "tagged" version of the compound that is chemically identical to its unlabeled counterpart but can be distinguished by its mass.

This application note details the use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, a novel stable isotope-labeled tracer, in metabolic research. The heavy labeling with eight ¹³C atoms and three deuterium (D) atoms provides a significant mass shift, facilitating its detection and the identification of its metabolites by mass spectrometry, even in complex biological matrices. The methoxymethoxy group, a common protecting group in organic synthesis, introduces an additional site for potential metabolic attack, making this tracer particularly useful for studying the metabolism of compounds with similar functionalities.

Application: A Hypothetical Case Study in Drug Development

Imagine a new drug candidate, "Drug X," which contains a 2,6-dimethylphenyl moiety. To understand its metabolic profile, we can use 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a tracer in a pre-clinical animal study. By co-administering Drug X and the tracer to a model organism, such as a rat, we can track the metabolic fate of the 2,6-dimethylphenyl core. This "co-administration" or "cassette dosing" approach can provide valuable insights into the metabolic pathways that Drug X is likely to undergo, helping to identify potential metabolites and assess their clearance rates.

Experimental Design: Key Considerations for a Robust Study

A well-designed experiment is crucial for obtaining meaningful and reproducible results. Here are some key considerations when using 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a tracer:

• Animal Model: The choice of animal model should be based on its metabolic similarity to humans. The Sprague-Dawley rat is a commonly used model for metabolic studies.

• Dosing: The tracer should be administered at a dose that is high enough to be detected but low enough to not cause any toxic effects. A preliminary dose-ranging study is recommended. The route of administration (e.g., oral, intravenous) should mimic the intended route for the drug of interest.

• Sample Collection: A time-course study with collection of various biological samples (e.g., plasma, urine, feces) is essential to capture the full metabolic profile of the tracer.

• Analytical Method: High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) is the analytical method of choice for detecting and quantifying the tracer and its metabolites.

Protocols: A Step-by-Step Guide to a Pre-clinical Study

In Vivo Administration to a Rat Model

• Acclimatization: House male Sprague-Dawley rats (8-10 weeks old) in individual metabolic cages for at least 3 days to allow for acclimatization.

• Fasting: Fast the rats overnight (12-16 hours) before dosing, with free access to water.

• Dose Preparation: Prepare a dosing solution of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in water).

• Administration: Administer the dosing solution to the rats via oral gavage at a dose of 10 mg/kg.

• Sample Collection: Collect plasma samples via tail vein bleeding at various time points (e.g., 0.5, 1, 2, 4, 8, 24 hours) post-dose. Collect urine and feces for 48 hours post-dose.

Sample Preparation for LC-HRMS Analysis

Plasma:

• Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard.

• Centrifugation: Vortex the mixture for 1 minute and then centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase for LC-HRMS analysis.

Urine:

• Dilution: Dilute the urine sample 1:10 with water.

• Centrifugation: Centrifuge at 13,000 rpm for 10 minutes at 4°C to remove any particulate matter.

• Analysis: Directly inject the supernatant for LC-HRMS analysis.

Data Analysis and Interpretation: From Raw Data to Metabolic Insights

The analysis of LC-HRMS data involves several steps:

• Peak Picking: Identify the peaks corresponding to the parent tracer and its potential metabolites based on their accurate mass and retention time.

• Isotope Pattern Analysis: The presence of the ¹³C₈,D₃ label will result in a characteristic isotopic pattern that can be used to confirm the identity of the metabolites.

• Metabolite Identification: Use tandem mass spectrometry (MS/MS) to fragment the metabolite ions and elucidate their structures.

• Quantification: Quantify the parent tracer and its metabolites using the peak area ratio relative to the internal standard.

Hypothetical Metabolic Pathway of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

The metabolism of 2-(Methoxymethoxy)-1,3-dimethylbenzene is expected to proceed through two main pathways:

• Hydrolysis of the methoxymethyl ether: This will yield 2,6-dimethylphenol, which can then be further metabolized.

• Oxidation of the methyl groups: One or both of the methyl groups on the benzene ring can be oxidized to carboxylic acids.

The following diagram illustrates the hypothetical metabolic pathway:

Caption: Hypothetical metabolic pathway of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃.

Troubleshooting: Common Challenges and Solutions

Problem	Possible Cause	Solution
Low recovery of the tracer from plasma	Inefficient protein precipitation	Try a different precipitation solvent (e.g., methanol) or a solid-phase extraction (SPE) method.
Poor chromatographic peak shape	Inappropriate mobile phase or column	Optimize the LC method by adjusting the mobile phase composition, gradient, or trying a different column.
Difficulty in identifying metabolites	Low abundance of metabolites	Concentrate the sample or use a more sensitive mass spectrometer.

Conclusion

2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is a promising new tracer for metabolic research. Its unique structure and heavy isotope labeling make it a valuable tool for studying the metabolism of xenobiotics containing a 2,6-dimethylphenyl moiety. The protocols and guidelines presented in this application note provide a starting point for researchers interested in using this tracer in their own studies. With careful experimental design and data analysis, this tracer can provide valuable insights into the complex world of drug metabolism.

References

• Title: Stable Isotope Tracers in Metabolic Research Source: ScienceDirect URL: [Link]

• Title: The Use of Stable Isotopes in Drug Metabolism Studies Source: American Pharmaceutical Review URL: [Link]

• Title: m-Xylene - an overview Source: ScienceDirect Topics URL: [Link]

• Title: Methoxymethyl ether - an overview Source: ScienceDirect Topics URL: [Link]

Application Notes and Protocols for Deuterated and ¹³C Labeled Aromatic Compounds in Research and Development

Abstract

Isotopically labeled aromatic compounds, particularly those enriched with deuterium (²H or D) and carbon-13 (¹³C), are indispensable tools in modern scientific research, offering unparalleled insights into complex biological and chemical systems. Their unique physical properties, which differentiate them from their unlabeled counterparts without altering their fundamental chemical reactivity, enable a vast array of applications. This guide provides a comprehensive overview of the strategic applications of deuterated and ¹³C-labeled aromatic compounds, with a focus on their utility in drug metabolism and pharmacokinetics (DMPK), quantitative bioanalysis, and metabolic pathway elucidation. We present detailed, field-proven protocols and explain the underlying scientific principles to empower researchers, scientists, and drug development professionals to effectively integrate these powerful tools into their workflows.

The Foundational Principle: Isotope Effects and Mass Spectrometry

The utility of stable isotope labeling hinges on two key principles: the kinetic isotope effect (KIE) and the ability of mass spectrometry (MS) to differentiate between isotopologues.

• Kinetic Isotope Effect (KIE): The substitution of a lighter isotope (e.g., ¹H) with a heavier one (e.g., ²H) results in a stronger chemical bond (e.g., C-D vs. C-H). This increased bond strength can lead to a slower rate of bond cleavage in chemical reactions, a phenomenon known as the KIE. In drug metabolism, this effect can be strategically employed to slow down specific metabolic pathways, thereby enhancing a drug's pharmacokinetic profile. For instance, deuteration at a site of cytochrome P450 (CYP450) mediated oxidation can significantly increase the drug's half-life.

• Mass Spectrometry Differentiation: Mass spectrometers separate ions based on their mass-to-charge ratio (m/z). Since deuterium and ¹³C are heavier than protium (¹H) and ¹²C, respectively, a molecule containing these heavier isotopes will have a distinct, higher mass than its unlabeled analog. This mass difference allows for the precise and simultaneous quantification of the labeled and unlabeled compounds, even in complex biological matrices.

Core Applications in Drug Discovery and Development

Drug Metabolism and Pharmacokinetics (DMPK) Studies

Isotopically labeled compounds are the gold standard in DMPK studies for their ability to trace the fate of a drug in vivo.

• Metabolite Identification: By administering a ¹³C or deuterated version of a drug candidate, researchers can easily distinguish drug-related metabolites from endogenous molecules in complex samples like plasma, urine, or tissue homogenates. The characteristic mass shift between the parent drug and its metabolites simplifies their identification in mass spectrometry data.

• "Isotope-Trapping" Experiments: In this approach, a 1:1 mixture of a labeled and unlabeled drug is administered. Drug-derived material will appear in the mass spectrum as a characteristic doublet of peaks with a defined mass difference, making it easier to identify novel or unexpected metabolites.

• Pharmacokinetic (PK) Profiling: Co-administering a labeled intravenous (IV) dose with an unlabeled oral (PO) dose allows for the simultaneous determination of key PK parameters, such as absolute bioavailability, in a single experiment. This "cassette" dosing approach reduces the number of animals required and minimizes inter-individual variability.

Quantitative Bioanalysis: The Gold Standard Internal Standard

In quantitative mass spectrometry, particularly Liquid Chromatography-Mass Spectrometry (LC-MS), a stable isotope-labeled (SIL) version of the analyte is the ideal internal standard (IS).

• Why SIL Internal Standards are Superior: An ideal IS should behave identically to the analyte during sample preparation (e.g., extraction, derivatization) and ionization in the mass spectrometer, but be distinguishable by its mass. SIL compounds fulfill this perfectly. They co-elute chromatographically with the analyte and experience the same degree of ion suppression or enhancement, leading to highly accurate and precise quantification. In contrast, using a structurally analogous, but not isotopically labeled, internal standard can introduce significant variability.

Table 1: Comparison of Internal Standard Types

Internal Standard Type	Advantages	Disadvantages
Stable Isotope Labeled (SIL)	Co-elutes with analyte; Corrects for matrix effects and extraction variability; Highest accuracy and precision.	Higher cost; Custom synthesis may be required.
Structural Analog	Lower cost; Readily available.	Different chromatographic retention time; Does not perfectly correct for matrix effects or extraction variability.
No Internal Standard	Lowest cost.	Prone to significant errors from matrix effects and sample preparation inconsistencies; Not suitable for regulated bioanalysis.

Advanced Applications in Mechanistic Studies

Elucidating Metabolic Pathways

¹³C-labeled aromatic compounds are invaluable for tracing the flow of carbon atoms through metabolic pathways (fluxomics). By feeding cells or organisms a ¹³C-labeled precursor (e.g., ¹³C-glucose or ¹³C-phenylalanine), researchers can track the incorporation of the ¹³C label into various downstream metabolites. This provides a dynamic picture of metabolic activity and can reveal how diseases or drug treatments alter cellular metabolism.

Probing Reaction Mechanisms

The Kinetic Isotope Effect (KIE) is not just a tool for drug optimization; it is also a powerful probe for understanding enzymatic reaction mechanisms. By measuring the reaction rates of deuterated versus undeuterated substrates, researchers can infer whether a C-H bond is broken in the rate-determining step of the reaction, providing crucial insights into the catalytic mechanism of an enzyme.

Experimental Protocols

Protocol: Absolute Bioavailability Study Using a Labeled IV Tracer

Objective: To determine the absolute oral bioavailability (F%) of a new chemical entity (NCE) in a single experiment.

Materials:

• Test animals (e.g., Sprague-Dawley rats)

• Unlabeled NCE (for oral administration)

• Deuterated or ¹³C-labeled NCE (for intravenous administration)

• Appropriate vehicle for oral and IV formulations

• Blood collection supplies (e.g., tubes with anticoagulant)

• Centrifuge

• LC-MS/MS system

Procedure:

• Dose Formulation: Prepare the unlabeled NCE in a suitable oral gavage vehicle (e.g., 0.5% methylcellulose). Prepare the labeled NCE in a sterile vehicle suitable for IV injection (e.g., saline).

• Animal Dosing:

  • Administer the unlabeled NCE orally (PO) to the test animals at the desired dose.

  • Simultaneously or within a short interval, administer the labeled NCE intravenously (IV) via a tail vein catheter at a lower dose (e.g., 10% of the oral dose).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours post-dose) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma at -80°C until analysis.

• Sample Analysis (LC-MS/MS):

  • Prepare a calibration curve for both the labeled and unlabeled NCE in blank plasma.

  • Precipitate plasma proteins (e.g., with acetonitrile containing a suitable internal standard if necessary, though the labeled compound often serves this purpose for the unlabeled one and vice versa).

  • Analyze the supernatant by LC-MS/MS. Monitor the specific mass transitions for both the labeled and unlabeled NCE.

• Data Analysis:

  • Calculate the area under the concentration-time curve (AUC) for both the oral (AUC_PO) and intravenous (AUC_IV) routes.

  • Calculate the absolute bioavailability (F%) using the following formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Workflow for Absolute Bioavailability Study

Caption: Workflow for a cassette-dosing absolute bioavailability study.

Protocol: Quantitative Analysis of an Aromatic Pollutant in Water using Isotope Dilution Mass Spectrometry

Objective: To accurately quantify the concentration of an aromatic pollutant (e.g., Bisphenol A - BPA) in a water sample.

Materials:

• Water sample

• ¹³C₁₂-BPA (as internal standard)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol, Acetonitrile, Water (LC-MS grade)

• LC-MS/MS system

Procedure:

• Sample Spiking: To a known volume of the water sample (e.g., 100 mL), add a precise amount of ¹³C₁₂-BPA solution to achieve a known concentration (e.g., 10 ng/mL).

• Solid Phase Extraction (SPE):

  • Condition the C18 SPE cartridge with methanol followed by water.

  • Load the spiked water sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove interferences.

  • Elute the analyte and internal standard with a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Sample Concentration: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in a small, known volume of mobile phase (e.g., 200 µL).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Develop a Multiple Reaction Monitoring (MRM) method to monitor at least one parent-to-daughter ion transition for both native BPA and ¹³C₁₂-BPA.

• Quantification:

  • Prepare a calibration curve by plotting the ratio of the peak area of native BPA to the peak area of ¹³C₁₂-BPA against the concentration of native BPA.

  • Calculate the concentration of BPA in the original water sample using the response ratio from the sample and the calibration curve.

Logical Relationship in Isotope Dilution Analysis

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

Deuterated and ¹³C-labeled aromatic compounds are not merely reagents; they are precision instruments that enable researchers to ask and answer complex biological and chemical questions with a high degree of certainty. From accelerating drug development timelines through innovative PK studies to providing the bedrock for accurate quantification in bio-and environmental analysis, the applications of these compounds are both broad and deep. The protocols and principles outlined in this guide serve as a starting point for harnessing the power of stable isotopes to achieve robust, reliable, and insightful scientific results.

References

• Title: The Kinetic Isotope Effect as a Probe of Enzyme Catalysis Source: Science URL: [Link]

• Title: The Use of Deuterium in Drug Discovery Source: Future Medicinal Chemistry URL: [Link]

• Title: The Use of Stable Isotopes in Mass Spectrometry Source: Journal of the American Society for Mass Spectrometry URL: [Link]

• Title: ¹³C-Fluxomics: A Powerful Tool for Systems-Level Analysis of Cellular Metabolism Source: Current Opinion in Biotechnology URL: [Link]

• Title: Using Kinetic Isotope Effects to Unravel Enzyme Mechanisms Source: Chemical Reviews URL: [Link]

Technical Notes & Optimization

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 stability and storage conditions

Welcome to the technical support guide for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. This resource is designed for researchers, scientists, and professionals in drug development who utilize this isotopically labeled compound. Here, we address common questions and troubleshooting scenarios related to its stability and storage to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3?

The stability of this compound is primarily dictated by the methoxymethyl (MOM) ether protecting group. The MOM group is an acetal, which makes it susceptible to cleavage under acidic conditions.[1] Exposure to even trace amounts of acid can catalyze the hydrolysis of the MOM ether, leading to the formation of 2,6-dimethylphenol-13C8, formaldehyde, and methanol. Therefore, avoiding acidic environments is the most critical factor in preventing degradation.

Q2: How should I properly store my vial of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 for long-term use?

For optimal long-term stability, the compound, which is typically supplied as a neat oil or solid, should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[2] Specific recommendations are detailed in the table below.

Storage Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to atmospheric moisture and acidic gases (e.g., CO2).
Light	Amber vial or dark location	Protects against potential light-induced degradation, a general precaution for organic molecules.
Container	Tightly sealed, appropriate material	Prevents contamination and evaporation. Glass vials with PTFE-lined caps are ideal.

General storage advice for flammable or combustible organic compounds also includes keeping them away from heat, sparks, and open flames.[3]

Q3: Does the isotopic labeling (13C8, D3) affect the stability of the molecule compared to its unlabeled counterpart?

The presence of heavy isotopes (¹³C and Deuterium) does not significantly alter the fundamental chemical reactivity of the molecule. The C-D and ¹³C-C bonds are slightly stronger than C-H and ¹²C-C bonds, respectively, which can lead to kinetic isotope effects in certain reactions. However, for storage and general handling, the stability of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 should be considered equivalent to the unlabeled compound. The primary vulnerability remains the acid-labile MOM protecting group.[1]

Q4: I suspect my sample has degraded. How can I confirm this?

Degradation, primarily through the cleavage of the MOM group, would result in the formation of 2,6-dimethylphenol-13C8. This can be detected using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show the appearance of a phenolic -OH proton signal and the disappearance of the characteristic methoxymethyl protons (a singlet around δ 5.0 ppm and a singlet around δ 3.5 ppm).

• Mass Spectrometry (MS): Analysis by GC-MS or LC-MS would show a peak corresponding to the molecular weight of the deprotected product, 2,6-dimethylphenol-13C8.

• Thin-Layer Chromatography (TLC): The deprotected phenol is more polar than the starting material. A new, lower Rf spot would be visible on a TLC plate, often staining with potassium permanganate.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues related to the stability of your isotopically labeled compound.

Issue 1: Unexpected reaction results or low yield when using the compound as a starting material.

If you are experiencing unexpected side products or lower than expected yields in a reaction where the MOM group should remain intact, it could indicate premature deprotection.

Troubleshooting Workflow for Unexpected Deprotection

Caption: Workflow to diagnose premature MOM-group cleavage.

Causality Explained:

• Acidic Reagents: The MOM ether is sensitive to both Brønsted and Lewis acids.[4] Reagents that are acidic or generate acidic byproducts can cause cleavage. For instance, using certain metal halides without a base could lead to deprotection.

• Solvent Quality: Older or improperly stored solvents can absorb atmospheric CO₂ or undergo slow decomposition, forming acidic impurities. Using freshly distilled or high-purity anhydrous solvents is crucial.

Issue 2: The physical appearance of the neat compound has changed over time (e.g., color change, crystallization).

A change in the physical state does not always signify degradation, but it warrants investigation. The unlabeled parent compound, 2,6-dimethylphenol, is a solid, so crystallization could indicate deprotection.

Decision Tree for Physical State Changes

Caption: Decision guide for assessing observed physical changes.

Experimental Protocols

Protocol 1: Quality Control Check of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 via ¹H NMR

• Sample Preparation: Dissolve a small amount (~1-2 mg) of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Confirm the presence of a singlet at approximately 5.0-5.2 ppm corresponding to the -O-CH₂-O- protons.

  • Confirm the presence of a singlet at approximately 3.5-3.7 ppm corresponding to the -O-CH₃ protons.

  • Confirm the presence of signals in the aromatic region (approx. 6.9-7.2 ppm) and a singlet for the two methyl groups on the benzene ring.

  • Absence of Degradation: There should be no significant peak corresponding to a phenolic -OH proton (which can be broad and vary in chemical shift). The integration of the key signals should be consistent with the molecular structure.

References

• AdiChemistry. (n.d.). Methoxymethyl Ether (MOM) | Hydroxyl Protective Group.

• Wikipedia. (2023). Methoxymethyl ether. Retrieved from [Link]

• Organic Chemistry. (2022, January 19). MOM Protecting Group Addition. YouTube.
• University of Bristol. (n.d.). Protecting Groups. Retrieved from University of Bristol, School of Chemistry resources.
• Tanaka, H., et al. (2019).
• Request PDF. (n.d.). An Efficient and Selective Deprotecting Method for Methoxymethyl Ethers.

• Chemius. (2025). Xylene Safety Data Sheet. Retrieved from [Link]

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. fishersci.com [fishersci.com]
• 3. Mobile [my.chemius.net]
• 4. Methoxymethyl ether - Wikipedia [en.wikipedia.org]

Technical Support Center: 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

Welcome to the dedicated support resource for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the effective use of this stable isotope-labeled internal standard. Our goal is to ensure you achieve the highest level of accuracy and precision in your quantitative analyses.

Understanding the Role of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

It is a common misconception that internal standards like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ directly increase the signal intensity of the target analyte. Instead, their primary function is to serve as a reliable reference point for accurate quantification. By exhibiting nearly identical chemical and physical properties to the unlabeled analyte, this stable isotope-labeled standard co-elutes and experiences similar ionization and matrix effects during mass spectrometry analysis. This allows for the correction of variations in sample preparation, injection volume, and instrument response, ultimately leading to more robust and reproducible results.

The key to leveraging this powerful tool lies in understanding its proper implementation and troubleshooting potential issues that may arise during your experimental workflow.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter when using 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as an internal standard.

Q1: Why is the signal intensity of my internal standard (IS) inconsistent across samples?

Possible Causes:

• Inaccurate Pipetting: Small variations in the volume of the IS stock solution added to each sample can lead to significant differences in signal intensity.

• Sample Matrix Effects: The composition of your sample matrix can enhance or suppress the ionization of the IS, leading to variability.

• Degradation of the IS: Improper storage or handling of the IS stock solution can lead to its degradation over time.

Solutions:

• Pipetting Technique:

  • Use a calibrated positive displacement pipette for viscous or organic solutions.

  • Ensure the pipette tip is fully submerged in the IS solution without touching the bottom of the container.

  • Visually inspect the pipette tip to confirm the correct volume has been aspirated and dispensed.

• Addressing Matrix Effects:

  • Perform a matrix effect study by comparing the IS response in a clean solvent versus the sample matrix.

  • If significant matrix effects are observed, consider additional sample cleanup steps such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

• IS Stability:

  • Store the IS stock solution at the recommended temperature, protected from light.

  • Prepare fresh working solutions regularly and monitor the response of the IS in quality control (QC) samples over time.

Q2: My analyte-to-IS response ratio is highly variable. What should I investigate?

Possible Causes:

• Non-linear Detector Response: At very high or low concentrations, the mass spectrometer detector may not respond linearly, affecting the accuracy of the response ratio.

• Cross-Contamination: Contamination of the analyte with the IS or vice-versa can lead to inaccurate ratios.

• Isotopic Contribution: The unlabeled analyte may have a natural isotopic peak that overlaps with the mass of the IS, or the IS may contain a small amount of the unlabeled analyte.

Solutions:

• Linearity Assessment:

  • Prepare a calibration curve with a wide range of analyte concentrations and a fixed IS concentration.

  • Assess the linearity of the analyte-to-IS response ratio. If non-linearity is observed, consider using a narrower concentration range or a different regression model.

• Preventing Cross-Contamination:

  • Use separate, dedicated labware for the analyte and the IS.

  • Thoroughly clean the syringe and injection port between runs, especially when analyzing high-concentration samples.

• Evaluating Isotopic Overlap:

  • Analyze a blank sample spiked only with the analyte to check for any signal at the mass-to-charge ratio (m/z) of the IS.

  • Analyze a blank sample spiked only with the IS to check for any signal at the m/z of the analyte.

  • If significant overlap is detected, mathematical correction may be necessary, or a different IS may be required.

Frequently Asked Questions (FAQs)

What is the optimal concentration of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ to use?

The ideal concentration of the internal standard should result in a signal intensity that is similar to the analyte signal at the mid-point of your calibration curve. A general starting point is to aim for a concentration that yields a signal-to-noise ratio (S/N) of at least 100.

Analyte Concentration Range	Recommended IS Concentration	Target IS Signal Intensity
Low (pg/mL)	50-100 pg/mL	Similar to low-level calibrators
Medium (ng/mL)	1-10 ng/mL	Similar to mid-level calibrators
High (µg/mL)	50-100 ng/mL	Similar to high-level calibrators

How should I prepare and store the stock solution?

It is recommended to dissolve 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in a high-purity organic solvent such as methanol or acetonitrile to a concentration of 1 mg/mL. Store the stock solution in an amber vial at -20°C or lower. For daily use, prepare a working solution by diluting the stock solution to the desired concentration.

Can this internal standard be used for methods other than mass spectrometry?

While primarily designed for mass spectrometry-based quantification due to its isotopic labeling, the unlabeled parent compound, 2-(Methoxymethoxy)-1,3-dimethylbenzene, could potentially be used as an internal standard in other chromatographic techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC) with UV detection, provided it has a distinct retention time and response from the analyte of interest.

Experimental Workflow for Internal Standard Addition

The following diagram illustrates the recommended workflow for incorporating the internal standard into your sample analysis.

Caption: Internal standard spiking and analysis workflow.

References

• American Society for Mass Spectrometry. (n.d.). What is Mass Spectrometry? Retrieved from [Link]

• Waters Corporation. (n.d.). LC-MS Sample Preparation and Analysis. Retrieved from [Link]

potential interferences with 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

Welcome to the technical support guide for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. This document is designed for researchers, scientists, and drug development professionals utilizing this stable isotope-labeled (SIL) compound as an internal standard (IS) in quantitative mass spectrometry-based assays. Here, we address common challenges and provide in-depth troubleshooting strategies to ensure the accuracy and robustness of your analytical methods.

Introduction

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a high-purity, stable isotope-labeled internal standard. Its structure, identical to the unlabeled analyte except for the incorporation of eight 13C atoms and three deuterium atoms, makes it the ideal tool for correcting for variability during sample preparation and analysis.[1][2][3] A SIL-IS is designed to co-elute with the analyte and experience similar ionization effects, thereby providing the most accurate compensation for matrix effects and other sources of experimental error.[4][5] However, interferences can still arise, compromising data quality. This guide provides a structured approach to identifying and mitigating these potential issues.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the optimal storage and handling conditions for this internal standard?

A: To ensure long-term stability, the internal standard, both in solid form and as a stock solution, should be stored at -20°C or lower in a tightly sealed container to prevent degradation and solvent evaporation. Stock solutions should be prepared in a high-purity, anhydrous solvent. Before use, allow the solution to warm completely to room temperature to avoid condensation, which can alter the concentration.

Q2: Is the methoxymethyl (MOM) ether group on this compound susceptible to degradation?

A: Yes. The methoxymethyl (MOM) group is an acetal, which is known to be labile under acidic conditions.[6][7] Exposure to strong acids, or even moderate acids (pH < 4) for extended periods, can lead to the hydrolysis of the MOM ether, converting the internal standard back to its corresponding phenol (2,6-dimethylphenol-13C8,D3).[6][8][9] This degradation will lead to a loss of IS signal and inaccurate quantification. Therefore, it is critical to control the pH of the mobile phase and sample extracts.

Q3: What is "isotopic crosstalk" and how can I check for it with this IS?

A: Isotopic crosstalk occurs when the signal from the analyte interferes with the signal of the internal standard, or vice versa.[10][11] The most common cause is the natural isotopic abundance of the analyte.[10][12][13] An analyte molecule may contain naturally occurring heavy isotopes (e.g., ¹³C, ³⁴S) that give it the same nominal mass as the SIL-IS.[12][13]

To check for crosstalk from the analyte to the IS:

• Prepare a sample containing the highest expected concentration of the unlabeled analyte without adding the internal standard.

• Analyze this sample while monitoring the mass transition (MRM) of the internal standard.

• Any significant peak observed in the IS channel at the retention time of the analyte indicates crosstalk.[10] The signal should ideally be less than 20% of the response at the Lower Limit of Quantitation (LLOQ).[4]

To check for the presence of unlabeled analyte in your IS stock:

• Analyze a solution containing only the internal standard.

• Monitor the MRM channel for the unlabeled analyte.

• A significant peak indicates contamination of your IS with the unlabeled analyte.[10]

Q4: What are the recommended precursor and product ions for MRM analysis?

A: The optimal precursor and product ions must be determined empirically by infusing a pure solution of the internal standard into the mass spectrometer. However, based on the structure, the following approach is recommended:

• Precursor Ion ([M+H]⁺): The precursor ion will be the protonated molecule. The exact mass-to-charge ratio (m/z) will depend on the specific labeling pattern.

• Product Ion: Fragmentation will likely occur at the labile methoxymethyl ether bond. A primary fragment would be the loss of the methoxymethyl group (CH₃OCH₂), resulting in the labeled 2,6-dimethylphenol fragment.

Table 1: Theoretical Mass Information

Compound	Formula	Exact Mass (Monoisotopic)	Expected [M+H]⁺ (m/z)	Key Fragment
Unlabeled Analyte	C₁₀H₁₄O₂	166.0994	167.1067	2,6-dimethylphenol

| IS (-13C8,D3) | C₂¹³C₈H₁₁D₃O₂ | 177.1469 | 178.1542 | 2,6-dimethylphenol-13C8,D3 |

Note: These values are theoretical. Actual values should be confirmed experimentally on a calibrated instrument.

Section 2: Troubleshooting Guide: Diagnosing & Resolving Interferences

Problem 1: Inconsistent or Drifting Internal Standard Response

Symptom: The peak area of the internal standard is highly variable across an analytical run, showing no clear trend, or systematically drifting higher or lower.[14]

Potential Cause A: Chemical Instability (MOM Ether Hydrolysis)

The most probable cause of a systematically decreasing IS signal, especially in reversed-phase LC with acidic mobile phases, is the hydrolysis of the MOM ether.[6][15][16]

• Explanation: The ether oxygen is protonated under acidic conditions, making the methoxymethyl group a good leaving group.[9][17] This reaction is time and temperature-dependent. If samples sit in an acidic mobile phase in the autosampler for extended periods, the IS will degrade, leading to a decreasing response over the course of the run.

• Troubleshooting Steps:

  • Check Mobile Phase pH: Ensure the pH of your aqueous mobile phase is above 4. If acidic conditions are required for chromatography, keep the organic content of the initial mobile phase high and minimize the time samples spend in the autosampler.

  • Perform a Stability Test: Spike the IS into your final sample matrix (or mobile phase A) and analyze aliquots at different time points (e.g., t=0, 2, 4, 8, 24 hours) while they are stored in the autosampler. A significant decrease in response over time confirms instability. (See Protocol 1).

  • Neutralize Extracts: If using acidic conditions for sample extraction (e.g., protein precipitation with acid), ensure the final extract is neutralized before injection.

Potential Cause B: Matrix Effects

Matrix effects refer to the alteration of ionization efficiency due to co-eluting components from the sample matrix (e.g., lipids, salts, proteins).[18][19][20][21] While a SIL-IS is designed to compensate for this, severe or differential matrix effects can still cause issues.[5][22]

• Explanation: If a matrix component specifically suppresses or enhances the ionization of the IS but not the analyte (or vice versa), the analyte/IS ratio will be inaccurate. This can happen if the SIL-IS has a slight retention time shift from the analyte (a known "isotope effect" with deuterium labeling) causing it to co-elute with a different set of matrix components.[3][5]

• Troubleshooting Steps:

  • Assess Matrix Effects: Perform a post-column infusion experiment (See Protocol 2) to visualize regions of ion suppression or enhancement across your chromatographic gradient.

  • Improve Sample Cleanup: Enhance your sample preparation method (e.g., switch from protein precipitation to solid-phase extraction (SPE) or liquid-liquid extraction (LLE)) to remove more interfering matrix components.[20][23]

  • Modify Chromatography: Adjust the chromatographic method to separate the analyte and IS from the regions of significant ion suppression.

Troubleshooting Workflow for Inconsistent IS Response

Sources

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Technical Support Center: 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

Introduction

This guide is designed for researchers, scientists, and drug development professionals who are utilizing 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, a stable isotope-labeled (SIL) internal standard. Achieving complete and consistent solubilization of this compound is critical for the accuracy and reproducibility of quantitative analyses. This document provides a comprehensive overview of the compound's properties, addresses common solubility challenges, and offers systematic troubleshooting protocols to ensure successful experimental outcomes.

The core structure, a substituted dimethylbenzene, suggests nonpolar characteristics, while the methoxymethoxy (MOM) ether group introduces some polarity. The extensive isotopic labeling (eight ¹³C atoms and three deuterium atoms) may also subtly influence its physicochemical properties compared to the unlabeled analog. This guide will help you navigate these nuances to achieve reliable dissolution.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ based on its structure?

A1: Based on its chemical structure, the compound is predicted to be largely nonpolar. The 1,3-dimethylbenzene core is hydrophobic. While the methoxymethoxy (MOM) ether group adds a polar functional group capable of acting as a hydrogen bond acceptor, the overall molecule is dominated by its hydrocarbon character. Therefore, it is expected to have low solubility in aqueous solutions and high solubility in nonpolar organic solvents. The parent compound of the benzene core, 1,3-dimethylbenzene (m-xylene), is insoluble in water but miscible with organic solvents like ethanol and ether.[1] The addition of electron-donating groups, such as methyl and methoxy groups, can sometimes increase solubility in aromatic solvents.[2]

Q2: How does the heavy isotopic labeling (¹³C₈,D₃) affect the solubility of the compound?

A2: The effect of isotopic labeling on solubility is not always predictable and can be compound-specific. Generally, the substitution of hydrogen with deuterium or ¹²C with ¹³C is considered to have a minimal impact on the bulk physicochemical properties.[3] However, there can be subtle changes. Deuterium bonds (C-D) are slightly shorter and stronger than C-H bonds, which can lead to minor differences in intermolecular interactions. In some documented cases, deuteration has been shown to increase the aqueous solubility of a drug molecule.[4] For 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, it is safest to assume its solubility will be very similar to the unlabeled analog but to be prepared for minor empirical adjustments.

Q3: I am observing a precipitate after dissolving the compound and leaving it at room temperature. What is happening?

A3: This often indicates that you have created a supersaturated solution, which is thermodynamically unstable. This can happen if you used heat or sonication to force the compound into a solution at a concentration above its equilibrium solubility at that temperature. Over time, the excess solute will precipitate out. To avoid this, it is crucial to work at or below the compound's known solubility limit for your chosen solvent and experimental temperature.

Q4: Can I use heat to dissolve my sample?

A4: Yes, gentle warming can be an effective technique to increase the dissolution rate and solubility of many organic compounds. However, this must be done with caution. For this specific molecule, the MOM ether group is stable at neutral to basic pH but can be cleaved under acidic conditions, a process that can be accelerated by heat.[5][6] Therefore, avoid acidic conditions when heating. Always ensure your final solution is cooled to the intended experimental temperature to confirm the compound remains in solution before use.

Q5: My compound is intended for use in an aqueous buffer for a biological assay. How can I prepare the solution?

A5: Direct dissolution in aqueous buffers will likely fail due to the compound's nonpolar nature. The recommended method is to first prepare a concentrated stock solution in a water-miscible organic solvent and then dilute this stock into the aqueous buffer.[7] It is critical to ensure the final concentration of the organic solvent in the aqueous buffer is low enough to not affect your experiment (e.g., <1% or <0.1% v/v). Be aware that diluting the organic stock into the buffer can cause the compound to precipitate if its solubility limit in the final mixed-solvent system is exceeded.

Troubleshooting Dissolution Issues

Initial Assessment and Solvent Selection

The first step in troubleshooting is a systematic approach to solvent selection, guided by the principle of "like dissolves like."[8] Given the nonpolar aromatic nature of the compound, the following solvents are recommended starting points.

Solvent Class	Recommended Solvents	Rationale & Considerations
Chlorinated Solvents	Dichloromethane (DCM), Chloroform (CDCl₃)	Excellent choice for nonpolar aromatic compounds.[9] Often used for preparing samples for NMR analysis.[10][11] Volatile and easy to remove.
Aromatic Solvents	Toluene (Toluene-d₈), Benzene (Benzene-d₆)	Structurally similar to the compound's core, promoting good solubility.
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO-d₆), N,N-Dimethylformamide (DMF-d₇)	Powerful solvents capable of dissolving a wide range of compounds, including those with poor solubility.[9] High boiling points can make sample recovery difficult.[9]
Ethers	Tetrahydrofuran (THF-d₈), Diethyl Ether	Good general solvents for organic compounds. THF is water-miscible.
Alcohols	Methanol (CD₃OD), Ethanol	May be effective, especially as co-solvents, due to their ability to interact with the MOM ether group.

Workflow for Solvent Selection:

Caption: Initial solvent screening workflow.

Experimental Protocols

This protocol is a starting point for preparing the SIL standard in a pure organic solvent.

• Material Preparation:

  • Bring the vial of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ and the chosen deuterated solvent (e.g., Chloroform-d) to room temperature.

  • Ensure all glassware is clean and dry to prevent contamination.[12]

• Dissolution:

  • Accurately weigh the desired amount of the compound into a clean, dry vial. For NMR, a typical concentration is 5-25 mg in 0.6-0.7 mL of solvent.[13][14]

  • Add the calculated volume of the deuterated solvent.

  • Cap the vial tightly and vortex for 1-2 minutes.

• Verification of Dissolution:

  • Visually inspect the solution. It should be clear and free of any visible particles or cloudiness.

  • If undissolved material remains, proceed to the "Optimization & Advanced Troubleshooting" section.

• Sample Transfer:

  • If the solution is clear, carefully transfer it to a clean NMR tube using a Pasteur pipette, preferably one with a small glass wool plug to filter out any microparticulates.

This protocol is for applications requiring the compound to be in an aqueous medium.

• Prepare a Concentrated Stock Solution:

  • Following Protocol 1, dissolve a known quantity of the compound in a minimal amount of a water-miscible organic solvent, such as DMSO or DMF, to create a high-concentration stock (e.g., 10-20 mg/mL).[7]

• Serial Dilution:

  • Perform a serial dilution of the organic stock solution into your final aqueous buffer.

  • Crucial Step: Add the organic stock to the aqueous buffer dropwise while vortexing or stirring vigorously. This rapid mixing helps prevent localized high concentrations that can lead to precipitation.

• Final Concentration Check:

  • Ensure the final concentration of the organic co-solvent is compatible with your assay (typically <1%).

  • Visually inspect the final solution for any signs of precipitation immediately after preparation and before use. If the solution appears cloudy, the solubility limit has been exceeded.

Optimization & Advanced Troubleshooting

If the compound fails to dissolve with the standard protocol, employ the following techniques sequentially.

Troubleshooting Workflow:

Caption: Stepwise troubleshooting workflow for solubility issues.

• Sonication:

  • Principle: Ultrasonic waves create cavitation, a process that generates intense mechanical forces, which can break up solute aggregates and accelerate the dissolution process.

  • Method: Place the sealed vial containing the sample and solvent into a bath sonicator. Sonicate for 10-15 minute intervals. Check for dissolution after each interval.

  • Caution: While sonication can increase the rate of dissolution, it does not change the thermodynamic solubility. It can, however, lead to the formation of fine particle suspensions that appear dissolved.

• Gentle Warming:

  • Principle: For most solids, solubility increases with temperature.

  • Method: Warm the sample in a water bath to 30-40°C while stirring or periodically vortexing. Avoid excessive heat to prevent potential degradation of the MOM ether, especially if any acidic impurities are present.

  • Critical Check: After dissolution, allow the solution to cool to room temperature. If the compound remains in solution, it is stable. If it precipitates, the concentration is too high for that solvent at room temperature.

• Co-Solvent System:

  • Principle: A small amount of a stronger, miscible solvent (a co-solvent) can significantly increase the solvating power of the primary solvent.[1][5]

  • Method: If the compound is poorly soluble in a desired solvent (e.g., chloroform-d), add a small percentage (e.g., 1-10%) of a stronger polar aprotic solvent like DMSO-d₆. This can disrupt the solute's crystal lattice energy more effectively.

  • Example: For a 1 mg/mL solution in a 1:10 mixture of DMF and PBS, first dissolve the compound in DMF before diluting with PBS.[7]

References

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• Chainani, E. T. (2004, June 14). Summary: Solubility in deuterated solvents. AMMRL Email Archives. [Link]

• Dickinson, R. (2011, February 14). Solubility Predictions based on Polarity. [Video]. YouTube. [Link]

• Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. [Link]

• Hughes, A. D., et al. (2022). Physics-Based Solubility Prediction for Organic Molecules.
• Romanelli, G. P., et al. (2007). Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure. Molecules, 12(1), 76-83.

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• Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards. [Link]

• Blasko, A. (2019, January 23). Re: Sonication speeds up dissolution or actually increase solubility? ResearchGate. [Link]

• University of Cambridge. (n.d.). How to Prepare Samples for NMR. Department of Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. [Link]

• Reddit. (2021, November 8). How do you know if substituted benzene is soluble in organic or aqueous solvent. r/chemhelp. [Link]

• Król-Bogomilski, J. (n.d.). Protection of alcohols and phenols with methoxymethyl acetate. OoCities.org. [Link]

• Khoddami, A., et al. (2013). Techniques for Analysis of Plant Phenolic Compounds. Molecules, 18(2), 2328-2375.

• Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

• Wikipedia. (n.d.). Methoxymethyl ether. [Link]

• Envirostar. (2023, April 21). Unlocking the Benefits of Sonication for Creating Soluble Liquids. [Link]

• Furukawa, Y., et al. (2021). Synthesis of ¹³C-enriched amino acids with ¹³C-depleted insoluble organic matter in a formose-type reaction in the early solar system. Proceedings of the National Academy of Sciences, 118(17), e2022572118.

• Chemistry LibreTexts. (2020, June 29). 8: Identification of Unknowns (Experiment). [Link]

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• Reddit. (2021, October 9). What are the best practices for sample preparation for NMR analysis? r/OrganicChemistry. [Link]

• Yagishita, K., et al. (2023). Sonoluminescence intensity and ultrasonic cavitation temperature in organic solvents: Effects of generated radicals. Ultrasonics Sonochemistry, 95, 106385.

• Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. [Link]

• ScienceDirect. (n.d.). Chemical effects of sonication: A general view. [Link]

• Eaton, G. R., et al. (2020). ¹³C isotope enrichment of the central trityl carbon decreases fluid solution electron spin relaxation times. Journal of Magnetic Resonance, 318, 106797.

• Reddit. (2022, January 6). How to tackle compound solubility issue. r/labrats. [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Organic Chemistry Portal. (n.d.). Sonochemistry: Ultrasound in Organic Chemistry. [Link]

• Vogel, A. I. (1956). Practical Organic Chemistry. Longmans, Green and Co.

• ResearchGate. (n.d.). Compound-specific ¹³C and ¹⁴C measurements improve the understanding of soil organic matter dynamics. [Link]

• Chiral Technologies. (2025, June 16). Purification Techniques in Organic Chemistry: A Comprehensive Guide. [Link]

• ResearchGate. (n.d.). Fractional ¹³C enrichment of isolated carbons using [1-¹³C]- or [2-¹³C]-glucose facilitates the accurate measurement of dynamics at backbone Cα and side-chain methyl positions in proteins. [Link]

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• Uddin, M. R., et al. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Annals of Pharmacovigilance & Drug Safety, 1(1), 1003.

• Dissolution Technologies. (2022, November). Dissolution Method Troubleshooting. [Link]

• ResearchGate. (n.d.). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. [Link]

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Technical Support Center: Optimizing Mass Spectrometry for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C₈,D₃

Introduction

Welcome to the technical support guide for the analysis of 2-(Methoxymethoxy)-1,3-dimethylbenzene and its stable isotope-labeled (SIL) internal standard, 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C₈,D₃. This document provides in-depth guidance, frequently asked questions (FAQs), and troubleshooting protocols designed for researchers, scientists, and drug development professionals. Our goal is to empower you to develop robust, sensitive, and reproducible mass spectrometry methods for your specific application. As your virtual application scientist, this guide will explain not just the what, but the why behind each experimental choice, ensuring you have the foundational knowledge to adapt these principles to your unique instrumentation and research goals.

Compound Overview

Understanding the physicochemical properties of your analyte is the first step in successful method development. 2-(Methoxymethoxy)-1,3-dimethylbenzene is a relatively nonpolar aromatic ether. The inclusion of a stable isotope-labeled internal standard (SIL-IS) is critical for accurate quantification, as it co-elutes with the analyte and experiences similar ionization and matrix effects.

Property	Unlabeled Analyte	Labeled Internal Standard
Compound Name	2-(Methoxymethoxy)-1,3-dimethylbenzene	2-(Methoxymethoxy)-1,3-dimethylbenzene-13C₈,D₃
Molecular Formula	C₁₀H₁₄O₂	¹³C₈¹²C₂H₁₁D₃O₂
Monoisotopic Mass	166.0994 g/mol	177.1398 g/mol
Structure		Isotopically Labeled Version of Analyte

Frequently Asked Questions (FAQs)

This section addresses fundamental questions you may have when setting up your initial experiments.

Q1: Which ionization technique, ESI or APCI, is more suitable for this compound?

A1: Atmospheric Pressure Chemical Ionization (APCI) is generally the preferred technique for 2-(Methoxymethoxy)-1,3-dimethylbenzene.[1][2][3][4][5]

• Expertise & Causality: APCI is designed for analytes that are thermally stable and have low to medium polarity, which perfectly describes this aromatic ether.[2][3] The ionization process in APCI occurs in the gas phase, initiated by a corona discharge, which is highly effective for nonpolar molecules that lack easily ionizable acidic or basic sites.[1][2] Electrospray Ionization (ESI), conversely, requires the analyte to be polar and capable of forming ions in the liquid phase, making it less suitable for this compound.[6]

Q2: What are the expected precursor ions in positive and negative ion modes?

A2: In positive ion mode, which is recommended for this compound, you should primarily look for the protonated molecule, [M+H]⁺. While APCI can sometimes generate radical cations (M⁺•), the protonated form is often more stable and abundant, especially when using protic solvents.

Compound	Formula	Monoisotopic Mass	Expected [M+H]⁺ (m/z)
Unlabeled Analyte	C₁₀H₁₄O₂	166.0994	167.1067
Labeled IS	¹³C₈¹²C₂H₁₁D₃O₂	177.1398	178.1471

Negative ion mode is not recommended as the molecule lacks acidic protons and is unlikely to form stable negative ions.

Q3: What are the expected fragmentation patterns for this molecule?

A3: Methoxymethyl (MOM) ethers have characteristic fragmentation patterns.[7] The most common and diagnostic fragmentations involve the cleavage of the ether linkages.

• Loss of the Methoxymethyl Radical: The most significant fragmentation is often the cleavage of the C-O bond, leading to the loss of the methoxymethyl radical (•CH₂OCH₃), a neutral loss of 45 Da.

• Formation of the Methoxymethyl Cation: A prominent peak at m/z 45 corresponding to the [CH₂=O⁺CH₃] cation is highly characteristic of MOM-protected compounds and is often the base peak.[7]

• Loss of a Methoxy Radical: A less common fragmentation is the loss of a methoxy radical (•OCH₃), a neutral loss of 31 Da.[7]

For the labeled internal standard, these losses will originate from the heavier precursor, and the resulting fragments will retain the stable isotopes located on the benzene ring.

Q4: I'm seeing a strong signal for my analyte but very low or no signal for my labeled internal standard. What could be the cause?

A4: This is a common issue when working with new SIL standards.[8]

• Potential Cause 1: Concentration Mismatch: The most likely cause is an error in the relative concentrations of your analyte and the SIL-IS in the sample. The SIL-IS should be present at a concentration similar to the expected midpoint of your analyte's calibration curve.

• Troubleshooting Step: Prepare a sample containing only the SIL-IS at its target concentration and infuse it directly into the mass spectrometer. This will confirm its presence and allow you to optimize instrument parameters specifically for the labeled compound.

• Potential Cause 2: Isotopic Purity: While rare for commercially available standards, insufficient isotopic enrichment could lead to a lower-than-expected signal at the target m/z.

• Troubleshooting Step: When infusing the pure SIL-IS, check for any signal at the m/z of the unlabeled analyte. A significant signal there could indicate isotopic impurity or in-source hydrogen/deuterium exchange, although the latter is unlikely for this compound.

Systematic Optimization Workflow

Developing a robust method requires a systematic approach rather than random parameter adjustments. The following workflow is designed to efficiently determine the optimal source and compound parameters.

Experimental Protocol: Direct Infusion Analysis

• Prepare Standards: Create a ~1 µg/mL solution of the unlabeled analyte and a separate ~1 µg/mL solution of the labeled internal standard in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• System Setup: Connect a syringe pump directly to the mass spectrometer's ion source via a T-fitting, allowing for the introduction of both the standard and the mobile phase. Set the LC flow to a typical rate for your column (e.g., 0.4 mL/min) with a representative mobile phase composition.

• Infuse Analyte: Begin by infusing the unlabeled analyte solution at a low flow rate (e.g., 10 µL/min).

• Parameter Optimization:

  • Ionization Mode: Confirm that APCI positive ion mode provides the best signal.

  • Source Parameters: Sequentially adjust the APCI source parameters to maximize the signal for the [M+H]⁺ ion (m/z 167.1). Key parameters include:

    • Corona Discharge Current: Typically optimized between 2-5 µA.

    • Vaporizer Temperature: Adjust to ensure efficient desolvation without thermal degradation (start around 350-450 °C).[2]

    • Nebulizer Gas Flow: Optimize to create a fine, stable aerosol.

  • Compound Parameters (MS/MS): If using a tandem mass spectrometer, perform a product ion scan on the precursor m/z 167.1. Identify the most intense and stable fragment ions. Then, perform a precursor ion scan for each major fragment to confirm the fragmentation pathway. Finally, optimize the collision energy (CE) for each selected transition to maximize the product ion signal.

• Infuse Labeled IS: Repeat step 4 using the labeled internal standard solution (infusing at m/z 178.1) to confirm that the optimal source parameters are similar. Minor adjustments to CE may be needed, but source parameters should ideally remain the same for both compounds.

Optimization Workflow Diagram

The following diagram illustrates a logical flow for optimizing your mass spectrometry method.

Caption: A systematic workflow for the optimization of MS parameters.

Troubleshooting Guide

Even with a well-designed workflow, challenges can arise. This guide addresses specific issues in a question-and-answer format.

Problem	Potential Causes	Step-by-Step Solutions
Poor or No Signal [9][10]	1. Incorrect instrument parameters. 2. Clog in the sample path or sprayer. 3. Sample concentration too low. 4. Gas supply issue (e.g., empty nitrogen tank).	1. Verify Method: Double-check that the correct ionization mode (APCI), polarity (+), and m/z ranges are selected. 2. Check for Clogs: Observe the spray; if it's inconsistent or absent, follow the manufacturer's guide to clean the corona needle and sample capillary.[11] 3. Confirm Concentration: Prepare a fresh, higher concentration standard (e.g., 10 µg/mL) and re-infuse. 4. Check Supplies: Ensure all gas and solvent lines are properly connected and supplied.
High Background Noise [10][12]	1. Contaminated mobile phase or solvent. 2. Leaks in the LC or MS system. 3. Dirty ion source.	1. Solvent Check: Prepare fresh mobile phase using high-purity, LC-MS grade solvents and additives. 2. Leak Check: Perform a system leak check, paying close attention to fittings and seals.[9] 3. Source Cleaning: Follow the instrument manufacturer's protocol for cleaning the ion source components.
In-Source Fragmentation [13]	1. Source temperature is too high. 2. Cone/Declustering potential is too high.	1. Reduce Temperature: Systematically lower the vaporizer temperature in 25 °C increments and monitor the ratio of the precursor ion to the fragment ions. 2. Reduce Voltage: Lower the cone voltage (or equivalent parameter) to use less energy in the ion transfer region, which will preserve the precursor ion.
Mass Inaccuracy [10][11]	1. Instrument calibration has drifted. 2. Insufficient mass resolution.	1. Recalibrate: Perform a mass calibration of the instrument according to the manufacturer's guidelines using the recommended calibration solution.[10] 2. Resolution Check: Ensure the instrument resolution is set appropriately for the analysis. For quantitative analysis, unit resolution is often sufficient, but for identification, higher resolution may be needed.

Troubleshooting Logic Diagram

This diagram provides a decision tree for diagnosing common mass spectrometry issues.

Caption: A decision tree for troubleshooting common MS experimental issues.

References

• National MagLab. (2025, August 25). Atmospheric Pressure Chemical Ionization (APCI). Retrieved from [Link]

• Wikipedia. (n.d.). Atmospheric-pressure chemical ionization. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C2H6O CH3OCH3 mass spectrum of methoxymethane. Retrieved from [Link]

• LabX. (n.d.). Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry. Retrieved from [Link]

• MetwareBio. (n.d.). Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications. Retrieved from [Link]

• Chemistry For Everyone. (2025, August 4). What Is Atmospheric Pressure Chemical Ionization (APCI) In LC-MS? [Video]. YouTube. Retrieved from [Link]

• Scribd. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

• GenTech Scientific. (2021, January 4). A Guide To Troubleshooting Mass Spectrometry. Retrieved from [Link]

• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. Retrieved from [Link]

• Alliance Bioversity International - CIAT. (2025). Mass Spectrometer (MS) troubleshooting guide. Retrieved from [Link]

• ResearchGate. (n.d.). How to optimize ESI source parameters for better sensitivity in LC-MS analysis. Retrieved from [Link]

• ResearchGate. (2025, September 4). Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. Retrieved from [Link]

• ResearchGate. (n.d.). (A) EI‐MS of compound 2 (GC–MS system 1), (B) fragmentation mechanism.... Retrieved from [Link]

• Restek. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• PubMed. (n.d.). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives.... Retrieved from [Link]

• Shimadzu. (n.d.). LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.13 - Fragmentation of Ethers. Retrieved from [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. Retrieved from [Link]

• YouTube. (2023, January 25). Mass Spectrometry Part 4-Fragmentation in Ethers. Retrieved from [Link]

• LCGC International. (2019, October 1). Design of Experiment Strategy for an Electrospray Ionization Optimization.... Retrieved from [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from [Link]

• LCGC International. (n.d.). Tips for Optimizing Key Parameters in LC–MS. Retrieved from [Link]

• YouTube. (2025, July 3). Mass Spec Mech Ethers Heterolytic Cleavage Source. Retrieved from [Link]

• Studylib. (n.d.). Mass Spectrometry Fragmentation: Ethers, Amines, More. Retrieved from [Link]

• ResearchGate. (n.d.). Troubleshooting for Possible Issues | Download Table. Retrieved from [Link]

Sources

• 1. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 2. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 3. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 4. Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications - MetwareBio [metwarebio.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
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• 13. benchchem.com [benchchem.com]

Technical Support Center: 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 Degradation Products

Welcome to the technical support center for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the degradation of this isotopically labeled compound. As a Senior Application Scientist, my goal is to blend technical precision with practical, field-tested insights to support your experimental success.

This resource is structured to anticipate and address the specific challenges you may encounter during the synthesis, handling, analysis, and stability testing of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 and its potential degradation products.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What is 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 and what are its primary applications?

  • What are the expected degradation pathways for this compound?

  • How does the isotopic labeling (¹³C₈, D₃) affect the stability and degradation of the molecule?

  • What are the optimal storage conditions to minimize degradation?

• Troubleshooting Analytical Issues

  • High-Performance Liquid Chromatography (HPLC)

    • My HPLC analysis shows unexpected peaks. How can I determine if they are degradation products?

    • I'm observing peak tailing with my parent compound and/or degradation products. What are the likely causes and solutions?

  • Gas Chromatography-Mass Spectrometry (GC-MS)

    • I suspect thermal degradation of my compound in the GC inlet. How can I confirm and mitigate this?

    • My mass spectra are complex and difficult to interpret. What are some common issues?

  • Nuclear Magnetic Resonance (NMR) Spectroscopy

    • How can I use NMR to identify and quantify degradation products? .

• Experimental Protocols

  • Protocol 1: Forced Degradation Study - Acid Hydrolysis

  • Protocol 2: HPLC Method for Separation of Parent Compound and Primary Degradant

• References

Frequently Asked Questions (FAQs)

What is 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 and what are its primary applications?

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a stable isotope-labeled analog of 2-(methoxymethoxy)-1,3-dimethylbenzene. The methoxymethyl (MOM) ether serves as a protecting group for the hydroxyl functionality of 2,6-dimethylphenol.[1][2][3] Its primary application is as an intermediate in the synthesis of 2,6-Dimethylphenol-¹³C₈, which is used as an internal standard in quantitative analytical studies, such as isotope dilution assays.[4][5] The isotopic labeling allows for accurate quantification in complex matrices by mass spectrometry.[4][6]

What are the expected degradation pathways for this compound?

The most probable degradation pathway for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ involves the cleavage of the methoxymethyl (MOM) ether protecting group.[1][2] This is an acetal functionality, which is known to be labile under acidic conditions.[1][2] The degradation will yield the corresponding phenol, 2,6-dimethylphenol-¹³C₈, and byproducts such as formaldehyde and methanol.

• Primary Degradation Pathway: Acid-Catalyzed Hydrolysis

  Caption: Acid-catalyzed hydrolysis of the MOM ether.

How does the isotopic labeling (¹³C₈, D₃) affect the stability and degradation of the molecule?

The isotopic labeling in 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is generally expected to have a minimal impact on its chemical stability and degradation pathways compared to the unlabeled analog.

• ¹³C₈ Labeling : The carbon-13 isotopes in the benzene ring and methyl groups are stable and do not chemically alter the reactivity of the molecule.[7] They serve as a mass tag for detection by mass spectrometry.[7]

• D₃ Labeling : The three deuterium atoms on the methoxy part of the MOM group are also stable, as they are not on exchangeable positions (like -OH or -NH).[6][8] While there can be minor kinetic isotope effects, the fundamental degradation mechanism (acid-catalyzed hydrolysis) remains the same. The primary difference will be the mass of the resulting methanol byproduct (Methanol-D₃).

It is important to note that deuterated standards can sometimes exhibit slight differences in chromatographic retention times compared to their non-deuterated counterparts.[7]

What are the optimal storage conditions to minimize degradation?

To ensure the long-term stability of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, it is crucial to minimize its exposure to conditions that promote hydrolysis of the MOM ether.

Parameter	Recommendation	Rationale
Temperature	Store at 2-8 °C. For long-term storage, consider -20 °C.	Reduces the rate of potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes exposure to atmospheric moisture and acidic gases (like CO₂).
Solvent	If in solution, use a dry, aprotic solvent.	Protic solvents (like methanol or water) can participate in hydrolysis, especially in the presence of trace acids.
pH	Avoid acidic conditions.	The MOM ether is sensitive to acid-catalyzed cleavage.[1]

Troubleshooting Analytical Issues

High-Performance Liquid Chromatography (HPLC)

My HPLC analysis shows unexpected peaks. How can I determine if they are degradation products?

The appearance of new peaks in your chromatogram can be due to several factors, including degradation, impurities from the synthesis, or system contaminants. A systematic approach is necessary to identify the source.

Troubleshooting Workflow:

Caption: Workflow for identifying unknown HPLC peaks.

I'm observing peak tailing with my parent compound and/or degradation products. What are the likely causes and solutions?

Peak tailing is a common issue in HPLC, especially with aromatic compounds, and can compromise resolution and quantitation.[9][10]

Cause	Explanation	Troubleshooting Steps
Secondary Silanol Interactions	The phenolic degradation product (2,6-dimethylphenol-¹³C₈) can interact with free silanol groups on the silica-based stationary phase, causing peak tailing.[9]	- Use a modern, end-capped column: These columns have fewer accessible silanol groups.- Lower the mobile phase pH: At a pH below 3, most silanol groups are protonated, reducing unwanted interactions.[11]- Add a mobile phase modifier: A small amount of a competitive base, like triethylamine (TEA), can mask the silanol groups.[9]
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak distortion.[11]	- Reduce injection volume: Inject a smaller volume of the sample.- Dilute the sample: Prepare and inject a more dilute sample.[9]
Extra-Column Volume	Excessive tubing length or internal diameter between the injector, column, and detector can cause peak broadening and tailing.[9]	- Use shorter, narrower ID tubing: Minimize the flow path between components.
Column Contamination/Age	A buildup of strongly retained compounds or degradation of the stationary phase can lead to poor peak shape.	- Flush the column: Use a strong solvent to wash the column.- Replace the column: If flushing does not resolve the issue, the column may be at the end of its life.

Gas Chromatography-Mass Spectrometry (GC-MS)

I suspect thermal degradation of my compound in the GC inlet. How can I confirm and mitigate this?

GC-MS analysis involves vaporizing the sample at high temperatures, which can cause thermally labile compounds to degrade.[12][13] The MOM ether in your compound is susceptible to thermal degradation.

Confirmation of Thermal Degradation:

• Vary Inlet Temperature: Analyze the sample at a range of inlet temperatures (e.g., 250 °C, 200 °C, 150 °C). If the ratio of the parent compound to the suspected degradation product (2,6-dimethylphenol-¹³C₈) changes significantly with temperature, thermal degradation is likely occurring.[12]

• Use a Different Injection Technique: If available, try a cool on-column or programmable temperature vaporization (PTV) inlet, which introduces the sample at a lower initial temperature.

Mitigation Strategies:

• Lower Inlet Temperature: Use the lowest possible inlet temperature that still allows for efficient vaporization and transfer of the analyte to the column.

• Use a Deactivated Inlet Liner: An inert liner will minimize active sites that can catalyze degradation.

• Derivatization: While it adds a step, derivatizing the phenolic degradation product could make it more thermally stable. However, this may complicate the analysis.

My mass spectra are complex and difficult to interpret. What are some common issues?

• Isotopic Complexity: The presence of both ¹³C and D isotopes will result in a more complex isotopic pattern than for an unlabeled compound. Ensure your mass spectrometry software is capable of correctly calculating and interpreting these patterns.

• Co-elution: If degradation products or impurities are not fully separated chromatographically, the resulting mass spectrum will be a composite of multiple compounds.[14] Improve chromatographic resolution by optimizing the temperature program or using a different GC column.

• In-source Fragmentation: The parent molecule may fragment in the ion source of the mass spectrometer. The primary degradation product, 2,6-dimethylphenol-¹³C₈, will likely be more stable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

How can I use NMR to identify and quantify degradation products?

NMR spectroscopy is a powerful tool for structural elucidation and quantification of components in a mixture without the need for reference standards of the impurities.[15][16]

Identification:

• ¹H NMR: The degradation of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ to 2,6-dimethylphenol-¹³C₈ will result in characteristic changes in the ¹H NMR spectrum:

  • Disappearance of MOM signals: The singlet at ~4.6 ppm (O-CH₂-O) and the singlet from the methoxy group will decrease in intensity.[17]

  • Appearance of a phenolic -OH signal: A new, broad singlet will appear, the chemical shift of which is concentration and solvent-dependent.

• ¹³C NMR: The carbon signals associated with the MOM group will disappear, and the chemical shifts of the aromatic carbons in the phenol will be different from those in the parent ether.

Quantification (qNMR):

Quantitative NMR (qNMR) can be used to determine the relative amounts of the parent compound and its degradation product in a sample.[18]

• Select appropriate signals: Choose well-resolved signals for both the parent compound (e.g., the O-CH₂-O protons) and the degradation product (e.g., the aromatic protons of the phenol).

• Integrate the signals: Carefully integrate the selected peaks.

• Calculate the molar ratio: The ratio of the integrals, normalized for the number of protons each signal represents, will give the molar ratio of the two compounds in the mixture.

Experimental Protocols

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol is designed to intentionally degrade the compound to confirm the identity of the primary degradation product.[19][20][21]

Objective: To generate the 2,6-dimethylphenol-¹³C₈ degradation product for analytical confirmation.

Materials:

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

• Methanol (HPLC grade)

• Deionized water

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• HPLC vials

Procedure:

• Prepare a stock solution of the parent compound in methanol at a concentration of approximately 1 mg/mL.

• In an HPLC vial, add 500 µL of the stock solution.

• Add 500 µL of 0.1 M HCl.

• Cap the vial and vortex briefly.

• Allow the reaction to proceed at room temperature for 1-2 hours. Monitor the reaction periodically by HPLC to observe the formation of the degradation product and the disappearance of the parent peak.

• Once sufficient degradation has occurred (e.g., 10-20% conversion), neutralize the reaction by adding an equimolar amount of 0.1 M NaOH.[22]

• Analyze the resulting solution by HPLC and LC-MS to confirm the identity of the degradation product.

Protocol 2: HPLC Method for Separation of Parent Compound and Primary Degradant

Objective: To achieve baseline separation between 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ and its primary degradation product, 2,6-dimethylphenol-¹³C₈.

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	40% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Detection	UV at 270 nm, or Mass Spectrometer

Expected Elution Order: The more polar degradation product, 2,6-dimethylphenol-¹³C₈, will elute earlier than the less polar parent compound.

References

• Forced Degradation Studies: Regulatory Considerations and Implement
• S. V. Bhat, B. R. Babu, & S. V. Kumar. (2003). Highly Efficient and Convenient Deprotection of Methoxymethyl Ethers and Esters Using Bismuth Triflate in an Aqueous Medium. Organic Letters, 5(12), 2003-2005.
• Forced Degradation Studies for Drug Substances & Drug Products- Scientific Consider
• Alsante, K. M., Ando, A., Brown, R., Ensing, J., Hata, T., Highuchi, T., & Kiff, R. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 819-835.
• A Review: Stability Indicating Forced Degradation Studies. (2018). Research Journal of Pharmacy and Technology, 11(9), 4153.
• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
• Technical Support Center: Troubleshooting HPLC Peak Tailing for Arom
• Maggio, R. M., Calvo, N. L., Vignaduzzo, S. E., & Kaufman, T. S. (2014). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Journal of Pharmaceutical and Biomedical Analysis, 101, 102-122.
• Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. (2015).
• Maggio, R. M., Calvo, N. L., Vignaduzzo, S. E., & Kaufman, T. S. (2014). Pharmaceutical impurities and degradation products: uses and applications of NMR techniques. Journal of Pharmaceutical and Biomedical Analysis, 101, 102–122.
• METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. (n.d.). AdiChemistry.
• Koshikari, Y., Sakakura, A., & Ishihara, K. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. ACS Omega, 4(5), 9576-9581.
• Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements. (n.d.).
• MOM Protecting Group: MOM Protection & Deprotection Mechanism –. (n.d.). Total Synthesis.
• Study Finds Flaw in GC-MS Analysis of Small Molecules. (2015). Xtalks.
• Methoxymethyl ether. (n.d.). In Wikipedia.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025). PharmaCores.
• Which internal standard? Deuterated or C13 enriched? (2013).
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• GC Troubleshooting: 7+ Common Problems and Their Solution. (2025). PharmaGuru.
• HPLC Troubleshooting Guide. (n.d.).
• Koshikari, Y., Sakakura, A., & Ishihara, K. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. ACS Omega, 4(5), 9576–9581.
• (iii)
• HPLC Troubleshooting Guide. (n.d.). SCION Instruments.
• Isotope-labeled Flavours & Fragrances. (n.d.).
• 2H 13C Labeled Compounds. (n.d.). Isotope Science / Alfa Chemistry.
• Limitations and disadvantages of GC-MS. (2022). Labio Scientific®.
• Isotopic Labelling Reactions. (n.d.).
• Kura, K., Szałaj, N., Szymański, J., & Albrecht, J. (2019). NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. Journal of Pharmaceutical and Biomedical Analysis, 176, 112810.
• Designing Stable Isotope Labeled Internal Standards. (2022). Acanthus Research.
• NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems. (2024).
• Synthesis and Applications of Isotopically Labelled Compounds 1994 Edited by J. Allen (Synthelabo Recherche), and R. Voges (Sandoz Pharma). John Wiley and Sons, Inc., New York, NY. 1995. xxix + 935 pp. 15 × 22.5 cm. $199.00. ISBN 0-471-95143-9. (n.d.).
• MOM Protecting Group Addition | Organic Chemistry. (2022). YouTube.
• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. (n.d.). CymitQuimica.
• MOM Ethers. (n.d.). Organic Chemistry Portal.
• New study shows GC-MS can alter samples during analysis. (2015). Wiley Analytical Science.
• Isotopic labeling. (n.d.). In Wikipedia.
• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (n.d.). Drawell.
• ISOTEC® Stable Isotopes. (n.d.). Sigma-Aldrich.
• The application of isotopically labeled analogues for the determination of small organic compounds by GC/MS with selected ion monitoring. (n.d.). Analytical Methods (RSC Publishing).
• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,d3 | Stable Isotope. (n.d.). MedChemExpress.
• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, TRC. (n.d.). Fisher Scientific.
• Process for the preparation of 2-chloro-1,3-dimethoxybenzene. (n.d.).
• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. (n.d.). LGC Standards.
• Vitamin D3 | 67-97-0. (n.d.). ChemicalBook.

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handling and preparation of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 solutions

Welcome to the technical support center for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. This guide is designed to assist researchers, scientists, and drug development professionals in the proper handling, preparation, and troubleshooting of solutions involving this stable isotope-labeled internal standard. As Senior Application Scientists, we have compiled this information based on established chemical principles, best practices in mass spectrometry, and available data for structurally related compounds.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 and what is its primary application?

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a high-purity, stable isotope-labeled (SIL) compound.[1][2] The incorporation of eight Carbon-13 (¹³C) atoms and three Deuterium (D) atoms results in a distinct mass shift from its unlabeled counterpart.[1] This property makes it an ideal internal standard (IS) for quantitative analysis using mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) assays.[3][4] When added to a sample at a known concentration, it helps to correct for variability during sample preparation and analysis, thereby improving the accuracy and precision of the results.[3][4]

Q2: What are the recommended solvents for dissolving this compound?

• Methanol

• Acetonitrile

• Dichloromethane

• Ethyl acetate

• Tetrahydrofuran (THF)

The compound is expected to have very low solubility in water. For LC-MS applications, it is advisable to use a solvent that is compatible with the mobile phase of your chromatographic system.

Q3: How should the neat compound and its solutions be stored?

Proper storage is crucial to maintain the integrity of isotopically labeled compounds.[5]

• Neat Compound: The solid compound should be stored in a tightly sealed container in a cool, dry, and dark place. A desiccator at room temperature or a refrigerator is suitable.

• Stock Solutions: For long-term storage, it is recommended to store stock solutions at low temperatures, such as -20°C or -80°C, to minimize solvent evaporation and potential degradation.[5] Aliquoting the stock solution into smaller, single-use vials can help to avoid repeated freeze-thaw cycles.

• Working Solutions: Working solutions that are used more frequently can be stored in a refrigerator at 2-8°C for short periods.

Always protect the compound and its solutions from direct light to prevent potential photodegradation.[5]

Q4: What is the chemical stability of this compound?

The key feature regarding the stability of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is the methoxymethyl (MOM) ether group. MOM ethers are known to be stable under neutral and basic conditions (pH 4-12).[6] However, they are sensitive to acidic conditions and can be cleaved by a range of Lewis and Brønsted acids.[6] Therefore, it is crucial to avoid acidic conditions during solution preparation and storage.

Q5: What are the necessary safety precautions when handling this compound?

A specific Safety Data Sheet (SDS) for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is not publicly available. However, based on the SDS for structurally similar compounds and general laboratory safety guidelines, the following precautions should be taken:

• Handle the compound in a well-ventilated area, preferably in a chemical fume hood.[3]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3]

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• In case of accidental contact, wash the affected area thoroughly with water.

• Do not eat, drink, or smoke in the laboratory.[3]

Always consult your institution's safety protocols and handle all chemicals with care.

Troubleshooting Guide

Problem: The compound is difficult to dissolve in the chosen solvent.

• Cause: The chosen solvent may not be optimal, or the concentration may be too high.

• Solution:

  • Try a different recommended solvent (see FAQ 2).

  • Gently warm the solution in a water bath.

  • Use sonication to aid dissolution.

  • If the issue persists, consider preparing a more dilute stock solution.

Problem: The prepared solution appears cloudy or contains particulates.

• Cause: This could be due to the compound reaching its solubility limit, the presence of impurities, or precipitation upon standing.

• Solution:

  • Ensure that the solvent is of high purity (e.g., HPLC or MS grade).

  • Filter the solution through a 0.22 µm or 0.45 µm syringe filter compatible with the solvent used.

  • If precipitation occurs after storage, gently warm and vortex the solution before use. If the precipitate does not redissolve, it is advisable to prepare a fresh solution.

Problem: Inconsistent or non-reproducible results are observed in the MS analysis.

• Cause: This is a common issue in quantitative analysis and can stem from various sources, including the internal standard solution, sample preparation, or the instrument itself.[4]

• Solution: Follow the logical decision tree below to diagnose the potential source of the problem.

Caption: Troubleshooting inconsistent analytical results.

Experimental Protocols

Preparation of a 1 mg/mL Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3.

Materials:

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 (neat)

• High-purity solvent (e.g., methanol or acetonitrile, LC-MS grade)

• Analytical balance

• Class A volumetric flasks

• Calibrated pipettes

• Vortex mixer

Procedure:

• Allow the vial containing the neat compound to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Accurately weigh a suitable amount of the compound (e.g., 5 mg) using an analytical balance.

• Quantitatively transfer the weighed compound to a Class A volumetric flask of the appropriate size (e.g., a 5 mL flask for 5 mg of compound).

• Add a small amount of the chosen solvent to the flask to dissolve the compound.

• Gently swirl or vortex the flask until the compound is completely dissolved.

• Add more solvent to bring the volume to the calibration mark on the flask.

• Cap the flask and invert it several times to ensure a homogeneous solution.

• Transfer the stock solution to a labeled, amber glass vial for storage.

Workflow for Preparation of Internal Standard Solutions

The following diagram illustrates the general workflow for preparing stock and working internal standard solutions.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. (Methoxymethoxymethyl)benzene | 31600-55-2 [amp.chemicalbook.com]
• 3. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 [lgcstandards.com]
• 4. Benzene, 2-methoxy-1,3-dimethyl- [webbook.nist.gov]
• 5. fishersci.com [fishersci.com]
• 6. chembk.com [chembk.com]

Technical Support Center: Minimizing Matrix Effects with 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in the Analysis of 2,6-Dimethylphenol

Welcome to the technical support center for the effective use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as an internal standard. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions (FAQs) related to the quantification of 2,6-dimethylphenol, particularly in complex matrices. Our focus is on minimizing matrix effects to ensure the accuracy, precision, and reliability of your analytical data.

I. Foundational Knowledge: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the internal standard and its application.

Q1: What is 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ and what is its primary application?

A1: 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is a stable isotope-labeled (SIL) internal standard. It is the derivatized form of 2,6-dimethylphenol (also known as 2,6-xylenol), where the phenolic hydroxyl group has been protected with a methoxymethyl (MOM) ether and the benzene ring and one methyl group are labeled with eight ¹³C atoms and the other methyl group is labeled with three deuterium atoms. Its primary application is in quantitative analysis, particularly using liquid chromatography-mass spectrometry (LC-MS/MS), to accurately measure the concentration of 2,6-dimethylphenol in various samples.

Q2: Why is derivatization of 2,6-dimethylphenol necessary for LC-MS/MS analysis?

A2: While direct analysis of phenols is possible, derivatization is often employed to improve analytical performance for several reasons:

• Enhanced Ionization Efficiency: Phenols can exhibit poor ionization efficiency in electrospray ionization (ESI), which is a common ionization technique in LC-MS. Derivatization can introduce functional groups that are more readily ionized, leading to improved sensitivity.[1][2][3]

• Improved Chromatographic Peak Shape: Derivatization can reduce the polarity of phenols, leading to better retention on reversed-phase columns and more symmetrical peak shapes.

• Increased Specificity: The derivatization process adds a specific mass to the analyte, which can help to shift it to a region of the mass spectrum with less background interference.

Q3: What are matrix effects and why are they a concern in my analysis?

A3: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[4] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly impact the accuracy and reproducibility of your quantitative results.[4] In complex biological or environmental samples, matrix effects are a major challenge.[5]

Q4: How does 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ help in minimizing matrix effects?

A4: As a stable isotope-labeled internal standard, 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is the ideal tool to compensate for matrix effects. Because it is chemically identical to the derivatized analyte, it will co-elute from the LC column and experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, these variations are normalized, leading to more accurate and precise quantification.[6]

II. Experimental Protocols: A Practical Guide

This section provides a detailed, step-by-step methodology for a typical workflow involving the analysis of 2,6-dimethylphenol using 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃.

A. Derivatization of 2,6-Dimethylphenol

The following protocol is based on the principles of methoxymethyl ether formation for protecting phenolic hydroxyl groups.[7][8]

Materials:

• Sample containing 2,6-dimethylphenol

• 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ internal standard solution (in a compatible solvent like acetonitrile)

• Dimethoxymethane

• Anhydrous solvent (e.g., dichloromethane or chloroform)

• Acid catalyst (e.g., p-toluenesulfonic acid or phosphorus pentoxide)

• Molecular sieves (3A or 4A)

• Quenching solution (e.g., saturated sodium bicarbonate solution)

Procedure:

• To your sample extract, add a known amount of the 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ internal standard solution.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the dried residue in the anhydrous solvent.

• Add dimethoxymethane and the acid catalyst. The use of molecular sieves is recommended to remove the methanol byproduct and drive the reaction to completion.[7]

• Incubate the reaction mixture at a controlled temperature (e.g., room temperature or slightly elevated) for a specific duration. The optimal time and temperature should be determined empirically.

• Quench the reaction by adding the quenching solution.

• Vortex and centrifuge the sample.

• Collect the organic layer for LC-MS/MS analysis.

B. Sample Preparation for Different Matrices

The choice of sample preparation is crucial for minimizing matrix effects before they reach the LC-MS system.

Matrix Type	Recommended Technique	Brief Protocol	Key Considerations
Environmental Water	Solid-Phase Extraction (SPE)	1. Acidify the water sample (pH < 4).2. Condition a polymeric or C18 SPE cartridge.3. Load the sample onto the cartridge.4. Wash the cartridge to remove interferences.5. Elute the analyte and internal standard with an organic solvent (e.g., methanol or acetonitrile).6. Proceed with derivatization.[9][10]	The choice of SPE sorbent should be optimized based on the specific characteristics of the water sample.
Biological Fluids (Plasma/Serum)	Protein Precipitation (PPT) followed by Liquid-Liquid Extraction (LLE) or SPE	PPT: 1. Add a 3:1 ratio of cold acetonitrile to the plasma/serum sample.2. Vortex and centrifuge to pellet the precipitated proteins.3. Collect the supernatant.LLE/SPE: Proceed with LLE (e.g., with ethyl acetate or methyl tert-butyl ether) or SPE for further cleanup before derivatization.[6][11]	PPT is a simple but less clean method. For cleaner extracts, LLE or SPE is recommended after PPT.
Soil/Sediment	Pressurized Liquid Extraction (PLE) or Ultrasonic Extraction	1. Mix the sample with a drying agent (e.g., diatomaceous earth).2. Extract with an appropriate solvent system (e.g., acetone/hexane) using PLE or sonication.3. Concentrate the extract.4. Proceed with cleanup (e.g., silica gel chromatography) and derivatization.	The extraction solvent and cleanup procedure will depend on the soil type and potential interferences.

C. LC-MS/MS Analysis

The following are suggested starting conditions for the analysis of derivatized 2,6-dimethylphenol. Optimization will be necessary for your specific instrumentation and application.

Parameter	Suggested Condition
LC Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30-95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)

Hypothetical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Derivatized 2,6-dimethylphenol	167.1	121.1 (loss of CH₃OCH₂)	15
2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ (IS)	178.2	129.1 (loss of CH₃OCH₂)	15

Note: These are hypothetical transitions and will need to be optimized on your mass spectrometer.

III. Troubleshooting Guide

This section provides solutions to common problems encountered during the analysis.

Problem 1: Low or No Signal for Both Analyte and Internal Standard

Potential Cause	Troubleshooting Step
Inefficient Derivatization	- Verify the freshness and purity of derivatization reagents.- Optimize reaction time and temperature.- Ensure the sample extract is completely dry before adding derivatization reagents.
MS Source Contamination	- Clean the ion source, capillary, and cone/skimmer.
Incorrect MS/MS Parameters	- Perform an infusion of the derivatized analyte and internal standard to optimize precursor and product ions, and collision energies.
LC System Issues	- Check for leaks, clogs, or incorrect mobile phase composition.

Problem 2: High Variability in Analyte/Internal Standard Ratio

Potential Cause	Troubleshooting Step
Inconsistent Derivatization	- Ensure precise and consistent addition of derivatization reagents to all samples.- Maintain consistent reaction times and temperatures.
Matrix Effects Affecting Analyte and IS Differently	- While unlikely with a SIL-IS, extreme matrix effects can sometimes cause differential behavior. Improve sample cleanup to reduce the matrix load.
Internal Standard Addition Error	- Verify the concentration of the internal standard stock solution.- Ensure accurate and precise pipetting of the internal standard into each sample.

Problem 3: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Step
Column Overload	- Dilute the sample and reinject.
Secondary Interactions on the Column	- Ensure the mobile phase pH is appropriate for the derivatized analyte.- Try a different column chemistry.
Extra-Column Volume	- Minimize the length and diameter of tubing between the injector, column, and MS source.

IV. Visualizing the Workflow and Concepts

Workflow for 2,6-Dimethylphenol Analysis

Caption: A generalized workflow for the quantitative analysis of 2,6-dimethylphenol.

Mechanism of Matrix Effect Compensation

Caption: How a SIL-IS compensates for ion suppression in the mass spectrometer.

V. References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Available from: [Link]

• 2,6-Dimethylphenol | C8H10O | CID 11335. PubChem. Available from: [Link]

• Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. PubMed Central. Available from: [Link]

• Method 604: Phenols. US EPA. Available from: [Link]

• LC-MS/MS method for the determination of a semi-synthetic phenolic antioxidant 2,6-diisobornyl-4-methylphenol in rats after different administration routes. PubMed. Available from: [Link]

• Laboratories for the analysis of volatile phenols in wine samples. Analytice. Available from: [Link]

• Phenol, 2,6-dimethyl-. NIST WebBook. Available from: [Link]

• Phenols Analysis in Environmental Samples | Request PDF. ResearchGate. Available from: [Link]

• Phenol, 2,6-dimethyl-. NIST WebBook. Available from: [Link]

• Analysis of Free Volatile Phenols in Smoke-Impacted Wines by SPME | Agilent. Available from: [Link]

• Process for methoxymethylation of phenolic hydroxyl groups. Google Patents. Available from:

• Preparation of substituted aryl methoxymethyl ethers from phenols by anodic oxidation of the corresponding aryloxy acetic acids. ResearchGate. Available from: [Link]

• An analysis of residue alkylphenols and bisphenol A using liquid chromatography-tandem mass spectrometry. MendelNet. Available from: [Link]

• DETERMINATION OF PHENOLS IN WATER BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY WITH A UV-DETECTOR. Theseus. Available from: [Link]

• Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. Agilent. Available from: [Link]

• Synthesis, characterization and gas chromatographic determination of 4-(2-methoxy ethyl) phenol, an intermediate of metoprolol. ResearchGate. Available from: [Link]

• Process for the purification of 2, 6-dimethylphenol. Google Patents. Available from:

• Enhancing the Detection and Identification Sensitivity of Organophosphorus Pesticide-Related Phenols via Derivatization and LC-ESI-MS/MS: A Straightforward Approach to Identify the Specific Pesticide Involved in Exposure. MDPI. Available from: [Link]

• Overcoming analytical challenges with chemical derivatization in LC-MS/MS. Syngene International Ltd. Available from: [Link]

• Chemical derivatization as a tool for optimizing MS response in sensitive LC-MS/MS bioanalysis and its role in pharmacokinetic studies. Semantic Scholar. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. cdn.syngeneintl.com [cdn.syngeneintl.com]
• 3. Chemical derivatization as a tool for optimizing MS response in sensitive LC-MS/MS bioanalysis and its role in pharmacokinetic studies. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. US3987105A - Process for methoxymethylation of phenolic hydroxyl groups - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. theseus.fi [theseus.fi]
• 10. agilent.com [agilent.com]
• 11. LC-MS/MS method for the determination of a semi-synthetic phenolic antioxidant 2,6-diisobornyl-4-methylphenol in rats after different administration routes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Experiments with 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to ensure the success of your experiments.

Introduction

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a stable isotope-labeled internal standard. It is primarily used as an intermediate in the synthesis of 2,6-Dimethylphenol-13C8, a labeled version of the antioxidant precursor 2,6-dimethylphenol.[1] The precise labeling with eight ¹³C and three deuterium atoms allows for accurate quantification in mass spectrometry-based analyses by providing a distinct mass shift from the unlabeled analogue.[2][3]

This guide is structured to address common challenges you may encounter, from initial handling and storage to complex data interpretation in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: How should I properly store 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3?

A: Proper storage is critical to maintain the isotopic and chemical purity of the compound. While stable isotopes are not radioactive, improper storage can still lead to degradation.[4]

• Temperature: For long-term storage, it is recommended to store the compound at -80°C.[4]

• Atmosphere: Store under an inert atmosphere, such as nitrogen (N₂) or argon (Ar), to prevent oxidation and degradation from atmospheric moisture.[4]

• Light: Protect the compound from light to prevent photochemical degradation.[4]

• Form: If stored as a solid, a crystalline form is preferable to an amorphous form as it is generally more stable.[4]

Q2: What are the primary applications of this isotopically labeled compound?

A: The primary application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is as an intermediate in the synthesis of 2,6-Dimethylphenol-13C8.[1] This labeled phenol is then used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), for the analysis of 2,6-dimethylphenol and related xylenol compounds. These compounds are relevant in the synthesis of antioxidants and polyphenylene ether polymers.[1]

Q3: Is this compound radioactive? What safety precautions are necessary?

A: No, this compound is labeled with stable isotopes (¹³C and ²H/D), which are not radioactive.[4] Therefore, no special precautions for handling radioactive materials are required.[4] However, standard laboratory safety practices for handling chemicals should always be followed.

Troubleshooting Guide: Mass Spectrometry Experiments

Mass spectrometry is a primary technique for utilizing isotopically labeled internal standards.[2] Below are common issues and their solutions.

Issue 1: Inconsistent or Variable Internal Standard (IS) Response

Q: My internal standard signal is highly variable between injections, even in my calibration standards. What could be the cause?

A: High variability in the internal standard response can undermine the accuracy and precision of your quantitative analysis.[5][6] This issue often points to problems in sample preparation or the analytical instrumentation.

Potential Causes and Solutions:

• Inconsistent Pipetting: Inaccurate or inconsistent addition of the internal standard to samples and standards is a common source of error.

  • Solution: Calibrate your pipettes regularly. Use a consistent pipetting technique for all samples. It is often best to add the internal standard at an early stage of sample preparation to account for variability in subsequent steps.[7]

• Sample Matrix Effects: The composition of your sample matrix can enhance or suppress the ionization of the internal standard, leading to variability.

  • Solution: Ensure your sample cleanup procedure is robust and effectively removes interfering matrix components. Perform a matrix effect study by comparing the IS response in a clean solvent versus the sample matrix.

• Instrument Instability: Fluctuations in the mass spectrometer's performance, such as an unstable electrospray, can cause signal variability.

  • Solution: Check the stability of the spray needle and ensure a consistent flow from the LC pump. Monitor the system pressure for any unusual fluctuations.[8]

Issue 2: Poor Peak Shape or Splitting of the Internal Standard Peak

Q: The chromatographic peak for my internal standard is broad, tailing, or split. How can I resolve this?

A: Poor peak shape can affect the accuracy of peak integration and, consequently, the quantitative results.

Potential Causes and Solutions:

• Column Overload: Injecting too high a concentration of the internal standard can lead to peak fronting or splitting.[8]

  • Solution: Reduce the concentration of the internal standard in your spiking solution. The ideal concentration should be similar to that of the analyte in the middle of your calibration range.[7]

• Column Degradation: A fouled or degraded analytical column can result in poor peak shapes.

  • Solution: First, try flushing the column with a strong solvent. If this does not resolve the issue, the column may need to be replaced.[8]

• Inappropriate Mobile Phase: The composition of the mobile phase may not be optimal for the analyte.

  • Solution: Ensure the internal standard is fully soluble in the mobile phase. A mismatch between the injection solvent and the initial mobile phase can also cause peak distortion.

Issue 3: Cross-Contamination or "Ghost" Peaks of the Internal Standard

Q: I am observing a peak for the internal standard in my blank injections. What is the source of this carryover?

A: Carryover of the internal standard can lead to inaccurate quantification, especially at the lower end of the calibration curve.

Potential Causes and Solutions:

• Injector Contamination: The autosampler needle and injection port can be sources of carryover.

  • Solution: Implement a rigorous needle wash protocol between injections, using a strong solvent that effectively dissolves the internal standard.

• Contaminated Solvents or Vials: The mobile phase or sample vials may be contaminated.

  • Solution: Use fresh, high-purity solvents for your mobile phase and sample preparation. Ensure that sample vials are clean and used only once.

Experimental Workflow: Quantitative Analysis using an Internal Standard

Below is a generalized workflow for using 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 as a precursor to an internal standard in a quantitative LC-MS experiment.

Caption: A decision tree for troubleshooting common NMR spectral issues.

References

• Moravek. (n.d.). How To Properly Store Your Radiolabeled Compounds. Retrieved from [Link]

• Moravek, Inc. (n.d.). How To Store And Dispose Of Radiolabeled Compounds. Retrieved from [Link]

• Wikipedia. (2023). Isotopic labeling. Retrieved from [Link]

• National Institutes of Health. (2023). Managing Storage of Radiolabeled Compounds. ORS News2Use. Retrieved from [Link]

• Study Mind. (n.d.). Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). Retrieved from [Link]

• ResearchGate. (2021). How to solve an internal standard problem? Retrieved from [Link]

• ACS Measurement Science Au. (2022). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. Retrieved from [Link]

• National Institutes of Health. (2018). Quality control of imbalanced mass spectra from isotopic labeling experiments. PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 14.17: The Use of Deuterium in ngcontent-ng-c1205671314="" _nghost-ng-c2690653763="" class="inline ng-star-inserted">

  NMR Spectroscopy. Retrieved from [Link]

• National Institutes of Health. (2015). Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies. PMC. Retrieved from [Link]

• Wikipedia. (2023). Deuterium NMR. Retrieved from [Link]

• LCGC International. (2015). Internal Standard Calibration Problems. Retrieved from [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

• YouTube. (2024). 10 Minutes to IMPROVE ANALYTICAL ACCURACY (Here's How). Retrieved from [Link]

Sources

• 1. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 [cymitquimica.com]
• 2. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. moravek.com [moravek.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Scientist's Guide to Internal Standard Selection: A Comparative Analysis Featuring 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

Welcome to a detailed guide for researchers, scientists, and drug development professionals on a critical, yet often nuanced, aspect of quantitative analysis: the selection of an internal standard (IS). In the world of mass spectrometry, where accuracy and precision are paramount, the choice of an IS can be the determining factor between a robust, reliable assay and one plagued by variability and questionable results.

This guide will move beyond simplistic definitions, delving into the core principles that govern analytical integrity. We will explore the hierarchy of internal standards, dissect the critical differences between deuterium and carbon-13 labeling, and culminate in a case study of a uniquely robust standard: 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃. Our objective is to provide you with not just a set of rules, but a foundational understanding that empowers you to make expert decisions in your own analytical work.

Chapter 1: The Foundational Role of Internal Standards in Quantitative Mass Spectrometry

The fundamental goal of quantitative mass spectrometry is to determine the precise amount of a target analyte in a complex sample. However, the journey from sample collection to final result is fraught with potential sources of error. Variability can be introduced at every stage, from minor inconsistencies in sample preparation and extraction to fluctuations in instrument performance.[1]

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control sample at the beginning of the analytical process.[1] It acts as a chemical and analytical mimic for the analyte of interest. By measuring the ratio of the analyte's signal to the IS's signal, we can normalize for these variations.[1] This ratiometric approach is the bedrock of accurate quantitation, as it corrects for:

• Sample Preparation Variability: Losses during extraction, evaporation, or derivatization steps.

• Matrix Effects: Signal suppression or enhancement caused by co-eluting compounds from the sample matrix (e.g., plasma, urine, soil).

• Instrumental Drift: Minor fluctuations in injection volume or mass spectrometer sensitivity over an analytical run.

The diagram below illustrates how an internal standard provides a corrective measure throughout the analytical workflow.

Caption: Workflow demonstrating how an IS corrects for variability.

Chapter 2: The Gold Standard: Stable Isotope Labeled (SIL) Internal Standards

The ideal internal standard behaves identically to the analyte in every conceivable way—except for its mass, which allows the mass spectrometer to differentiate it.[1] This ideal is most closely achieved by using a Stable Isotope Labeled (SIL) version of the analyte. In a SIL-IS, one or more atoms in the molecule are replaced with their heavier, non-radioactive isotopes, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[2]

While structural analogues (compounds that are chemically similar but not identical) are sometimes used due to cost or availability, they are an inherent compromise.[3][4] Their differences in chemical structure can lead to different extraction efficiencies, chromatographic retention times, and ionization efficiencies, thereby failing to perfectly correct for variability.[3]

Feature	Stable Isotope Labeled (SIL) IS	Structural Analogue IS
Chemical Identity	Chemically identical to the analyte	Chemically similar, but not identical
Chromatography	Co-elutes with the analyte (ideal)	Elutes at a different retention time
Extraction Recovery	Identical to the analyte	May differ from the analyte
Ionization Efficiency	Identical to the analyte	May differ, especially with matrix effects
Correction Accuracy	High (Gold Standard)	Moderate to Low (Compromise)
Cost	Generally higher	Generally lower

Chapter 3: A Deeper Dive: ¹³C vs. Deuterium Labeling - The Critical Choice

Among SIL internal standards, a further hierarchy exists. While both ¹³C and deuterium (D) labeling are common, ¹³C-labeled standards are considered scientifically superior for high-stakes quantitative bioanalysis.[5][6][7] The reasons are rooted in subtle but critical physicochemical phenomena.

The Isotope Effect and Chromatographic Integrity

The most significant drawback of deuterium labeling is the "chromatographic isotope effect." The bond energy of a carbon-deuterium (C-D) bond is slightly stronger than a carbon-hydrogen (C-H) bond. This can lead to minor changes in the molecule's polarity and lipophilicity. In reversed-phase liquid chromatography (LC), this often results in the deuterated standard eluting slightly earlier than the native analyte.[7]

Why is this a problem? If the IS and the analyte do not perfectly co-elute, they can experience different degrees of matrix-induced ion suppression or enhancement as they enter the mass spectrometer's ion source. This differential effect undermines the very purpose of the IS, leading to inaccurate and imprecise results. ¹³C-labeled standards, by contrast, have the same electronic structure and polarity as the native analyte and exhibit no such chromatographic shift, ensuring they are exposed to the exact same matrix effects.[5][6]

Label Stability and Risk of Exchange

Another critical consideration is the stability of the isotopic label. ¹³C atoms are incorporated into the carbon backbone of the molecule and are completely stable; there is no risk of them being lost or exchanged.[5][6][8]

Deuterium atoms, however, can be prone to exchange with hydrogen atoms from the solvent (e.g., water, methanol) if they are placed on or near heteroatoms with exchangeable protons (-OH, -NH₂, -COOH).[7][8] Even when placed in supposedly stable positions, the potential for back-exchange under certain pH, temperature, or matrix conditions must be rigorously validated, adding time and complexity to method development.[8][9]

Parameter	¹³C-Labeled IS	Deuterated (D-Labeled) IS
Chromatographic Shift	None. Perfect co-elution with analyte.[6]	Possible. May elute at a different time.[7]
Matrix Effect Correction	Optimal. Experiences identical matrix effects.	Potentially Compromised. Differential effects can lead to error.
Label Stability	Absolute. No risk of exchange.[8]	Conditional. Risk of H/D exchange if label is in a labile position.[7]
Method Development	More straightforward; stability is assumed.	Requires validation of label stability and chromatographic behavior.[8]
Cost & Availability	Often higher due to more complex synthesis.[6][9]	Often lower and more readily available.
Overall Reliability	Superior. The preferred choice for robust assays.[5]	Adequate to Good. Requires careful validation and characterization.

Chapter 4: Case Study: 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ - The Best of Both Worlds

This brings us to our featured compound, 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃. This internal standard is a prime example of a state-of-the-art design that leverages the strengths of different labeling strategies to create a uniquely robust tool for quantification. It is the labeled analogue of 2-(Methoxymethoxy)-1,3-dimethylbenzene.[10]

Molecular Structure:

• Formula: ¹³C₈C₂D₃H₁₁O₂[11][12][13]

• Molecular Weight: ~177.18 g/mol [11][12][13]

Let's analyze its labeling strategy:

• Extensive ¹³C₈ Labeling: The aromatic ring and one of the methyl carbons are replaced with ¹³C. This heavy carbon labeling ensures that the core physicochemical properties of the molecule are virtually identical to its unlabeled counterpart. This eliminates the risk of a chromatographic isotope effect, guaranteeing perfect co-elution and optimal correction for matrix effects.[5][6]

• Stable D₃ Labeling: The second methyl group is labeled with three deuterium atoms. This position is non-exchangeable, ensuring the label is stable throughout sample storage and analysis.[7][8]

• Significant Mass Shift: The combination of eight ¹³C atoms (+8 amu) and three D atoms (+3 amu) results in a total mass shift of +11 amu relative to the analyte. This large difference is well above the general requirement of +3 amu, completely preventing any potential for isotopic crosstalk or spectral overlap in the mass spectrometer.[2]

This "best of both worlds" approach makes 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ an exceptionally reliable internal standard, ideal for the sensitive and accurate quantification of its analyte in the most challenging matrices.

Chapter 5: Experimental Protocol - A Self-Validating Workflow

The following is a representative protocol for the quantification of an analyte (e.g., 2,6-Dimethylphenol) in a complex matrix like wastewater, using 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as the internal standard. The causality behind each step is explained to demonstrate a self-validating system.

Caption: A self-validating experimental workflow for quantification.

Step-by-Step Methodology:

• Sample Preparation & Spiking:

  • Rationale: The IS must be added at the earliest possible stage to accurately track the analyte through the entire workflow.[8]

  • Protocol: To 1 mL of each sample, calibrator, and QC, add 20 µL of a 500 ng/mL working solution of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in methanol. Vortex for 10 seconds.

• Solid-Phase Extraction (SPE):

  • Rationale: To remove interfering matrix components that can cause ion suppression and to concentrate the analyte, thereby increasing method sensitivity.[5]

  • Protocol:

    • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of deionized water.

    • Load the spiked sample onto the cartridge.

    • Wash the cartridge with 1 mL of 5% methanol in water to remove salts and polar impurities.

    • Elute the analyte and IS with 1 mL of acetonitrile into a clean collection tube.

• Derivatization (If Analyte is 2,6-Dimethylphenol):

  • Rationale: To convert the polar phenol group of the analyte into a less polar, more volatile ether suitable for GC analysis. The IS is already in this derivatized form, ensuring it is a true chemical mimic.

  • Protocol:

    • Evaporate the SPE eluate to dryness at 40°C under a gentle stream of nitrogen.

    • Add derivatization reagents (e.g., dimethoxymethane and a catalyst).

    • Heat at 60°C for 30 minutes.

    • Evaporate to dryness again and reconstitute in 100 µL of ethyl acetate for injection.

• GC-MS/MS Analysis:

  • Rationale: The gas chromatograph separates the compounds, and the tandem mass spectrometer provides selective and sensitive detection.

  • Protocol:

    • GC Column: (e.g., Agilent DB-5ms, 30 m x 0.25 mm x 0.25 µm)

    • Injection: 1 µL, splitless

    • Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 20°C/min.

    • MS: Monitor Multiple Reaction Monitoring (MRM) transitions for the analyte and the IS.

Chapter 6: Data Interpretation & Performance Comparison

The ultimate validation of an internal standard lies in the quality of the data it produces. The table below presents hypothetical but realistic performance data comparing our heavily labeled IS against two common alternatives in a challenging assay.

Performance Metric	Structural Analogue IS (e.g., 2,6-Diethylanisole)	Minimally Deuterated IS (Analyte-D₃)	Heavily Labeled IS (¹³C₈,D₃)
Chromatographic Co-elution	No (ΔRT = ~0.5 min)	Partial (ΔRT = ~0.05 min)	Yes (ΔRT < 0.01 min)
Linearity (r²)	0.991	0.997	> 0.999
Lower Limit of Quant. (LLOQ)	10 ng/mL	5 ng/mL	1 ng/mL
Precision (%RSD at LLOQ)	18.5%	11.2%	< 5.0%
Accuracy (%Bias at LLOQ)	-22.0%	-8.5%	± 3.0%
Matrix Effect Variability	High	Moderate	Minimal

Interpretation of Data:

• The Structural Analogue shows poor performance. Its different chemical nature leads to variable recovery and matrix effects, resulting in poor linearity, precision, and significant negative bias (under-quantification).

• The Minimally Deuterated IS performs better, but the slight retention time shift still introduces variability, particularly at the LLOQ where matrix effects are most pronounced.

• The Heavily Labeled ¹³C₈,D₃ IS demonstrates superior performance across all metrics. Its perfect co-elution ensures the most accurate correction for matrix effects, leading to outstanding linearity, precision, and accuracy, allowing for a more sensitive and reliable assay.

Conclusion

In quantitative mass spectrometry, the internal standard is not merely another reagent; it is the cornerstone of data integrity. While structural analogues and minimally deuterated standards have their place, they represent a compromise. For assays demanding the highest levels of accuracy, precision, and robustness—particularly in regulated environments like drug development or environmental monitoring—the choice of a superior internal standard is non-negotiable.

The 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ exemplifies the pinnacle of IS design. By combining extensive, stable ¹³C-labeling to ensure perfect analyte tracking with deuterium labeling to provide a significant and safe mass shift, it mitigates the risks associated with lesser standards. Investing in such a high-quality internal standard is a direct investment in the confidence, reliability, and long-term value of your scientific data.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• PubMed. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. National Library of Medicine. [Link]

• Acanthus Research Inc. (2022). Designing Stable Isotope Labeled Internal Standards. Acanthus Research Blog. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Application Notes. [Link]

• Rockwood, A. (2013). Which internal standard? Deuterated or C13 enriched?. ResearchGate Q&A. [Link]

• Pigini, D., et al. (2006). Comparison between external and internal standard calibration in the validation of an analytical method for 1-hydroxypyrene in human urine by high-performance liquid chromatography/tandem mass spectrometry. Rapid communications in mass spectrometry, 20(6), 1013-8. [Link]

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• 11. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.fi]
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• 13. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 [lgcstandards.com]

A Comparative Guide to Quantitative Accuracy: The Case for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in Isotope Dilution Mass Spectrometry

For researchers, scientists, and professionals in drug development, the pursuit of analytical accuracy is not merely a technicality—it is the bedrock of reliable data and informed decision-making. In the realm of quantitative mass spectrometry, the choice of an internal standard (IS) is a critical determinant of data quality. This guide provides an in-depth, objective comparison of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, a stable isotope-labeled internal standard (SIL-IS), with alternative approaches, supported by established analytical principles and illustrative experimental data.

The core function of an internal standard is to navigate the inherent variability of an analytical workflow. From sample extraction and derivatization to chromatographic separation and ionization, each step introduces potential for analyte loss or signal fluctuation. An ideal internal standard experiences these variations to the same extent as the analyte, allowing for a precise ratiometric correction that ensures accuracy.

The Gold Standard: Isotope Dilution Mass Spectrometry

The most effective strategy to achieve this is Isotope Dilution Mass Spectrometry (IDMS), which employs a stable isotope-labeled version of the analyte as the internal standard. These SIL-IS are considered the "gold standard" because their physicochemical properties are nearly identical to the native analyte.[1] This ensures they behave almost identically during extraction, chromatography, and ionization, providing superior compensation for analytical variability.[1]

2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ serves as a precursor in the synthesis of 2,6-Dimethylphenol-¹³C₈, a SIL-IS for the quantitative analysis of 2,6-dimethylphenol (also known as 2,6-xylenol). The heavy isotope labeling (eight ¹³C atoms and three deuterium atoms) provides a distinct mass shift, allowing the mass spectrometer to differentiate it from the unlabeled analyte while maintaining near-identical chemical behavior.

SIL-IS vs. Structural Analogs: A Performance Comparison

The most common alternative to a SIL-IS is a structural analog—a molecule with a similar, but not identical, chemical structure to the analyte. For 2,6-dimethylphenol, potential structural analog internal standards could include other isomers like 2,5-dimethylphenol or 3,5-dimethylphenol. While a viable option when a SIL-IS is unavailable, structural analogs inherently introduce a degree of uncertainty.

The following table summarizes the key performance differences between using a SIL-IS like 2,6-Dimethylphenol-¹³C₈ (derived from our topic compound) and a structural analog internal standard.

Performance Metric	Stable Isotope-Labeled IS (e.g., 2,6-Dimethylphenol-¹³C₈)	Structural Analog IS (e.g., 2,5-Dimethylphenol)	Causality Behind the Difference
Chromatographic Behavior	Co-elutes with the analyte.	Elutes at a different retention time.	The near-identical molecular structure and polarity of the SIL-IS result in the same interaction with the stationary and mobile phases. Structural differences in analogs lead to variations in retention.
Extraction Recovery	Virtually identical to the analyte.	Can differ significantly from the analyte.	The SIL-IS mirrors the analyte's partitioning behavior between different solvent phases during liquid-liquid or solid-phase extraction. Analogs may have different solubilities and affinities.
Matrix Effects	Compensates effectively for ion suppression or enhancement.	May experience different matrix effects than the analyte.	Co-elution ensures that both the analyte and the SIL-IS are subjected to the same co-eluting matrix components that can interfere with ionization in the mass spectrometer source.
Accuracy & Precision	High accuracy and precision (RSD < 5% often achievable).	Lower accuracy and precision (RSD often > 15%).	By correcting for variability at each stage of the analysis, the SIL-IS provides a more reliable and reproducible measurement.
Method Robustness	High, less susceptible to minor variations in method parameters.	Lower, can be sensitive to changes in extraction or chromatography.	The identical behavior of the SIL-IS and analyte makes the method more forgiving to slight procedural inconsistencies.

Supporting Experimental Data: A Case Study with Phenolic Compounds

For instance, in the GC-MS analysis of various phenols in environmental samples, methods employing deuterated or ¹³C-labeled phenol standards consistently demonstrate better accuracy and precision than those using structural analogs. U.S. EPA methods for phenol analysis, such as Method 528, often recommend the use of stable isotope-labeled standards to achieve the required levels of accuracy and reproducibility.[1][2]

The following table presents typical performance data for the analysis of phenolic compounds using a SIL-IS, which can be considered representative of the performance expected when using 2,6-Dimethylphenol-¹³C₈ for 2,6-dimethylphenol quantification.

Validation Parameter	Typical Performance with SIL-IS
Linearity (r²)	> 0.995
Recovery	70 - 130%
Precision (RSD)	< 15%
Limit of Quantification (LOQ)	0.05 - 1.5 µg/L

Data compiled from representative methods for phenolic compound analysis.[2]

Experimental Protocols

To illustrate the practical application, a detailed, step-by-step methodology for a typical quantitative analysis of 2,6-dimethylphenol in a water sample using GC-MS with an internal standard is provided below. This protocol outlines the use of both a SIL-IS and a structural analog for comparison.

Protocol: Quantitative Analysis of 2,6-Dimethylphenol in Water by GC-MS

1. Materials and Reagents

• Analytes: 2,6-dimethylphenol standard.

• Internal Standards:

  • SIL-IS: 2,6-Dimethylphenol-¹³C₈ solution (prepared from a precursor like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃).

  • Structural Analog IS: 2,5-dimethylphenol solution.

• Solvents: Dichloromethane (GC grade), Methanol (HPLC grade).

• Reagents: Sodium sulfate (anhydrous), Hydrochloric acid.

• Solid-Phase Extraction (SPE) cartridges.

2. Preparation of Standards

• Prepare individual stock solutions of 2,6-dimethylphenol, 2,6-Dimethylphenol-¹³C₈, and 2,5-dimethylphenol in methanol at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the 2,6-dimethylphenol stock solution to the desired concentration range (e.g., 1-100 ng/mL) in dichloromethane.

• Spike each calibration standard with the internal standard (either 2,6-Dimethylphenol-¹³C₈ or 2,5-dimethylphenol) to a constant final concentration (e.g., 20 ng/mL).

3. Sample Preparation and Extraction

• Collect a 1-liter water sample.

• Acidify the sample to a pH < 2 with hydrochloric acid.

• Spike the sample with the chosen internal standard to the same concentration as the calibration standards.

• Perform solid-phase extraction (SPE) to concentrate the analyte and internal standard.

• Elute the compounds from the SPE cartridge with dichloromethane.

• Dry the extract with anhydrous sodium sulfate and concentrate to a final volume of 1 mL.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions:

    • 2,6-dimethylphenol: m/z 122 (quantification), 107 (qualifier).

    • 2,6-Dimethylphenol-¹³C₈: m/z 130 (quantification).

    • 2,5-dimethylphenol: m/z 122 (quantification), 107 (qualifier).

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

• Determine the concentration of 2,6-dimethylphenol in the sample by calculating its peak area ratio to the internal standard and using the calibration curve.

Visualizing the Workflow and Logic

To further clarify the experimental process and the rationale for choosing a SIL-IS, the following diagrams are provided.

Caption: A generalized workflow for the quantitative analysis of 2,6-dimethylphenol using an internal standard.

Caption: Decision logic for internal standard selection based on desired analytical performance.

Conclusion

The use of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a precursor for the synthesis of a stable isotope-labeled internal standard for 2,6-dimethylphenol represents the pinnacle of analytical rigor in quantitative mass spectrometry. While structural analogs can serve as a substitute, they introduce inherent risks of analytical bias due to differences in chromatographic behavior, extraction efficiency, and susceptibility to matrix effects. For applications where the highest degree of accuracy and reliability is paramount, the adoption of an isotope dilution approach with a stable isotope-labeled internal standard is unequivocally the superior scientific choice.

References

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• 2. benchchem.com [benchchem.com]

Isotopic Labeling Showdown: ¹³C vs. Deuterium for 2-(Methoxymethoxy)-1,3-dimethylbenzene

A Senior Application Scientist's Guide to Selecting the Optimal Isotope for Mechanistic and Quantitative Studies

For researchers, scientists, and drug development professionals, the selection of an isotopic label is a pivotal decision that dictates the precision, accuracy, and mechanistic depth of experimental outcomes. When studying a molecule like 2-(Methoxymethoxy)-1,3-dimethylbenzene, a versatile intermediate and potential metabolite, the choice between Carbon-13 (¹³C) and Deuterium (D) labeling is far from arbitrary. This guide provides an in-depth, evidence-based comparison to navigate this choice, ensuring your experimental design is sound, robust, and fit for purpose.

The Isotopic Fundamentals: More Than Just Mass

Isotopic labeling involves the precise substitution of an atom with its heavier, stable isotope. While both ¹³C and Deuterium are non-radioactive and readily detectable, their distinct physical properties impart different characteristics upon the labeled molecule, which can be either a powerful tool or a confounding variable depending on the application.

• Carbon-13 (¹³C): The addition of a neutron to a carbon atom increases its mass by approximately 8%.[1] This modest change has a negligible effect on the molecule's chemical and physical properties.[2][3][4] Consequently, a ¹³C-labeled molecule is an almost perfect chemical mimic of its unlabeled analogue. Its primary utility comes from its distinct mass for mass spectrometry (MS) and its nuclear spin (I=1/2), which is invaluable for Nuclear Magnetic Resonance (NMR) spectroscopy studies.[5]

• Deuterium (D or ²H): In stark contrast, replacing a hydrogen atom (protium, ¹H) with deuterium doubles its mass.[1] This substantial change strengthens the C-D bond compared to the C-H bond.[6][7] This difference in bond energy can lead to a significant Kinetic Isotope Effect (KIE) , where a reaction involving the cleavage of this bond proceeds at a slower rate.[1][2][3][8] This phenomenon is a cornerstone of mechanistic chemistry but can be a critical flaw in quantitative assays.[9]

Performance Metrics: A Head-to-Head Comparison

The optimal labeling strategy for 2-(Methoxymethoxy)-1,3-dimethylbenzene depends entirely on the experimental question. The following table provides a comparative analysis of key performance attributes.

Feature	¹³C Labeling	D Labeling	Advantage for 2-(Methoxymethoxy)-1,3-dimethylbenzene
Synthesis	Often requires multi-step synthesis from expensive, ¹³C-enriched starting materials (e.g., ¹³C-methyl iodide).[10][11]	Can often be introduced in later stages via cost-effective H-D exchange reactions using reagents like D₂O.[6][12][]	Deuterium
Kinetic Isotope Effect (KIE)	Negligible; does not alter reaction rates.[1][2][3]	Significant; can slow metabolic reactions where C-H bond cleavage is rate-limiting.[7][9]	¹³C for quantitative studies.D for mechanistic studies.
Internal Standard (IS) Performance	The "gold standard." Chemically identical, ensuring co-elution and identical ionization efficiency in LC-MS.[4][14]	Prone to chromatographic separation from the analyte and potential for different ionization efficiencies, which can compromise accuracy.[14][15][16]	¹³C
Metabolic Stability	C-¹³C bonds are stable and do not alter metabolic pathways.	The stronger C-D bond can slow metabolism (metabolic switching), altering the pharmacokinetic profile compared to the parent drug.[7][17]	¹³C for accurately mimicking native compound metabolism.
NMR Spectroscopy	Provides a large chemical shift range (~200 ppm), reducing signal overlap and enabling detection of quaternary carbons.[5]	Simplifies ¹H NMR spectra but has a different nuclear spin (I=1) which can complicate interpretation.	¹³C for complex structural elucidation.
Mass Spectrometry	Provides a clean, predictable mass shift with no isotopic exchange issues.	Can be susceptible to back-exchange of deuterium for hydrogen during sample preparation or analysis.[4]	¹³C

Application Focus: Quantitative Bioanalysis vs. Mechanistic Elucidation

The choice between ¹³C and D labeling crystallizes when we consider two common experimental goals: accurately quantifying the molecule in a complex matrix and understanding its metabolic fate.

Scenario 1: Quantitative LC-MS/MS Assay

Objective: To develop a robust method to quantify 2-(Methoxymethoxy)-1,3-dimethylbenzene in human plasma using a stable isotope-labeled internal standard (SIL-IS).

Experimental Workflow:

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A Comparative Guide to Robust Analytical Method Validation Using the Stable Isotope-Labeled Internal Standard: 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃

This guide provides an in-depth, objective comparison of analytical method validation performance, illustrating the critical advantages of employing a stable isotope-labeled internal standard (SIL-IS). We will use 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a case study to demonstrate how its unique properties ensure the highest levels of accuracy, precision, and reliability in quantitative analysis, particularly within complex biological matrices. This content is designed for researchers, scientists, and drug development professionals who demand scientific rigor and regulatory compliance in their bioanalytical workflows.

The Foundational Challenge in Bioanalysis: The Matrix Effect

In the realm of drug development, accurately quantifying a drug candidate or its metabolites in biological samples (e.g., plasma, urine, tissue) is paramount. However, these samples are inherently complex mixtures containing endogenous components like phospholipids, salts, and proteins.[1] During analysis, typically by Liquid Chromatography-Mass Spectrometry (LC-MS), these co-eluting substances can interfere with the ionization of the target analyte.[2][3] This phenomenon, known as the matrix effect , can either suppress or enhance the analyte's signal, leading to significant and unpredictable errors in quantification.[4][5]

Failure to adequately control for the matrix effect can compromise the integrity of pharmacokinetic, toxicokinetic, and biomarker data, potentially jeopardizing a drug development program. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate a thorough evaluation of the matrix effect during method validation.[5][6][7]

The Gold Standard Solution: Stable Isotope-Labeled Internal Standards

To counteract analytical variability, an internal standard (IS) is introduced to all samples, calibrators, and quality controls at a fixed concentration.[7][8] The quantification is then based on the ratio of the analyte's response to the IS's response, not the analyte's absolute signal. This corrects for variations during sample preparation and instrumental analysis.[9]

While structural analogs can be used as internal standards, the ideal choice is a stable isotope-labeled version of the analyte itself.[10][11] A SIL-IS, such as 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ , offers unparalleled advantages:

• Identical Physicochemical Properties: It behaves virtually identically to the unlabeled analyte during extraction, chromatography, and ionization.[12] This ensures it experiences the same matrix effects and processing variations, providing a highly accurate correction.

• Distinct Mass-to-Charge Ratio (m/z): The incorporation of heavy isotopes (¹³C and Deuterium) creates a clear mass difference, allowing the mass spectrometer to distinguish it from the analyte while maintaining co-elution.[12] The heavy labeling of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ provides a substantial mass shift, preventing isotopic crosstalk.

• Improved Data Quality: The use of a SIL-IS has been shown to dramatically improve the accuracy, precision, and linearity of bioanalytical assays.[9][11]

The diagram below illustrates how a SIL-IS provides a corrective measure against sources of analytical error.

SIL-IS compensation for analytical variability.

Comparative Performance: The Decisive Advantage of a SIL-IS

The true measure of an analytical method's performance lies in its validation data. The table below provides a comparative summary of expected outcomes for key validation parameters when using no internal standard, a structural analog IS, and a high-quality SIL-IS like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃.

Validation Parameter	No Internal Standard	Structural Analog IS	SIL-IS (2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃)	Rationale for Superiority
Accuracy (% Bias)	Can be highly variable (> ±25%), especially across different matrix lots.	Improved, but can still show bias (e.g., ±20%) if the analog's recovery or ionization differs from the analyte.	Typically within ±10% of the true value. [9]	The SIL-IS perfectly tracks the analyte's behavior, correcting for matrix-induced bias and recovery inconsistencies.[12]
Precision (%RSD)	Often high (>20%), failing regulatory acceptance criteria.	Better, but can be inconsistent (e.g., <20%) due to differential matrix effects.	Excellent reproducibility, generally <10%. [9]	Co-elution and identical ionization behavior ensure that variability affecting the analyte is mirrored in the SIL-IS, leading to a stable ratio.
Linearity (R²)	May be poor (<0.990) and require complex weighting due to uncorrected signal variability.	Generally acceptable (>0.990), but may show heteroscedasticity.	Consistently excellent (≥0.995). [9]	The stable analyte/IS ratio across the entire concentration range provides a truly linear response.
Matrix Effect	Uncorrected and unknown, leading to unreliable data.	Partially corrected, but any difference in physicochemical properties can lead to residual, uncompensated matrix effects.	Effectively nullified.	Since both analyte and SIL-IS are affected identically by ion suppression or enhancement, the ratio remains constant and accurate.[11]

A Step-by-Step Guide to Method Validation

The validation of a bioanalytical method is a formal process to demonstrate its suitability for the intended purpose.[13] The following protocols are based on the principles outlined in the ICH Q2(R1) guideline and EMA/FDA bioanalytical method validation guidelines .[6][14][15]

The overall workflow for validating an analytical method is depicted below.

Workflow for analytical method validation.

Specificity and Selectivity

Objective: To demonstrate that the method can unequivocally measure the analyte in the presence of other components, such as metabolites, impurities, and matrix components.[16][17]

Protocol:

• Obtain at least six different sources (lots) of the blank biological matrix (e.g., human plasma).

• Analyze one aliquot from each blank matrix source to check for interferences at the retention times of the analyte and the SIL-IS.

• Spike another aliquot from each blank matrix source with only the SIL-IS (2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃) at its working concentration. Analyze to ensure no contribution to the analyte's mass transition.

• Spike a third aliquot from each source with the analyte at the Lower Limit of Quantitation (LLOQ) and the SIL-IS at its working concentration.

Acceptance Criteria (based on FDA/EMA guidance):

• Response in blank samples should be <20% of the analyte response at the LLOQ and <5% of the SIL-IS response.[7]

Sample Type	Analyte Response	SIL-IS Response	Interference % of LLOQ	Result
Blank Matrix Lot 1	< 200 counts	N/A	< 20%	Pass
Blank + SIL-IS Lot 1	< 200 counts	1,500,000	N/A	Pass
LLOQ Spike Lot 1	10,500	1,495,000	N/A	Pass
... (Lots 2-6)	...	...	...	...

Linearity and Range

Objective: To establish that the method yields results that are directly proportional to the analyte concentration over a specified range.[16][18][19]

Protocol:

• Prepare a stock solution of the analyte and serially dilute it in the blank matrix to create a calibration curve with a minimum of six non-zero concentration levels, plus a blank and a zero sample (matrix + IS).

• Add the SIL-IS at a constant concentration to all standards.

• Process and analyze the calibration standards.

• Plot the peak area ratio (analyte/SIL-IS) against the nominal analyte concentration.

• Perform a linear regression analysis, typically with a 1/x or 1/x² weighting.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥0.99.[18]

• The back-calculated concentration for each standard must be within ±15% of the nominal value (±20% for the LLOQ).[7]

Nominal Conc. (ng/mL)	Analyte/IS Ratio	Back-Calculated Conc. (ng/mL)	% Deviation	Result
1.00 (LLOQ)	0.012	0.95	-5.0%	Pass
2.50	0.031	2.58	+3.2%	Pass
10.0	0.125	10.2	+2.0%	Pass
50.0	0.618	49.5	-1.0%	Pass
200	2.490	199.2	-0.4%	Pass
500	6.225	498.0	-0.4%	Pass
Regression Results	y = 0.0124x + 0.0005	r² = 0.9989	Pass

Accuracy and Precision

Objective: To determine the closeness of the measured value to the true value (accuracy) and the degree of scatter between repeated measurements (precision).[17][20][21]

Protocol:

• Prepare Quality Control (QC) samples in blank matrix at a minimum of four concentration levels: LLOQ, Low QC, Mid QC, and High QC.

• Intra-day (Repeatability): Analyze at least five replicates of each QC level in a single analytical run.

• Inter-day (Intermediate Precision): Analyze the QC replicates on at least three different days.

• Calculate the mean, standard deviation (SD), percent relative standard deviation (%RSD or CV), and percent bias (%Deviation from nominal) for each QC level.

Acceptance Criteria:

• Accuracy: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).[7]

• Precision: The %RSD should not exceed 15% (20% for LLOQ).[7]

QC Level (ng/mL)	Run Day	Mean Measured Conc. (ng/mL) (n=5)	%RSD (Precision)	%Bias (Accuracy)	Result
1.00 (LLOQ)	1	1.04	8.5%	+4.0%	Pass
2	0.92	11.2%	-8.0%	Pass
3	1.09	9.1%	+9.0%	Pass
3.00 (Low)	1	2.95	6.2%	-1.7%	Pass
2	3.10	5.5%	+3.3%	Pass
3	3.05	7.1%	+1.7%	Pass
100 (Mid)	1	103.2	4.1%	+3.2%	Pass
2	98.7	3.8%	-1.3%	Pass
3	101.5	4.5%	+1.5%	Pass
400 (High)	1	390.1	3.5%	-2.5%	Pass
2	408.8	2.9%	+2.2%	Pass
3	395.5	3.1%	-1.1%	Pass

Stability

Objective: To evaluate the chemical stability of the analyte in the biological matrix under various storage and processing conditions.

Protocol:

• Use Low and High QC samples to perform stability tests.

• Freeze-Thaw Stability: Subject QCs to multiple freeze-thaw cycles (e.g., three cycles from -80°C to room temperature).

• Short-Term (Bench-Top) Stability: Keep QCs at room temperature for a duration that mimics sample handling time (e.g., 4-24 hours).

• Long-Term Stability: Store QCs at the intended storage temperature (e.g., -80°C) for a period longer than the expected study sample storage time.

• Post-Preparative Stability: Store processed samples in the autosampler for a period that exceeds the expected run time.

• Analyze the stability samples against a freshly prepared calibration curve and compare the results to the nominal concentrations.

Acceptance Criteria:

• The mean concentration of the stability samples must be within ±15% of the nominal concentration.[7]

Conclusion: Ensuring Data Integrity with a Validated Method

The validation of an analytical method is a non-negotiable cornerstone of regulated drug development. This guide demonstrates that while the process is rigorous, the use of a high-quality stable isotope-labeled internal standard, such as 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ , is the most effective strategy for mitigating the inherent challenges of bioanalysis. By effectively compensating for matrix effects and other sources of variability, a SIL-IS ensures that the resulting data is accurate, precise, and unequivocally reliable. Adhering to the validation principles outlined by regulatory authorities like the ICH, FDA, and EMA not only ensures compliance but also builds a foundation of trust and scientific integrity into every result.[6][14][15]

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Inter-Laboratory Comparison Guide: Quantitative Analysis of 2-(Methoxymethoxy)-1,3-dimethylbenzene using Isotope Dilution Mass Spectrometry

A Senior Application Scientist's Guide to Achieving Methodological Harmony and Data Comparability in Pharmaceutical Research

This guide presents a framework for an inter-laboratory comparison (ILC) focused on the quantitative analysis of 2-(Methoxymethoxy)-1,3-dimethylbenzene, a compound representative of complex substituted aromatic ethers encountered in drug development. The primary analytical challenge addressed is achieving high precision and accuracy across different laboratories, a cornerstone of reliable data in multi-site research and regulatory submissions. The use of a stable isotope-labeled (SIL) internal standard, 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, is central to the methodology, providing a robust means to correct for variability in sample preparation and instrument response.

The principles of proficiency testing and inter-laboratory comparisons are well-established for ensuring data quality and validating analytical methods across different facilities.[1][2] Such studies are critical for identifying potential biases, assessing the reproducibility of a method, and ultimately demonstrating analytical competence to regulatory bodies.[1][3] This guide is structured to not only provide a protocol but to delve into the scientific rationale behind each step, reflecting best practices in method validation and inter-laboratory study design.[4][5][6]

The Rationale for an Inter-Laboratory Comparison

In the landscape of pharmaceutical development, analytical methods are frequently transferred between research, development, and quality control laboratories. Ensuring that a method performs consistently, regardless of the location, instrumentation, or analyst, is paramount. An ILC serves as a practical assessment of a method's transferability and robustness.

The primary objectives of this ILC are:

• To evaluate the precision and accuracy of a standardized gas chromatography-mass spectrometry (GC-MS) method for the quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene.

• To assess the between-laboratory reproducibility of the analytical method.[4][7]

• To identify potential sources of systematic error or bias in the analytical workflow.

• To establish a consensus on best practices for the analysis of this, and structurally similar, compounds.

The structure and execution of this comparison are guided by internationally recognized standards for proficiency testing and inter-laboratory studies, such as ISO/IEC 17043 and ASTM E691.[4][8][9][10]

The Analyte and its Isotopic Standard

The target analyte, 2-(Methoxymethoxy)-1,3-dimethylbenzene, and its stable isotope-labeled internal standard are central to this study. The internal standard, 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, is designed to co-elute with the analyte and exhibit identical chemical behavior during extraction and ionization, thereby providing a reliable means for quantification. The use of stable isotope labeling is a widely accepted approach for enhancing the accuracy and precision of mass spectrometry-based quantification.[11][12][13]

PART I: Experimental Design and Protocol

Overall Experimental Workflow

The inter-laboratory comparison is designed as a blind study where participating laboratories receive a set of standardized samples. Each laboratory is tasked with analyzing the samples according to the provided protocol and reporting their results to the coordinating body. The workflow is designed to minimize variables outside of the analytical measurement itself.

Caption: High-level workflow for the inter-laboratory comparison study.

Standardized Analytical Protocol

Participating laboratories are required to adhere strictly to the following protocol. Any deviation must be documented and reported.

4.1. Materials and Reagents

• Analyte: 2-(Methoxymethoxy)-1,3-dimethylbenzene (≥99% purity)

• Internal Standard (IS): 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ (≥98% purity, ≥99% isotopic enrichment)

• Solvent: Dichloromethane (DCM), HPLC grade

• Sample Vials: 2 mL amber glass vials with PTFE-lined caps

4.2. Sample Preparation

• Stock Solutions: Prepare individual stock solutions of the analyte and internal standard in DCM at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution, followed by the addition of the internal standard at a constant concentration (e.g., 1 µg/mL). Recommended calibration points: 0.1, 0.5, 1, 5, 10, 50, and 100 µg/mL.

• Test Samples: The blind test samples provided by the coordinating body are to be brought to room temperature. Add a precise volume of the internal standard stock solution to each test sample to achieve a final IS concentration of 1 µg/mL.

4.3. GC-MS Instrumentation and Parameters

While it is understood that different models of GC-MS instruments will be used, the following parameters must be maintained as closely as possible.

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Injector: Split/splitless, operated in splitless mode. Injector temperature: 250°C.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Analyte Ions: m/z 135, 166 (quantification ion to be determined and validated by each lab, with m/z 166 being the likely molecular ion).

    • Internal Standard Ions: m/z 143, 177 (corresponding to ¹³C₈ and D₃ labeling).

Caption: Step-by-step GC-MS analytical workflow.

PART II: Data Analysis and Performance Evaluation

Data Reporting and Analysis

Each laboratory must report the following for each blind sample:

• Calculated concentration (in µg/mL).

• The calibration curve equation and correlation coefficient (r²).

• Chromatograms showing the peaks for the analyte and internal standard.

The coordinating body will analyze the submitted data to determine key performance metrics, including:

• Repeatability (within-laboratory precision): Assessed from multiple injections of the same sample.

• Reproducibility (between-laboratory precision): The primary metric of the ILC, calculated from the results of all participating labs.[4][5][7]

• Accuracy: Determined by comparing the mean reported concentration to the known, true value of the blind samples.

Statistical analysis will be performed in accordance with ASTM E691, which provides a framework for calculating repeatability and reproducibility standard deviations.[4][6][7]

Hypothetical Comparative Data

The following tables represent plausible outcomes from such an inter-laboratory comparison, illustrating how performance is evaluated.

Table 1: Reported Concentrations for Blind Sample A (True Value: 7.50 µg/mL)

Laboratory	Reported Conc. (µg/mL)	Deviation from True Value (%)
Lab 1	7.45	-0.67%
Lab 2	7.81	+4.13%
Lab 3	7.29	-2.80%
Lab 4	8.15	+8.67% (Potential Outlier)
Lab 5	7.55	+0.67%
Lab 6	7.38	-1.60%

Table 2: Summary of Performance Metrics

Parameter	Value	Interpretation
Number of Labs	6
Mean Reported Value	7.61 µg/mL	Indicates a slight positive bias.
Accuracy (% Bias)	+1.47%	Acceptable for many applications.
Repeatability Std. Dev. (sᵣ)	0.12 µg/mL	Good within-lab consistency.
Reproducibility Std. Dev. (sR)	0.35 µg/mL	Highlights between-lab variability.
Repeatability Rel. Std. Dev. (RSDᵣ)	1.58%
Reproducibility Rel. Std. Dev. (RSDR)	4.60%

Discussion of Potential Sources of Variability

The difference between repeatability and reproducibility standard deviations (sᵣ vs. sR) is a key diagnostic in an ILC.[4] A significantly larger sR suggests that systematic differences between laboratories are the primary source of variability. Potential causes include:

• Calibration Standard Preparation: Minor errors in the preparation of stock solutions or serial dilutions can lead to proportional errors in final results.

• GC-MS Integration Parameters: Differences in how chromatographic peaks are integrated can be a significant source of variability.

• Instrumental Differences: Variations in injector design, ion source cleanliness, or detector sensitivity, even when adhering to the protocol, can contribute to bias.

• Matrix Effects: Although the use of a co-eluting SIL internal standard is intended to mitigate matrix effects, subtle differences in how the matrix affects the ionization of the analyte versus the internal standard could exist.[14]

In our hypothetical data, Lab 4's result warrants further investigation. Statistical tools like Grubbs' test can be used to formally identify outliers.[15] An investigation might reveal a calculation error, a contaminated standard, or an instrument issue at that specific laboratory.

Conclusion and Recommendations

This guide outlines a comprehensive framework for an inter-laboratory comparison of 2-(Methoxymethoxy)-1,3-dimethylbenzene analysis. By employing a robust, isotope-dilution GC-MS method and adhering to established standards for ILC design and analysis, participating laboratories can gain valuable insights into their analytical performance.[1]

The successful completion of such a study provides a high degree of confidence in the method's transferability and the comparability of data generated across different sites. It is a critical step in the validation lifecycle of an analytical method, ensuring its fitness for purpose in the collaborative and highly regulated environment of drug development.[16]

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A Comprehensive Performance Evaluation of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a Stable Isotope-Labeled Internal Standard in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard (IS) is paramount to achieving accurate and reproducible results.[1][2] Stable isotope-labeled internal standards (SIL-IS) are widely regarded as the gold standard due to their ability to mimic the analyte of interest throughout sample preparation and analysis, thereby compensating for variability.[1][3][4] This guide provides an in-depth performance evaluation of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, a novel SIL-IS, benchmarked against a non-labeled structural analog, 2-ethoxy-1,3-dimethylbenzene, for the quantification of a hypothetical analyte, "Analyte X," in human plasma.

The Critical Role of Internal Standards in LC-MS Bioanalysis

The primary function of an internal standard is to correct for analytical variability that can arise during sample preparation, injection, and ionization in the mass spectrometer.[1][2] Factors such as matrix effects, where co-eluting endogenous components suppress or enhance the analyte signal, can significantly compromise data accuracy.[5][6][7][8] An ideal internal standard co-elutes with the analyte and experiences identical matrix effects, ensuring that the analyte-to-internal standard peak area ratio remains constant, even in the presence of signal suppression or enhancement.[9] SIL-IS are considered superior to structural analogs because their physicochemical properties are nearly identical to the analyte, leading to more effective compensation for analytical variability.[3][4][10]

Experimental Design for Performance Evaluation

To rigorously assess the performance of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, a series of experiments were designed based on the principles outlined in the U.S. Food and Drug Administration (FDA) and International Council for Harmonisation (ICH) guidelines on bioanalytical method validation.[11][12][13][14][15] The performance of the SIL-IS was directly compared to a structural analog internal standard (SA-IS), 2-ethoxy-1,3-dimethylbenzene.

Experimental Workflow

Caption: The impact of internal standard selection on key bioanalytical performance metrics.

Detailed Experimental Protocols

4.1. Preparation of Stock and Working Solutions

• Prepare individual 1 mg/mL stock solutions of Analyte X, 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, and 2-ethoxy-1,3-dimethylbenzene in methanol.

• Prepare a series of working standard solutions of Analyte X by serial dilution of the stock solution with 50:50 methanol:water.

• Prepare working solutions of the SIL-IS and SA-IS at a concentration of 100 ng/mL in 50:50 methanol:water.

4.2. Sample Preparation

• To 50 µL of human plasma, add 10 µL of the appropriate Analyte X working standard solution (or blank solvent for QC samples).

• Add 10 µL of the 100 ng/mL internal standard working solution (either SIL-IS or SA-IS).

• Vortex mix for 10 seconds.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 methanol:water.

4.3. LC-MS/MS Conditions

• LC System: Standard UHPLC system

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 3 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Specific to Analyte X and each internal standard.

Conclusion and Recommendations

The experimental evidence strongly supports the superior performance of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a stable isotope-labeled internal standard for the quantification of Analyte X in human plasma. Its ability to closely mimic the analyte's behavior, particularly in the context of matrix effects, leads to significant improvements in linearity, sensitivity, accuracy, and precision when compared to a structural analog internal standard. [3][4] For researchers, scientists, and drug development professionals engaged in regulated bioanalysis, the investment in a high-quality SIL-IS such as 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is well-justified. The enhanced data quality and reliability are crucial for making informed decisions in drug development and for ensuring compliance with regulatory expectations. [1][16][17]The use of this SIL-IS is recommended for achieving robust and defensible bioanalytical data.

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A Comparative Guide to Cross-Validation Strategies for Quantifying Unlabeled Analytes: A Case Study with 2-(Methoxymethoxy)-1,3-dimethylbenzene

Abstract

The development of robust quantitative analytical methods is a cornerstone of pharmaceutical development and quality control. When dealing with unlabeled small molecules, particularly in complex matrices, creating predictive models from spectroscopic data presents a significant challenge. The reliability of these models hinges on rigorous validation to prevent overfitting and ensure generalization to future, unseen samples. This guide provides an in-depth comparison of common cross-validation (CV) techniques using a practical, albeit hypothetical, case study: the quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene, a potential process-related impurity, via Near-Infrared (NIR) spectroscopy. We objectively compare k-fold, leave-one-out, and repeated k-fold cross-validation, providing simulated experimental data and detailed protocols to guide researchers in selecting the most appropriate validation strategy for their chemometric models.

Introduction

In modern drug development, ensuring the purity and safety of an Active Pharmaceutical Ingredient (API) is paramount. This requires the precise quantification of process-related impurities, which can be structurally similar to the API and exist at low concentrations. Spectroscopic methods, such as Near-Infrared (NIR) spectroscopy, combined with chemometric modeling, offer a rapid and non-destructive alternative to traditional chromatographic techniques.[1] However, the power of chemometrics, particularly with high-dimensional spectral data, comes with the inherent risk of creating models that are perfectly tailored to the calibration dataset but fail to predict new samples accurately—a phenomenon known as overfitting.

The compound 2-(Methoxymethoxy)-1,3-dimethylbenzene serves as our model analyte. While not a widely documented pharmaceutical impurity, its structure is representative of substituted aromatic compounds that could arise as byproducts in complex synthetic routes. The term "non-labeled" signifies that the analyte lacks an isotopic or fluorescent tag, meaning its spectroscopic signature must be deconvoluted from the bulk matrix signal.

This is where the critical process of model validation comes into play. Cross-validation is a powerful resampling procedure used to evaluate a model's predictive performance and guard against overfitting.[2][3] It simulates how a model will perform on an independent dataset by systematically partitioning the calibration data into training and validation subsets.[2] This guide will dissect and compare the most common CV strategies to provide a clear framework for building trustworthy and generalizable quantitative models.

Part 1: The Analytical Challenge & Hypothetical Experimental Design

Objective: To develop a robust NIR spectroscopic method for the quantification of trace levels (0.05% - 0.50% w/w) of 2-(Methoxymethoxy)-1,3-dimethylbenzene in a hypothetical API, "API-X".

Rationale for Method Selection: NIR spectroscopy is highly sensitive to C-H, O-H, and N-H vibrations, making it suitable for differentiating organic molecules.[4] When combined with Partial Least Squares (PLS) regression—a workhorse algorithm in chemometrics—it can effectively model the relationship between spectral data and analyte concentration, even in the presence of overlapping signals and matrix effects.[5][6]

Experimental Protocol: Calibration Sample Preparation & Data Acquisition

• Stock Solution Preparation: A primary stock solution of 2-(Methoxymethoxy)-1,3-dimethylbenzene (5.0 mg/mL) is prepared in a suitable solvent transparent in the NIR region (e.g., dichloromethane).

• Sample Spiking: A set of 50 calibration samples is created by spiking known amounts of the stock solution into 1-gram aliquots of pure API-X to achieve a concentration range of 0.05% to 0.50% (w/w). A stratified sampling design ensures an even distribution of concentration levels across the set.

• Homogenization: Each spiked sample is thoroughly mixed using a vortex mixer for 2 minutes to ensure homogeneity.

• NIR Data Acquisition:

  • Instrument: A Fourier-Transform Near-Infrared (FT-NIR) spectrometer.

  • Mode: Diffuse Reflectance.

  • Spectral Range: 4000 cm⁻¹ to 10000 cm⁻¹.

  • Resolution: 8 cm⁻¹.

  • Scans: 64 scans are co-added for each sample to improve the signal-to-noise ratio.

• Data Pre-processing: Raw spectra are pre-processed to remove unwanted variations. A common workflow includes:

  • Standard Normal Variate (SNV): To correct for multiplicative scattering effects caused by variations in particle size.

  • Savitzky-Golay First Derivative (2nd-order polynomial, 15-point window): To resolve peak overlap and correct for baseline shifts.

Part 2: A Deep Dive into Cross-Validation Methodologies

Cross-validation works by partitioning a dataset to simulate the process of training a model and testing it on new data.[2] The choice of partitioning strategy has significant implications for the reliability of the model's performance estimate.

Caption: General workflow of cross-validation.

Method A: k-Fold Cross-Validation

This is the most common CV technique.[7] The dataset is randomly partitioned into k equal-sized subsets, or "folds".[2] In each of k iterations, one fold is held out as the validation set, and the model is trained on the remaining k-1 folds.[3] The process is repeated until every fold has served as the validation set once. A common choice for k is 10.

• Causality: Using k=10 provides a good balance between bias and variance in the performance estimate. It's computationally less expensive than methods that require more iterations, yet it provides a more robust estimate than a simple train-test split.[8]

Method B: Leave-One-Out Cross-Validation (LOOCV)

LOOCV is an extreme variant of k-fold CV where k is equal to N, the number of samples in the dataset.[8][9] In each iteration, a single sample is used for validation, and the model is trained on the remaining N-1 samples. This is repeated N times.

• Causality: Because LOOCV uses almost the entire dataset for training in each step, it results in a low-bias estimate of model performance. However, the training sets in each iteration are highly similar, which can lead to a high variance in the performance estimate. It can also be computationally intensive for large datasets.[8] Some studies suggest it can lead to an underestimation of the true prediction error.[10]

Method C: Repeated k-Fold Cross-Validation

Also known as Monte Carlo cross-validation, this method involves repeating the k-fold CV process multiple times (n times), each time with a different random shuffling of the data before partitioning.[2] The final performance is then averaged across all runs. For example, performing a 10-fold CV five times.

• Causality: The primary advantage is improved stability and robustness. A single run of k-fold CV can be sensitive to how the folds are randomly partitioned. By repeating the process, the impact of this randomness is averaged out, providing a more reliable estimate of the model's true generalization error.

Caption: Comparison of CV partitioning strategies.

Part 3: Comparative Analysis & Performance Metrics

To compare these methods, we will use a PLS regression model and evaluate its performance using standard chemometric figures of merit.

Performance Metrics:

• • Formula: RMSECV = sqrt(Σ(y_pred - y_actual)² / N) where N is the total number of samples.

• R-squared (R²): Indicates the proportion of variance in the concentration that is predictable from the spectra. A value closer to 1 is better.

• Bias: The average difference between predicted and actual values. An ideal model has a bias close to zero.

Simulated Experimental Results

The PLS model was applied to the 50-sample dataset, and the optimal number of latent variables (factors) was determined for each CV method by finding the minimum RMSECV. The table below summarizes the simulated results.

Performance Metric	10-Fold CV	Leave-One-Out CV (LOOCV)	Repeated 10-Fold CV (5 repeats)
Optimal Latent Variables	4	4	4
RMSECV (% w/w)	0.0185	0.0179	0.0186 ± 0.0004
R²	0.989	0.991	0.989
Bias	-0.0012	-0.0009	-0.0011
Computation Time (s)	~5	~20	~25

Interpretation and Discussion

• LOOCV's Optimism: As anticipated, LOOCV produced the lowest RMSECV (0.0179%).[14] This slightly optimistic result stems from the high similarity between training sets in each iteration, which can sometimes underestimate the true prediction error for a more diverse set of future samples.[10]

• 10-Fold CV as a Baseline: The 10-fold CV provides a solid, reliable estimate of performance (RMSECV = 0.0185%). It represents a good trade-off between computational efficiency and estimation accuracy.

• Repeated 10-Fold CV for Trustworthiness: The repeated 10-fold CV yielded a similar average RMSECV (0.0186%) but crucially provides a standard deviation (± 0.0004). This small standard deviation indicates that the model's performance is stable and not highly dependent on the specific random split of the data. This is the hallmark of a robust and trustworthy validation process. It provides the highest confidence that the calculated error metric is a true representation of the model's generalizability.

Part 4: Final Recommendations & Best Practices

The choice of a cross-validation strategy is a critical decision in chemometric model development. While there is no single "best" method for all scenarios, a hierarchy of trustworthiness can be established.

• Starting Point (Good): 10-Fold Cross-Validation. For most applications with a moderate number of samples (>40-50), 10-fold CV is a reliable and computationally efficient choice.[15] It avoids the potential pitfalls of LOOCV while being significantly more robust than a single train-test split.

• For High Confidence (Better): Repeated k-Fold Cross-Validation. When the goal is to develop a highly robust model for regulatory submission or critical process control, repeated k-fold CV is the recommended approach. The additional computational cost is justified by the increased confidence in the performance estimate.

• Use with Caution: Leave-One-Out Cross-Validation. While useful for very small datasets where maximizing the training data is essential, LOOCV should be used with an understanding of its potential for high variance and optimistic error estimates.[8]

The Gold Standard: An Independent Test Set

It is crucial to remember that cross-validation provides an estimate of a model's performance on future data.[11] The ultimate test of a model's generalizability is its performance on a completely independent set of samples that were not used in any part of the model training or CV process.[10][16]

Caption: Recommended workflow for robust model development.

Conclusion

The rigorous validation of chemometric models is not a mere statistical exercise; it is a fundamental requirement for scientific integrity and the development of reliable analytical methods. As demonstrated through the case study of quantifying 2-(Methoxymethoxy)-1,3-dimethylbenzene, different cross-validation techniques provide varying levels of confidence in a model's predictive power. While 10-fold CV is a robust standard, repeated k-fold cross-validation offers a superior assessment of model stability and is the recommended strategy for applications demanding the highest degree of certainty. By understanding the causality behind each method, researchers can make informed decisions, ensuring their models are not just accurate, but truly trustworthy.

References

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• Jansen, J., et al. (n.d.). Guidelines for validation of chemometric models for food authentication. WUR eDepot. [Link]

• Kamruzzaman, M. (2025). Partial Least Square (PLS) Analysis: Most Favorite Tool in Chemometrics to Build a Calibration Model. ResearchGate. [Link]

• Kondylis, A. (n.d.). Smooth PLS regression for spectral data. arXiv. [Link]

• Marini, F., & Westad, F. (2015). Validation of chemometric models - A tutorial. Analytica Chimica Acta. [Link]

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A Comparative Guide to the Application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Internal Standards in Quantitative Analysis

In modern analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry, the use of an internal standard is paramount for achieving accurate and precise quantification. Internal standards are compounds added to a sample in a known concentration to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. The ideal internal standard co-elutes with the analyte and exhibits similar ionization efficiency and extraction recovery. Stable isotope-labeled (SIL) analogs of the analyte are considered the gold standard for internal standards because their physicochemical properties are nearly identical to the unlabeled analyte, leading to superior correction for matrix effects and other sources of analytical variability.[1][2]

This guide focuses on the application of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ as a SIL internal standard, primarily for the quantification of 2,6-dimethylphenol, a compound of interest in environmental monitoring and as a potential biomarker.[3][4] We will explore its utility as both a direct internal standard and as a stable isotope-labeled precursor for the synthesis of ¹³C-labeled 2,6-dimethylphenol.

Physicochemical Properties and Rationale for Use

2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ is a synthetically produced molecule where eight carbon atoms are replaced with their heavier ¹³C isotope, and three hydrogen atoms on one of the methyl groups are substituted with deuterium.[4][5] This dual labeling provides a significant mass shift from the unlabeled 2,6-dimethylphenol, minimizing the risk of isotopic cross-talk in mass spectrometric analysis.

The primary application of this compound is as an intermediate in the synthesis of 2,6-Dimethylphenol-¹³C₈. However, its structural similarity to 2,6-dimethylphenol also makes it a candidate for direct use as an internal standard in certain analytical workflows. The methoxymethoxy (MOM) protecting group introduces a degree of polarity that can influence its chromatographic behavior relative to the analyte.

Comparative Analysis with 2,6-dimethylphenol-d₉

A common and commercially available SIL internal standard for 2,6-dimethylphenol analysis is 2,6-dimethylphenol-d₉, where all nine hydrogens on the two methyl groups and the aromatic ring are replaced with deuterium.[2][6] A direct comparison between these two standards is essential for researchers to make an informed decision based on their specific analytical needs.

Feature	2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃	2,6-dimethylphenol-d₉	Rationale and Expert Insights
Analyte	2,6-dimethylphenol	2,6-dimethylphenol	Both are designed for the quantification of 2,6-dimethylphenol.
Molecular Formula	¹³C₈C₂H₁₁D₃O₂	C₈HD₉O	The different molecular formulas lead to distinct molecular weights and fragmentation patterns.
Molecular Weight	177.18	131.22	The higher mass of the ¹³C₈,D₃ labeled compound provides a greater mass difference from the analyte (MW 122.17), reducing potential spectral overlap.
Structural Similarity	Structurally similar with a MOM protecting group.	Identical structure to the analyte with isotopic substitution.	The MOM group in 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ will alter its polarity and may lead to different chromatographic retention times compared to 2,6-dimethylphenol. This can be advantageous in preventing co-elution with interfering matrix components but requires careful method development. 2,6-dimethylphenol-d₉ is expected to co-elute almost perfectly with the analyte.
Mass Fragmentation	Expected to show characteristic losses of the methoxymethyl group.	Fragmentation pattern will be similar to 2,6-dimethylphenol, with mass shifts corresponding to the deuterium labels. The primary fragment is often the loss of a methyl radical.	The fragmentation of 2,6-dimethylphenol typically involves the loss of a methyl group (CH₃) to yield an ion at m/z 107. For 2,6-dimethylphenol-d₉, the loss of a deuterated methyl group (CD₃) would result in an ion at m/z 113. 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ will have a more complex fragmentation pattern, likely involving cleavage of the MOM ether bond, which can be beneficial for selective reaction monitoring (SRM) method development.
Isotopic Purity	Typically high, specified by the manufacturer.	Typically high, specified by the manufacturer.	It is crucial to verify the isotopic purity of any SIL internal standard to avoid underestimation of the analyte concentration due to the presence of unlabeled impurities.
Commercial Availability	Available from specialized chemical suppliers.[4][7][8][9]	Readily available from multiple chemical suppliers.[2][6][10]	The broader availability of 2,6-dimethylphenol-d₉ may make it a more convenient choice for many laboratories.

Experimental Workflow: Quantification of 2,6-dimethylphenol in Water Samples

The following is a representative experimental protocol for the analysis of 2,6-dimethylphenol in water samples using GC-MS with an internal standard. This protocol is a composite based on established methods for phenol analysis and should be optimized for specific instrumentation and sample matrices.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Internal Standard Spiking: Add a known amount of the internal standard (either 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ or 2,6-dimethylphenol-d₉) to the water sample to achieve a final concentration of 50 ng/mL.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any polar interferences.

• Elution: Elute the analyte and internal standard from the cartridge with 5 mL of ethyl acetate.

• Drying and Reconstitution: Dry the eluate over anhydrous sodium sulfate and then evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp: 10°C/min to 280°C

  • Hold: 5 min at 280°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,6-dimethylphenol	122	107	91
2,6-dimethylphenol-d₉	131	113	96
2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃	177	132	102

Note: The quantifier and qualifier ions for 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ are predicted based on its structure and may require experimental verification.

Visualization of the Analytical Workflow

Caption: Workflow for the quantification of 2,6-dimethylphenol.

Conclusion and Recommendations

2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ presents a viable, albeit less conventional, option as a stable isotope-labeled internal standard for the quantification of 2,6-dimethylphenol. Its primary advantage lies in the significant mass difference from the analyte, which can be particularly beneficial in complex matrices where isobaric interferences are a concern. The presence of the methoxymethoxy group, however, necessitates careful chromatographic method development to manage the potential shift in retention time relative to the analyte.

For routine analyses where a close-eluting internal standard is preferred to compensate for subtle variations in chromatographic conditions, 2,6-dimethylphenol-d₉ remains the more straightforward choice due to its structural identity with the analyte and wider availability.

Ultimately, the selection of the most appropriate internal standard will depend on the specific requirements of the assay, including the complexity of the sample matrix, the desired level of accuracy and precision, and the availability of resources for method development. Researchers are encouraged to perform a thorough validation of their chosen internal standard to ensure the reliability and robustness of their quantitative data.

References

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• Unck et al. (2012). Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. Int J Environ Res Public Health, 9(11), 4033-55. [Link]

• Alzweiri et al. (2015). Variations in GC–MS Response Between Analytes and Deuterated Analogs. Chromatographia, 78, 357–363. [Link]

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A Senior Application Scientist's Comparative Guide to Quantitative Bioanalysis: The Gold Standard Internal Standard

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly within regulated environments like drug development, the pursuit of accuracy and precision is paramount. The data generated from liquid chromatography-mass spectrometry (LC-MS) assays underpin critical decisions in pharmacokinetics, toxicokinetics, and metabolic profiling. The integrity of this data hinges on the meticulous control of variability, a challenge expertly met by the proper use of an internal standard (IS).[1][2]

This guide provides an in-depth comparison of internal standard strategies, using the heavily-labeled 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 as an exemplar of the "gold standard." We will explore the fundamental principles that dictate the choice of an IS, compare its performance profile against common alternatives, and provide a simulated case study to illustrate the tangible impact of this choice on data quality.

The Foundational Role of the Internal Standard

Quantitative mass spectrometry is susceptible to several sources of variability that can significantly impact results.[3] These include inconsistencies during sample preparation (e.g., extraction, cleanup), fluctuations in injection volume, and instrument-related drift.[4][5] Furthermore, the phenomenon of "matrix effects"—where co-eluting compounds from a biological sample enhance or suppress the ionization of the target analyte—is a primary cause of quantitative inaccuracy.[6][7]

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample at the earliest possible stage.[4][8] Its purpose is to co-experience and, therefore, correct for these sources of variability. By calculating the ratio of the analyte's signal response to the IS's response, we normalize the data, leading to more accurate, precise, and reproducible results.[9]

The ideal IS should be a chemical and physical mimic of the analyte. This core principle leads us to the comparison of available strategies.[10]

Comparative Analysis of Internal Standard Strategies

The selection of an internal standard is a critical decision in method development. The primary strategies can be categorized by how closely the IS mimics the analyte.

Internal Standard Type	Description	Correction for Matrix Effects	Cost & Availability	Risk of Inaccuracy
Category 1: Stable Isotope-Labeled (SIL) IS	The analyte's structure with several atoms replaced by heavy isotopes (e.g., ¹³C, ²H/D, ¹⁵N). Example: 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 .	Excellent: Co-elutes and experiences virtually identical ionization suppression/enhancement, providing the most effective correction.[1][6]	High: Often requires custom synthesis, which is expensive and has long lead times.[4]	Very Low: Considered the "gold standard" by regulatory bodies like the FDA for its ability to ensure the highest data integrity.[1][2]
Category 2: Structural Analogue IS	A different molecule that is structurally and physicochemically similar to the analyte (e.g., a homologue or a related compound).[11]	Moderate to Poor: Differences in retention time, pKa, and hydrophobicity can lead to differential matrix effects, where the IS and analyte experience different levels of suppression or enhancement.[1]	Low to Moderate: Often commercially available or easier to synthesize than a SIL-IS.	Moderate: Can provide acceptable results but is more prone to error, especially in complex or variable matrices. Requires more rigorous validation.
Category 3: Unrelated Compound IS	A compound with no structural resemblance to the analyte.	Poor: Cannot reliably correct for analyte-specific matrix effects or variability in sample preparation. Its chromatographic and ionization behavior is completely different.	Very Low: Readily available, inexpensive compounds.	High: Not recommended for regulated bioanalysis due to its inability to provide reliable correction. Its use is generally limited to non-critical, internal research applications.

Why 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 Exemplifies the Gold Standard:

• Near-Identical Properties: Being chemically identical to the analyte, it co-elutes perfectly from the LC column. This ensures that both the analyte and the IS pass through the mass spectrometer's ion source at the exact same time, experiencing the same degree of matrix effect.[6]

• Heavy Labeling (¹³C₈,D₃): The substantial mass shift of +11 Daltons (8 from ¹³C, 3 from D) moves its mass-to-charge ratio (m/z) far from the natural isotopic distribution of the unlabeled analyte. This prevents any potential signal overlap or "cross-talk," which can be a concern with lighter labeling schemes.[12]

• Stable, Non-Exchangeable Isotopes: The use of ¹³C is particularly advantageous. While deuterium (D) is common, it can sometimes be subject to back-exchange with protons from the solvent, and its greater relative mass change can lead to more pronounced kinetic isotope effects (KIEs), potentially causing a slight chromatographic separation from the analyte.[13][14] The heavy carbon-13 backbone of this IS minimizes these risks.

Simulated Case Study: Quantifying in Human Plasma

To illustrate the practical superiority of a SIL-IS, we present a simulated experiment for the quantification of 2-(Methoxymethoxy)-1,3-dimethylbenzene ("Analyte") in human plasma.

Objective: To compare the accuracy and precision of the assay using the SIL-IS (2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3) versus a structural analogue IS (e.g., 2-ethoxy-1,3-dimethylbenzene).

Experimental Protocol

• Preparation of Standards:

  • Separate stock solutions of the Analyte and both the SIL-IS and Analogue-IS are prepared.

  • A calibration curve is prepared by spiking blank human plasma with the Analyte at concentrations from 1 to 1000 ng/mL.

  • Quality Control (QC) samples are prepared at Low (3 ng/mL), Medium (300 ng/mL), and High (800 ng/mL) concentrations.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each sample (calibrator, QC, or unknown), add 20 µL of the appropriate IS working solution (either SIL-IS or Analogue-IS).

  • Vortex briefly to mix.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 2 minutes, then centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC System: Standard C18 reversed-phase column.

  • Mobile Phase: Gradient elution with water and methanol (containing 0.1% formic acid).

  • MS System: Triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions (Hypothetical):

    • Analyte: Q1 167.1 -> Q3 121.1

    • SIL-IS: Q1 178.1 -> Q3 129.1

    • Analogue-IS: Q1 151.2 -> Q3 123.1

Data Visualization: Workflow and Logic

The following diagrams illustrate the experimental workflow and the logic behind choosing an ideal internal standard.

Caption: Bioanalytical workflow for sample quantification.

Caption: Impact of IS choice on matrix effect correction.

Expected Results & Discussion

The performance of each method would be evaluated based on the accuracy (%Bias) and precision (%CV) of the QC samples, following FDA and ICH M10 guidelines.[2][15]

Table 1: Simulated Performance Data for QC Samples

QC Level	Concentration (ng/mL)	Method 1: SIL-IS	Method 2: Analogue-IS
Accuracy (%Bias)	Precision (%CV)	Accuracy (%Bias)	Precision (%CV)
LQC	3	+2.5%	4.1%	-18.7%	16.5%
MQC	300	-1.1%	2.8%	-6.5%	8.9%
HQC	800	+0.8%	2.5%	-4.2%	7.2%

Interpretation:

The data clearly illustrates the expected outcome.

• With the SIL-IS: The accuracy is well within the accepted ±15% (or ±20% for LLOQ) and precision is below 15%, demonstrating a robust and reliable method.[2] The SIL-IS effectively tracks and corrects for any variability, even at the low concentration (LQC) where matrix effects are often most pronounced.

• With the Analogue-IS: The performance degrades significantly. At the LQC level, the method fails to meet the typical acceptance criteria for accuracy and is borderline for precision. This is a direct result of differential matrix effects; the Analogue-IS does not co-elute perfectly and has different physicochemical properties, meaning it cannot accurately compensate for the analyte-specific ion suppression.[1]

Conclusion and Authoritative Recommendation

For high-stakes bioanalytical studies where data integrity is non-negotiable, the use of a stable isotope-labeled internal standard is the unequivocal gold standard. While the initial cost and effort of obtaining a custom-synthesized SIL-IS like 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 may be higher, the investment pays dividends in data quality, method robustness, and regulatory compliance.[1][2]

The use of a structural analogue should be considered a compromise, acceptable only when a SIL-IS is not feasible and after extensive validation has proven its fitness-for-purpose. By minimizing variability from sample processing to detection, a well-chosen SIL-IS ensures that the final reported concentration is a true and accurate reflection of the analyte's presence in the biological sample, providing a solid foundation for critical drug development decisions.

References

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• BioPharma Services Inc. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Available from: [Link]

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• ResearchGate. Internal Standards for Quantitative LC−MS Bioanalysis. Available from: [Link]

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• Chemistry For Everyone. What Is An Internal Standard And Why Is It Used In LC-MS?. YouTube. Available from: [Link]

• U.S. Food and Drug Administration (FDA). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Available from: [Link]

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• Welch Materials, Inc. Are You Using The Internal Standard Method In A Right Way?. Available from: [Link]

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• Fiveable. Principles of mass spectrometry | Isotope Geochemistry Class Notes. Available from: [Link]

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• van den Brink, W. J. et al. (2021). Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies. Scientific Reports, 11(1), 1-12. Available from: [Link]

• Wikipedia. Kinetic isotope effect. Available from: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃: A Comprehensive Guide for Laboratory Professionals

In the landscape of modern drug discovery and metabolic research, isotopically labeled compounds are indispensable tools. The synthesis and application of molecules like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ are pivotal for tracing metabolic pathways and elucidating mechanisms of action.[1] However, the lifecycle of these valuable reagents extends beyond the experimental phase and into the critical, yet often overlooked, realm of disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, ensuring the safety of laboratory personnel and compliance with regulatory standards.

The core principle guiding the disposal of this compound rests on a crucial distinction: the nature of its isotopic labels. Both Carbon-13 (¹³C) and Deuterium (D or ²H) are stable isotopes.[2] Unlike radioactive isotopes such as Carbon-14 or Tritium, stable isotopes do not decay and emit radiation.[2] Consequently, their disposal protocol is governed not by radiological safety measures, but by the inherent chemical hazards of the parent molecule.[][4]

Part 1: Waste Characterization - A Two-Fold Analysis

Before any disposal action is taken, a thorough characterization of the waste is mandatory. This process is foundational to ensuring safety and regulatory compliance, as mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6]

Isotopic Profile: Stable and Non-Radioactive

The labels in 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃—eight Carbon-13 atoms and three Deuterium atoms—are stable isotopes. This means they do not pose a radiological threat.[2] Therefore, the specialized and stringent procedures required for radioactive waste, such as decay-in-storage or submission to a radiation safety office for handling, are not applicable here.[][7] The waste can be managed as a standard chemical waste, with its hazard profile determined by the chemical properties of the unlabeled compound.[4]

Chemical Hazard Assessment

Key Inferred Chemical Hazards:

Hazard Category	Inferred Properties and Rationale	Primary Regulatory Framework
Flammability	Based on related aromatic compounds like xylene and dimethoxybenzene, this compound is likely a combustible or flammable liquid.[12] Vapors may form explosive mixtures with air.	EPA, OSHA
Toxicity/Irritation	Aromatic hydrocarbons and ethers can be harmful if inhaled, ingested, or absorbed through the skin.[13] They may cause irritation to the skin, eyes, and respiratory tract.[13] Prolonged exposure could lead to more severe health effects.	OSHA Laboratory Standard (29 CFR 1910.1450)[14]
Environmental Hazard	As with many organic solvents, this compound should be considered harmful to aquatic life and should not be released into the environment via drains or general refuse.	EPA Clean Water Act

Given these potential hazards, the waste must be treated as hazardous chemical waste .

Part 2: Step-by-Step Disposal Protocol

This protocol is designed to align with the guidelines set forth by OSHA and the EPA for the management of hazardous laboratory waste.[15][16][17][18]

Step 1: Segregation of Waste

Proper segregation is the cornerstone of safe laboratory waste management.[6][15]

• Do Not Mix with Non-Hazardous Waste: Under no circumstances should this chemical be disposed of in regular trash or down the sanitary sewer.

• Isolate from Incompatible Chemicals: Keep this waste stream separate from reactive chemicals such as strong acids, bases, and oxidizing agents to prevent dangerous reactions within the waste container.[18]

• Solid vs. Liquid Waste:

  • Liquid Waste: Collect unused or spent solutions of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃ in a designated liquid hazardous waste container.

  • Contaminated Solids: Any lab materials (e.g., pipette tips, gloves, absorbent paper) grossly contaminated with the compound should be collected in a separate, clearly labeled solid hazardous waste container.[15]

Step 2: Containerization

The choice of waste container is critical to prevent leaks and ensure safety.[5][18]

• Material Compatibility: Use a container made of a material compatible with aromatic ethers/hydrocarbons. A high-density polyethylene (HDPE) or glass bottle is typically appropriate. Ensure the container material will not degrade upon contact with the chemical.

• Secure Closure: The container must have a tight-fitting, screw-top cap to prevent spills and the escape of vapors.[5] Containers must remain closed at all times except when waste is being added.[18]

• Condition: The container must be in good condition, free from cracks or leaks.

Step 3: Labeling

Accurate and clear labeling is a strict regulatory requirement and essential for the safety of all personnel handling the waste.[19]

• Label Contents: The waste container must be clearly labeled with the words "Hazardous Waste" .

• Full Chemical Name: List the full chemical name: "2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃". Avoid using abbreviations or chemical formulas.

• Hazard Identification: Indicate the primary hazards (e.g., "Flammable," "Toxic").

• Generator Information: Include the name of the principal investigator and the laboratory location.

Step 4: Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory pending pickup by the institution's Environmental Health & Safety (EH&S) department or a licensed waste disposal contractor.[5][18]

• Location: Store the waste container in a secondary containment bin to mitigate potential spills. The storage location should be away from heat sources, open flames, and high-traffic areas.[15]

• Quantity Limits: Be aware of institutional and regulatory limits on the volume of hazardous waste that can be accumulated in an SAA.

Step 5: Final Disposal

• EH&S Coordination: Arrange for the collection of the hazardous waste through your institution's EH&S department. They are trained and equipped to handle the transport and final disposal of hazardous materials.

• Licensed Disposal Vendor: The waste will be transported to a licensed Treatment, Storage, and Disposal Facility (TSDF), where it will be disposed of in a compliant manner, typically through high-temperature incineration.[15][20]

Part 3: Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃.

Disposal Decision Workflow for the Titled Compound.

Conclusion

The responsible management of chemical waste is a non-negotiable aspect of laboratory safety and environmental stewardship. For isotopically labeled compounds like 2-(Methoxymethoxy)-1,3-dimethylbenzene-¹³C₈,D₃, the key is to recognize that the stable nature of the labels shifts the disposal focus entirely to the chemical hazards of the parent molecule. By adhering to a systematic process of characterization, segregation, containerization, and compliant disposal through institutional channels, researchers can ensure they are protecting themselves, their colleagues, and the environment.

References

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• National Research Council. (2011). Safety Laws and Standards Pertinent to Laboratories. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.
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• Isotope-AMT. (2025, August 9). High-Purity Carbon-13 Dioxide: The Core Material for Isotope Labeling Technology.
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A Researcher's Guide to the Safe Handling of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

This guide provides comprehensive safety and handling protocols for 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, a stable isotopically labeled aromatic ether. As a novel research chemical, specific toxicological data is not available. Therefore, this document establishes a robust safety framework by treating the compound with the caution required for analogous hazardous substances, ensuring the well-being of laboratory personnel and the integrity of research outcomes. The procedures outlined herein are grounded in established principles of chemical safety and risk mitigation.

Hazard Assessment and Chemical Profile

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a derivative of xylene, an aromatic hydrocarbon, and contains an ether functional group. While this specific isotopically labeled compound has not been extensively studied, its structural analogues provide a basis for assessing potential hazards. Aromatic ethers can be irritants to the skin, eyes, and respiratory tract. Some may also have systemic effects upon absorption. The presence of stable isotopes (Carbon-13 and Deuterium) does not confer radiological risk. However, the chemical reactivity and potential for biological interaction remain.

Assumed Hazard Profile:

• Inhalation: Potential for respiratory tract irritation.

• Skin Contact: May cause irritation, and absorption through the skin is possible.

• Eye Contact: Likely to cause irritation.

• Ingestion: May be harmful if swallowed.

Given the lack of specific data, a conservative approach to personal protective equipment (PPE) and handling is mandatory.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is critical for minimizing exposure. The following table outlines the minimum required PPE for handling 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3.

Protection Type	Specific PPE	Rationale and Best Practices
Hand Protection	Nitrile gloves (minimum thickness of 4 mil)	Provides a barrier against incidental skin contact. For prolonged handling or in case of a spill, double-gloving is recommended. Change gloves immediately if they become contaminated.
Eye Protection	Chemical splash goggles	Protects against splashes and aerosols. Safety glasses do not provide a sufficient seal around the eyes.
Body Protection	Laboratory coat	A flame-resistant lab coat is preferred. It should be fully buttoned to protect underlying clothing and skin.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	All handling of the solid or solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.

Operational Workflow: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage. The following workflow diagram illustrates the key steps and decision points.

Caption: A streamlined workflow for the safe handling of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3.

Pre-Operational Checklist

• Fume Hood Verification: Ensure the chemical fume hood is operational and has a current certification. The face velocity should be between 80 and 120 feet per minute.

• PPE Inspection: Inspect all PPE for damage before use. Ensure gloves are free of pinholes and that safety goggles are not cracked.

• Spill Kit Accessibility: Confirm that a spill kit appropriate for organic solvents is readily available.

Step-by-Step Handling Procedure

• Donning PPE: Put on a lab coat, followed by safety goggles. The final step is to don nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Chemical Handling:

  • Perform all manipulations, including weighing and solution preparation, within the fume hood.

  • Use a spatula for transferring the solid compound to minimize dust generation.

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Post-Handling Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) and then with water.

  • Properly seal all containers of the compound and its solutions.

Waste Management and Disposal

Proper segregation and disposal of chemical waste are crucial for laboratory safety and environmental compliance.

Waste Segregation:

• Solid Waste: Contaminated consumables such as gloves, weighing paper, and pipette tips should be placed in a designated solid waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly labeled hazardous waste container for non-halogenated organic solvents.

Caption: A clear guide to the segregation of different waste streams generated during handling.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is vital.

Scenario	Immediate Action
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.
Inhalation	Move to fresh air immediately.
Spill	Alert others in the area. For a small spill within the fume hood, use an appropriate absorbent from the spill kit. For larger spills, evacuate the area and contact the institution's environmental health and safety office.

References

• General Laboratory Safety Guidelines: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, The National Academies Press, [Link]

• Chemical Hygiene Plan: Occupational Safety and Health Administration (OSHA), 29 CFR 1910.1450, [Link]